FSG67

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Mechanism of Action of FSG67

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

FSG67, also known by its chemical name 2-(nonylsulfonamido)benzoic acid, is a small molecule inhibitor of the enzyme glycerol-3-phosphate acyltransferase (GPAT).[1][2] GPAT catalyzes the initial and rate-limiting step in the de novo synthesis of glycerolipids, including triglycerides and phospholipids (B1166683).[3][4][5] By inhibiting GPAT, FSG67 effectively modulates cellular lipid metabolism, which has significant downstream effects on various signaling pathways and physiological processes. This technical guide provides a comprehensive overview of the core mechanism of action of FSG67, supported by quantitative data, detailed experimental protocols, and visual diagrams of the key pathways involved.

Core Mechanism of Action: Inhibition of Glycerol-3-Phosphate Acyltransferase (GPAT)

The primary mechanism of action of FSG67 is the inhibition of glycerol-3-phosphate acyltransferase (GPAT).[6] GPAT is responsible for the acylation of glycerol-3-phosphate with a long-chain fatty acyl-CoA to form lysophosphatidic acid (LPA).[1][3] LPA is a critical precursor for the synthesis of both triglycerides, the main form of energy storage, and various phospholipids that are essential components of cellular membranes.[2][5]

FSG67 was designed to mimic the phosphate (B84403) of glycerol-3-phosphate and the saturated long-chain of palmitoyl-CoA, allowing it to competitively inhibit the enzyme.[2] There are multiple isoforms of GPAT, and FSG67 has been shown to inhibit both mitochondrial GPAT1 and GPAT2 isoforms.[1][3] This inhibition leads to a reduction in the cellular pool of LPA and, consequently, a decrease in the synthesis of downstream lipids like triglycerides and phosphatidylcholine.[2][3]

Quantitative Data Summary

The inhibitory activity of FSG67 has been quantified in various experimental systems. The following tables summarize the key in vitro and in vivo data.

Parameter	Value	System	Reference
IC50 (GPAT)	24 µM	Not specified	[6]
IC50 (Isolated Mitochondrial GPATs)	24.7 ± 2.1 µM	Isolated Mitochondria	[1]
IC50 (GPAT1)	30.2 µM	Isolated Mitochondria	[1]
IC50 (GPAT2)	42.1 µM	Isolated Mitochondria	[1]
IC50 (Triglyceride Synthesis)	33.9 µM	3T3-L1 Adipocytes	[3]
IC50 (Phosphatidylcholine Synthesis)	36.3 µM	3T3-L1 Adipocytes	[3]
IC50 (Oxidative Metabolism)	27.7 ± 4.4 µM	Mature Adipocytes	[6]

Table 1: In Vitro Inhibitory Concentrations of FSG67

Dose	Effect	Model	Reference
5 mg/kg (daily, intraperitoneal)	12% weight loss, decreased food intake, increased fat oxidation, improved glucose tolerance and insulin (B600854) sensitivity	Diet-Induced Obese (DIO) Mice	[3][4]
20 mg/kg (intraperitoneal)	Reduced expression of proliferating cell nuclear antigen (PCNA) at 52h; Dramatically decreased GSK3β phosphorylation at 24h	Acetaminophen (B1664979) (APAP) Overdose Mouse Model	[7][8]
100 and 320 nmol (intracerebroventricular)	24-h weight loss and feeding suppression	Mice	[3][4]

Table 2: In Vivo Efficacy of FSG67

Signaling Pathways Modulated by FSG67

The inhibition of GPAT by FSG67 leads to the modulation of several key signaling pathways.

In the context of liver regeneration following acetaminophen (APAP) overdose, FSG67 has been shown to blunt the regenerative process by altering the Wnt/β-catenin signaling pathway.[7][8] The proposed mechanism involves the reduction of phosphatidic acid (PA), which is believed to inhibit glycogen (B147801) synthase kinase-3β (GSK3β).[7][9] By inhibiting GPAT, FSG67 reduces PA levels, leading to increased GSK3β activity.[7] Active GSK3β phosphorylates β-catenin, marking it for ubiquitination and proteasomal degradation. This prevents the translocation of β-catenin to the nucleus, thereby reducing the expression of downstream target genes involved in cell proliferation, such as Cyclin D1.[7][8]

Caption: FSG67 inhibits GPAT, leading to reduced PA, increased GSK3β activity, and subsequent degradation of β-catenin, ultimately inhibiting cell proliferation.

FSG67 significantly impacts systemic lipid metabolism and energy homeostasis, making it a potential therapeutic for obesity and related metabolic disorders.[3][4] By inhibiting GPAT, FSG67 reduces the synthesis of triglycerides in key metabolic tissues such as the liver and adipose tissue.[3] This leads to a decrease in lipid accumulation and has been shown to resolve hepatic steatosis in diet-induced obese mice.[3] Furthermore, chronic administration of FSG67 leads to weight loss, specifically from fat mass, and an increase in fat oxidation.[3][4] The effects on appetite appear to be mediated, at least in part, through direct action in the central nervous system, as intracerebroventricular administration of FSG67 suppresses food intake.[3][4] This is associated with decreased expression of orexigenic neuropeptides like AgRP and NPY in the hypothalamus.[3][4]

Caption: FSG67 inhibits GPAT, leading to reduced triglyceride synthesis, decreased lipid accumulation, increased fat oxidation, and centrally-mediated appetite suppression, resulting in weight loss and improved insulin sensitivity.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature on FSG67.

• Objective: To determine the half-maximal inhibitory concentration (IC50) of FSG67 on GPAT activity.

• Methodology:

  • Isolate mitochondria from mouse liver or other relevant tissues.[3]

  • To distinguish between GPAT1 and GPAT2 activities, N-ethylmaleimide (NEM) can be used, as GPAT1 is NEM-sensitive while GPAT2 is NEM-resistant.[3]

  • Prepare a reaction mixture containing a buffer (e.g., Tris-HCl), a fatty acid substrate (e.g., palmitoyl-CoA), and radiolabeled glycerol-3-phosphate.

  • Add varying concentrations of FSG67 (dissolved in a suitable solvent like DMSO) to the reaction mixture.[3]

  • Initiate the reaction by adding the mitochondrial preparation.

  • Incubate the reaction at 37°C for a specified time.

  • Stop the reaction by adding a quenching solution (e.g., a mixture of chloroform (B151607) and methanol).

  • Extract the lipids and separate them using thin-layer chromatography (TLC).

  • Quantify the amount of radiolabeled lysophosphatidic acid formed using a scintillation counter.

  • Calculate the percentage of inhibition at each FSG67 concentration relative to a vehicle control.

  • Determine the IC50 value by fitting the data to a dose-response curve.[3]

• Objective: To evaluate the in vivo effects of FSG67 on body weight, food intake, and metabolic parameters in an obesity model.

• Methodology:

  • Induce obesity in mice by feeding them a high-fat diet for a specified period.[3][4]

  • Divide the DIO mice into treatment groups: vehicle control, FSG67-treated, and pair-fed controls (receiving the same amount of food as the FSG67-treated group).[3][4]

  • Administer FSG67 or vehicle daily via intraperitoneal injection at a specified dose (e.g., 5 mg/kg).[3][4]

  • Monitor body weight and food intake daily.[3][4]

  • Perform metabolic assessments such as indirect calorimetry to measure oxygen consumption and respiratory exchange ratio (to determine fat oxidation).[3][4]

  • Conduct glucose tolerance tests (GTT) and insulin tolerance tests (ITT) to assess glucose homeostasis and insulin sensitivity.[3]

  • At the end of the study, collect tissues (liver, adipose tissue, hypothalamus) for further analysis, such as gene expression analysis of lipogenic enzymes and neuropeptides by RT-PCR, and histological analysis of lipid accumulation (e.g., Oil Red O staining).[3]

Caption: A typical experimental workflow for evaluating the metabolic effects of FSG67 in a diet-induced obesity mouse model.

Potential Therapeutic Applications

The mechanism of action of FSG67 suggests its potential utility in several therapeutic areas:

• Obesity and Type 2 Diabetes: By reducing lipid synthesis, increasing fat oxidation, and improving insulin sensitivity, FSG67 is a promising candidate for the treatment of obesity and related metabolic disorders.[1][3][4]

• Non-alcoholic Fatty Liver Disease (NAFLD): FSG67's ability to reduce hepatic lipid accumulation directly addresses a key pathological feature of NAFLD.[3]

• Oncology: The reliance of some cancer cells on de novo lipogenesis for proliferation suggests that GPAT inhibitors like FSG67 could have anti-cancer properties. For instance, FSG67 has been shown to induce mitochondrial fission, decrease oxidative phosphorylation, and inhibit the proliferation of acute myeloid leukemia (AML) cells.[1]

FSG67 is a potent inhibitor of glycerol-3-phosphate acyltransferase, the rate-limiting enzyme in glycerolipid synthesis. Its mechanism of action involves the direct inhibition of GPAT activity, leading to a reduction in the synthesis of lysophosphatidic acid and downstream lipids. This has profound effects on cellular signaling and systemic metabolism, including the modulation of the Wnt/β-catenin pathway and the regulation of energy homeostasis. The preclinical data strongly support the continued investigation of FSG67 as a potential therapeutic agent for metabolic diseases and certain types of cancer. Further research and clinical trials will be crucial to fully elucidate its therapeutic potential and safety profile in humans.

References

• 1. Phospholipid Acyltransferases: Characterization and Involvement of the Enzymes in Metabolic and Cancer Diseases [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chemical modulation of glycerolipid signaling and metabolic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. profiles.wustl.edu [profiles.wustl.edu]
• 8. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

FSG67: A Potent Inhibitor of Glycerol-3-Phosphate Acyltransferase for Metabolic Disease Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

FSG67, chemically identified as 2-(nonylsulfonamido)benzoic acid, is a small-molecule inhibitor of glycerol-3-phosphate acyltransferase (GPAT), the enzyme that catalyzes the initial and rate-limiting step in the de novo synthesis of glycerolipids, including triglycerides and phospholipids.[1][2][3] By targeting both mitochondrial GPAT isoforms, GPAT1 and GPAT2, FSG67 has emerged as a valuable pharmacological tool for investigating the metabolic consequences of systemic GPAT inhibition.[4][5] Preclinical studies have demonstrated its potential in reducing adiposity, improving insulin (B600854) sensitivity, and decreasing food intake in diet-induced obese models.[4][6] This technical guide provides a comprehensive overview of FSG67, including its mechanism of action, quantitative data from key studies, detailed experimental protocols, and its influence on relevant signaling pathways.

Introduction

Glycerol-3-phosphate acyltransferase (GPAT) plays a pivotal role in lipid metabolism by catalyzing the acylation of glycerol-3-phosphate to form lysophosphatidic acid (LPA).[7][8] LPA is a critical precursor for the synthesis of both triglycerides, the primary form of energy storage, and phospholipids, essential components of cellular membranes.[9][10] There are four known GPAT isoforms in mammals, categorized based on their subcellular localization: GPAT1 and GPAT2 are located on the outer mitochondrial membrane, while GPAT3 and GPAT4 are found in the endoplasmic reticulum.[3][5]

The dysregulation of GPAT activity and subsequent lipid accumulation in non-adipose tissues are strongly associated with metabolic disorders such as obesity, hepatic steatosis, and insulin resistance.[3][7] Consequently, the inhibition of GPAT presents a promising therapeutic strategy for these conditions.[11] FSG67 is a potent, synthetic small-molecule inhibitor of mitochondrial GPAT activity, designed to mimic the phosphate (B84403) group of glycerol-3-phosphate and the long-chain acyl-CoA.[1] Its efficacy in preclinical models has highlighted GPAT as a viable target for the development of novel therapeutics for obesity and related comorbidities.[6]

Mechanism of Action

FSG67 exerts its inhibitory effect on the mitochondrial isoforms of GPAT, specifically GPAT1 and GPAT2.[4][5] By blocking the active site of these enzymes, FSG67 prevents the esterification of glycerol-3-phosphate, thereby reducing the production of LPA.[1][12] This reduction in LPA limits the substrate available for the subsequent synthesis of diacylglycerol (DAG) and triacylglycerol (TAG). The inhibition of this pathway leads to a decrease in lipid accumulation in various tissues.[4]

Furthermore, studies have revealed that the inhibition of GPAT by FSG67 can also impact cellular signaling pathways beyond lipid synthesis. Notably, in the context of liver regeneration following acetaminophen-induced injury, FSG67 has been shown to blunt the process by altering GSK3β (glycogen synthase kinase-3β) and Wnt/β-catenin signaling.[13][14] This is thought to occur because phosphatidic acid (PA), a downstream product of GPAT activity, normally inhibits GSK3β.[13] By reducing PA levels, FSG67 leads to increased GSK3β activity, which in turn promotes the degradation of β-catenin and inhibits the Wnt signaling pathway.[13][14]

Quantitative Data

The following tables summarize the key quantitative findings from in vitro and in vivo studies of FSG67.

Table 1: In Vitro Inhibitory Activity of FSG67

Target/Assay	IC50 Value	Source(s)
Mitochondrial GPAT (unspecified)	24 µM	[15][16]
Isolated Mitochondrial GPATs	24.7 ± 2.1 µM	[1]
Total Mitochondrial GPAT	30.2 µM	[4]
GPAT1 (NEM-resistant)	42.1 µM	[4]
Cellular Triglyceride Synthesis (3T3-L1 adipocytes)	33.9 µM	[4]
Cellular Phosphatidylcholine Synthesis (3T3-L1 adipocytes)	36.3 µM	[4]
Oxidative Metabolism (mature adipocytes)	27.7 ± 4.4 µM	[4]

Table 2: In Vivo Effects of FSG67 in Diet-Induced Obese (DIO) Mice

Parameter	Treatment	Outcome	Source(s)
Body Weight	Acute dose (20 mg/kg)	4.3% loss	[4]
Body Weight	Chronic dose (5 mg/kg daily)	12% loss	[6]
Food Intake	Acute dose (20 mg/kg)	Reduced to 33% of control	[4]
Fat Mass	Chronic dose (5 mg/kg daily)	Significant reduction	[6]
Glucose Tolerance	Chronic treatment	Improved	[4]
Insulin Sensitivity	Chronic treatment	Enhanced	[4]

Experimental Protocols

Mitochondrial GPAT Activity Assay

This protocol is adapted from studies investigating the inhibitory effects of FSG67 on mitochondrial GPAT activity.[4][17]

Materials:

• Isolated liver mitochondria

• [¹⁴C]glycerol-3-phosphate

• Palmitoyl-CoA

• FSG67 (dissolved in DMSO)

• N-ethylmaleimide (NEM) for distinguishing GPAT1 and GPAT2 activity

• Assay buffer (e.g., 75 mM Tris-HCl, pH 7.4, 4 mM MgCl₂, 2 mg/ml BSA, 8 mM NaF, 1 mM DTT)

• Scintillation fluid

• Scintillation counter

Procedure:

• Prepare isolated mitochondria from mouse liver tissue.

• To distinguish between GPAT1 (NEM-resistant) and total mitochondrial GPAT activity, pre-incubate a subset of mitochondrial samples with 100 µM NEM on ice for 15 minutes.

• Prepare a reaction mixture containing the assay buffer, [¹⁴C]glycerol-3-phosphate, and palmitoyl-CoA.

• Add varying concentrations of FSG67 (or vehicle control) to the reaction mixture.

• Initiate the reaction by adding the isolated mitochondria (with or without NEM pre-treatment).

• Incubate the reaction at 37°C for 10 minutes.

• Terminate the reaction by adding a stop solution (e.g., 1-butanol (B46404) containing 1N HCl).

• Extract the lipid products into an organic solvent.

• Dry the organic phase and resuspend the lipid extract in scintillation fluid.

• Quantify the amount of [¹⁴C]-labeled product using a scintillation counter.

• Calculate the IC50 value of FSG67 by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cell-Based Lipid Accumulation Assay in 3T3-L1 Adipocytes

This protocol describes the differentiation of 3T3-L1 preadipocytes and the subsequent assessment of FSG67's effect on lipid accumulation.[4][6][18]

Materials:

• 3T3-L1 preadipocytes

• DMEM with 10% calf serum (growth medium)

• DMEM with 10% fetal bovine serum (FBS) (differentiation medium)

• Adipogenic cocktail (MDI): 0.5 mM 3-isobutyl-1-methylxanthine (B1674149) (IBMX), 1 µM dexamethasone, and 10 µg/mL insulin in differentiation medium

• Insulin medium (10 µg/mL insulin in differentiation medium)

• FSG67 (dissolved in DMSO)

• Oil Red O staining solution

• Isopropanol (B130326)

Procedure:

• Culture 3T3-L1 preadipocytes in growth medium until they reach 70% confluency.

• Induce differentiation by replacing the growth medium with the MDI adipogenic cocktail (Day 0).

• After 3 days, replace the MDI medium with insulin medium.

• After another 3 days, replace the insulin medium with fresh differentiation medium.

• Allow the cells to fully differentiate for an additional 2-4 days, replacing the medium every 2 days.

• On day 7-10 post-differentiation, treat the mature adipocytes with varying concentrations of FSG67 (or vehicle control) for 18-24 hours.

• Wash the cells with PBS and fix with 10% formalin.

• Stain the cells with Oil Red O solution to visualize lipid droplets.

• Wash the cells to remove excess stain.

• For quantification, extract the Oil Red O stain from the cells using isopropanol and measure the absorbance at 490 nm.

In Vivo Efficacy Studies in Mice

This protocol outlines a general procedure for evaluating the effects of FSG67 on body weight, food intake, and metabolic parameters in a diet-induced obesity mouse model.[4][6]

Materials:

• Male C57BL/6J mice

• High-fat diet (HFD) to induce obesity

• FSG67

• Vehicle solution (e.g., PBS or RPMI 1640)

• Metabolic cages for monitoring food and water intake, and energy expenditure

• Equipment for measuring body weight and composition (e.g., DEXA scanner)

• Glucometer and insulin assay kits

Procedure:

• Induce obesity in mice by feeding them a high-fat diet for a specified period (e.g., 10-12 weeks).

• Acclimatize the mice to handling and injection procedures.

• Divide the mice into treatment groups (e.g., vehicle control, FSG67 low dose, FSG67 high dose).

• For acute studies, administer a single intraperitoneal (i.p.) injection of FSG67 (e.g., 5 or 20 mg/kg) and monitor body weight and food intake over the next 24-48 hours.

• For chronic studies, administer daily i.p. injections of FSG67 (e.g., 5 mg/kg) for several weeks.

• Monitor body weight and food intake daily or several times per week.

• At specified time points, perform metabolic assessments such as glucose tolerance tests (GTT) and insulin tolerance tests (ITT).

• At the end of the study, collect blood and tissues for further analysis (e.g., plasma lipid levels, gene expression in liver and adipose tissue).

• Analyze the data to determine the effects of FSG67 on adiposity, glucose homeostasis, and other metabolic parameters.

Signaling Pathways and Visualizations

The following diagrams, generated using the DOT language, illustrate the key pathways and experimental workflows related to FSG67.

Caption: GPAT-mediated glycerolipid synthesis pathway and the inhibitory action of FSG67.

Caption: Experimental workflow for in vivo studies of FSG67 in mice.

Caption: Proposed mechanism of FSG67's effect on Wnt/β-catenin signaling.

Conclusion

FSG67 is a well-characterized inhibitor of mitochondrial GPAT that has proven to be an invaluable tool for elucidating the role of de novo glycerolipid synthesis in metabolic health and disease. Its demonstrated effects on reducing adiposity, improving insulin sensitivity, and decreasing food intake in preclinical models underscore the therapeutic potential of targeting GPAT. This technical guide provides researchers and drug development professionals with the essential information and methodologies to effectively utilize FSG67 in their studies and to further explore the therapeutic applications of GPAT inhibition. Further research into the tissue-specific roles of GPAT isoforms and the long-term effects of their inhibition will be crucial in advancing this promising area of metabolic disease research.

References

• 1. 2-(Nonylsulfonamido)benzoic acid | C16H25NO4S | CID 44139871 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. 3T3-L1 differentiation into adipocyte cells protocol | Abcam [abcam.com]
• 7. Mitochondrial glycerol-3-P acyltransferase 1 is most active in outer mitochondrial membrane but not in mitochondrial associated vesicles (MAV) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 20 Lipids: Triglyceride and Phospholipid Synthesis | Basicmedical Key [basicmedicalkey.com]
• 9. accesspharmacy.mhmedical.com [accesspharmacy.mhmedical.com]
• 10. Triglyceride Synthesis and Its Role in Metabolism - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 11. Methods and Models for Metabolic Assessment in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Enzymes of glycerol-3-phosphate pathway in triacylglycerol synthesis in plants: Function, biotechnological application and evolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. selleckchem.com [selleckchem.com]
• 14. 3T3-L1 Differentiation Protocol [macdougald.lab.medicine.umich.edu]
• 15. researchgate.net [researchgate.net]
• 16. medchemexpress.com [medchemexpress.com]
• 17. Mitochondrial Glycerol-3-Phosphate Acyltransferase-Deficient Mice Have Reduced Weight and Liver Triacylglycerol Content and Altered Glycerolipid Fatty Acid Composition - PMC [pmc.ncbi.nlm.nih.gov]
• 18. docs.abcam.com [docs.abcam.com]

The Role of FSG67 in Lipid Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

FSG67, a small-molecule inhibitor of glycerol-3-phosphate acyltransferases (GPATs), has emerged as a significant tool in the study of lipid metabolism and its dysregulation in metabolic diseases. By targeting the initial and rate-limiting step of triglyceride synthesis, FSG67 offers a potent mechanism to modulate lipid homeostasis. This technical guide provides an in-depth overview of the core functions of FSG67, its mechanism of action, and its effects on various metabolic parameters. It summarizes key quantitative data, details experimental protocols for its use in preclinical studies, and visualizes its impact on cellular signaling pathways. This document is intended to serve as a comprehensive resource for researchers and professionals in the fields of metabolic research and drug development.

Introduction to FSG67 and its Target: Glycerol-3-Phosphate Acyltransferases (GPATs)

Lipid metabolism is a complex process vital for energy storage, cellular structure, and signaling. A key enzyme family in this process is the glycerol-3-phosphate acyltransferases (GPATs), which catalyze the acylation of glycerol-3-phosphate to form lysophosphatidic acid (LPA). This is the first committed step in the de novo synthesis of triglycerides and other glycerolipids.[1] There are four known isoforms of GPATs (GPAT1-4), which are localized in the mitochondria and endoplasmic reticulum and exhibit tissue-specific expression patterns.

FSG67 is a synthetic, small-molecule inhibitor that demonstrates a broad-spectrum inhibitory effect on GPAT activity.[2][3] Its ability to mimic the phosphate (B84403) of glycerol-3-phosphate and the long-chain acyl-CoA allows it to effectively block the active site of GPAT enzymes.[2][3] This inhibition curtails the production of LPA and subsequently, the synthesis of triglycerides and other complex lipids.

Mechanism of Action of FSG67

FSG67 exerts its effects by directly inhibiting the enzymatic activity of GPATs. This leads to a reduction in the synthesis of lysophosphatidic acid (LPA), a crucial precursor for both triglyceride and phospholipid synthesis. The decrease in LPA levels has several downstream consequences that collectively contribute to the observed metabolic benefits of FSG67.

Signaling Pathway: FSG67 and the Wnt/β-catenin Pathway

Recent studies have elucidated a connection between FSG67, lipid metabolism, and the Wnt/β-catenin signaling pathway.[4][5] The proposed mechanism suggests that by inhibiting GPAT, FSG67 reduces the cellular pools of phosphatidic acid (PA) and lysophosphatidic acid (lysoPA).[4] These lipid molecules are thought to play a role in inhibiting glycogen (B147801) synthase kinase 3β (GSK3β), a key component of the β-catenin destruction complex.[4] By reducing PA and lysoPA, FSG67 may lead to increased GSK3β activity, resulting in the phosphorylation and subsequent degradation of β-catenin.[4] The downregulation of Wnt/β-catenin signaling can impact the expression of genes involved in cell proliferation and metabolism.[4][5]

Caption: Proposed mechanism of FSG67 action on the Wnt/β-catenin pathway.

Quantitative Effects of FSG67 on Lipid Metabolism

The following tables summarize the key quantitative data from in vitro and in vivo studies investigating the effects of FSG67.

Table 1: In Vitro Inhibitory Activity of FSG67

Target	Assay System	IC50 Value	Reference
Total Mitochondrial GPAT	Mouse mitochondria	30.2 µM	[6]
GPAT1	Mouse mitochondria (in the presence of NEM)	42.1 µM	[6]
GPAT	Isolated mitochondrial GPATs	24.7 ± 2.1 µM	[2]
GPAT	General	24 µM	[7]
Oxidative Metabolism	Mature adipocytes	27.7 ± 4.4 µM	[7]

Table 2: In Vivo Effects of FSG67 in Diet-Induced Obese (DIO) Mice

Parameter	Dosage	Duration	Result	Reference
Body Weight	5 mg/kg/day (i.p.)	5 days	3.9 ± 0.1% decrease	[6]
Body Weight	5 mg/kg/day (i.p.)	Chronic	Gradual 12% weight loss	[8]
Fat Mass	5 mg/kg/day (i.p.)	Chronic	Selective loss of fat mass	[6][8]
Food Intake	20 mg/kg (single i.p. dose)	Acute	Significant reduction	[6]
Fat Oxidation	5 mg/kg/day (i.p.)	Chronic	Enhanced fat oxidation	[8]
Glucose Tolerance	5 mg/kg/day (i.p.)	Chronic	Increased	[8]
Insulin (B600854) Sensitivity	5 mg/kg/day (i.p.)	Chronic	Increased	[8]
Hepatic Steatosis	5 mg/kg/day (i.p.)	Chronic	Complete or near-complete resolution	[6]

Table 3: Effects of FSG67 on Gene Expression in DIO Mice

Tissue	Gene	Dosage	Result	Reference
White Adipose Tissue (WAT)	Acetyl-CoA Carboxylase-1 (ACC1)	5 mg/kg/day	Decreased expression	[6]
White Adipose Tissue (WAT)	Fatty Acid Synthase (FAS)	5 mg/kg/day	Decreased expression	[6]
White Adipose Tissue (WAT)	GPAT1	5 mg/kg/day	Decreased expression	[6]
Liver	Acetyl-CoA Carboxylase-1 (ACC1)	5 mg/kg/day	Decreased expression	[6]
Liver	Fatty Acid Synthase (FAS)	5 mg/kg/day	Decreased expression	[6]
Hypothalamus	Agouti-related peptide (AgRP)	20 mg/kg (single dose)	Decreased mRNA levels	[8]
Hypothalamus	Neuropeptide Y (NPY)	20 mg/kg (single dose)	Decreased mRNA levels	[8]

Experimental Protocols

This section provides detailed methodologies for key experiments involving FSG67.

In Vivo Administration of FSG67 in Mice

Objective: To assess the metabolic effects of FSG67 in a diet-induced obesity mouse model.

Materials:

• FSG67

• Vehicle (e.g., glucose-free RPMI 1640 or PBS)

• NaOH (for neutralization)

• Diet-induced obese (DIO) mice

• Standard laboratory equipment for intraperitoneal injections

Procedure:

• Preparation of FSG67 solution: Dissolve FSG67 in the chosen vehicle. Neutralize the solution with NaOH as needed. The final concentration should be calculated to deliver the desired dose (e.g., 5 mg/kg) in a small injection volume (e.g., 50 µl).[6]

• Animal Dosing: Administer the prepared FSG67 solution or vehicle control to DIO mice via intraperitoneal (i.p.) injection. For chronic studies, injections are typically performed daily.[6][8]

• Monitoring: Monitor key parameters throughout the study, including:

  • Body weight and food intake: Measured daily.

  • Body composition: Assessed by quantitative NMR at the end of the study to determine fat and lean mass.[6]

  • Metabolic rate: Measured using indirect calorimetry to determine oxygen consumption and respiratory exchange ratio.[8]

  • Glucose and insulin tolerance: Assessed via standard glucose and insulin tolerance tests.

• Tissue Collection: At the end of the study, euthanize the mice and collect tissues (e.g., liver, white adipose tissue, hypothalamus) for further analysis (e.g., histology, gene expression).

Caption: General workflow for in vivo studies with FSG67.

Measurement of GPAT Activity

Objective: To determine the inhibitory effect of FSG67 on GPAT activity in isolated mitochondria.

Materials:

• Isolated mouse liver mitochondria

• Assay buffer

• [¹⁴C]-Glycerol-3-phosphate

• Palmitoyl-CoA

• FSG67 at various concentrations

• N-ethylmaleimide (NEM) to differentiate GPAT1 and GPAT2 activity

• Scintillation counter

Procedure:

• Mitochondria Isolation: Isolate mitochondria from mouse liver using standard differential centrifugation methods.

• Assay Preparation: Prepare reaction mixtures containing assay buffer, [¹⁴C]-glycerol-3-phosphate, and palmitoyl-CoA. For differentiating GPAT1 and GPAT2, include NEM (100 µM) in a subset of reactions to inactivate GPAT2.[6]

• FSG67 Incubation: Add varying concentrations of FSG67 (e.g., 0.2–122.2 µM) to the reaction mixtures and pre-incubate.[6]

• Reaction Initiation and Termination: Initiate the enzymatic reaction by adding the mitochondrial protein. After a defined incubation period, terminate the reaction.

• Quantification: Extract the radiolabeled lipid products and quantify the amount of [¹⁴C] incorporated using a scintillation counter.

• Data Analysis: Calculate the percent inhibition of GPAT activity at each FSG67 concentration and determine the IC50 value by fitting the data to a dose-response curve.

Conclusion and Future Directions

FSG67 has proven to be an invaluable pharmacological tool for dissecting the intricate role of GPATs in lipid metabolism. Its ability to reduce adiposity, improve insulin sensitivity, and enhance fat oxidation in preclinical models of obesity highlights the therapeutic potential of targeting the de novo lipogenesis pathway. The connection between FSG67's mechanism of action and the Wnt/β-catenin signaling pathway opens up new avenues for research into the interplay between lipid metabolism and cellular signaling in both physiological and pathological states.

Future research should focus on further elucidating the isoform-specific inhibitory effects of FSG67 and developing more potent and selective second-generation inhibitors. Additionally, exploring the therapeutic efficacy of GPAT inhibition in other metabolic disorders, such as non-alcoholic fatty liver disease (NAFLD) and type 2 diabetes, will be a critical next step in translating these preclinical findings to the clinic. The continued use of FSG67 in these studies will undoubtedly contribute to a deeper understanding of metabolic regulation and the development of novel therapeutic strategies.

References

• 1. Glycerol-3-phosphate acyltransferases and metabolic syndrome: recent advances and future perspectives | Expert Reviews in Molecular Medicine | Cambridge Core [cambridge.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]

The GPAT Inhibitor FSG67: A Technical Guide to its Effects on Fatty Acid Oxidation

For Researchers, Scientists, and Drug Development Professionals

Introduction

FSG67 is a small-molecule inhibitor of glycerol-3-phosphate acyltransferase (GPAT), the enzyme that catalyzes the initial and rate-limiting step in the de novo synthesis of glycerolipids, including triacylglycerol (triglycerides)[1][2]. By inhibiting GPAT, FSG67 effectively reduces the synthesis of lysophosphatidic acid, a precursor for both triglycerides and phospholipids[2][3]. This mechanism of action positions FSG67 as a significant modulator of lipid metabolism. Research has demonstrated that pharmacological inhibition of GPAT with FSG67 leads to a reduction in body weight and adiposity, accompanied by an enhancement of fatty acid oxidation[1][4][5]. This technical guide provides an in-depth overview of the effects of FSG67 on fatty acid oxidation, compiling quantitative data, detailed experimental protocols, and key signaling pathways involved.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the efficacy and effects of FSG67 from in vitro and in vivo studies.

Table 1: In Vitro Inhibitory Activity of FSG67

Target Enzyme/Process	IC50 Value (µM)	Cell/Tissue Model	Reference
Glycerol-3-Phosphate Acyltransferase (GPAT)	24	Not Specified	[6]
Mitochondrial GPAT (total)	30.2	Mouse Mitochondria	[1][4]
GPAT1 (NEM-resistant)	42.1	Mouse Mitochondria	[1][4]
Triglyceride Synthesis	33.9	3T3-L1 Adipocytes	[1]
Phosphatidylcholine Synthesis	36.3	3T3-L1 Adipocytes	[1]

Table 2: In Vivo Effects of FSG67 in Diet-Induced Obese (DIO) Mice

Parameter	Treatment Group	Result	Duration of Treatment	Reference
Body Weight Change	FSG67 (5 mg/kg/day, i.p.)	12% weight loss	9 days	[7]
Pair-fed Control	6% weight loss	9 days	[7]
Fat Mass	FSG67 (5 mg/kg/day, i.p.)	4.2 g less than vehicle control	13 days	[1]
Pair-fed Control	3.35 g less than vehicle control	13 days	[1]
Energy Intake	FSG67 (5 mg/kg/day, i.p.)	30% decrease on average	9 days	[5]
Respiratory Exchange Ratio (RER)	FSG67 (5 mg/kg/day, i.p.)	Significantly decreased beyond pair-fed controls	9 days	[1]

Table 3: Effect of FSG67 on Gene Expression in White Adipose Tissue (WAT) and Liver of DIO Mice

Gene	Tissue	Change in Expression with FSG67	Reference
Acetyl-CoA Carboxylase-1 (ACC1)	WAT	Decreased	[1]
Fatty Acid Synthase (FAS)	WAT	Decreased	[1]
Mitochondrial GPAT (GPAT-1)	WAT	Decreased	[1]
Carnitine Palmitoyltransferase-1 (CPT-1)	WAT	No significant change	[4]
Uncoupling Protein-2 (UCP-2)	WAT	Increased	[4]
Acetyl-CoA Carboxylase-1 (ACC1)	Liver	Decreased (not statistically significant)	[4]
Fatty Acid Synthase (FAS)	Liver	Decreased	[4]
Mitochondrial GPAT (GPAT-1)	Liver	Unchanged	[4]
Carnitine Palmitoyltransferase-1 (CPT-1)	Liver	No significant change	[4]
Uncoupling Protein-2 (UCP-2)	Liver	No significant change	[4]

Experimental Protocols

Mitochondrial GPAT Inhibition Assay

This protocol is adapted from studies investigating the inhibitory effect of FSG67 on mitochondrial GPAT activity[1][8].

• Isolation of Mitochondria:

  • Euthanize mice and perfuse the liver with ice-cold saline.

  • Homogenize the liver tissue in a buffer containing 10 mM Tris (pH 7.4), 250 mM sucrose, and 1.0 mM EDTA.

  • Centrifuge the homogenate at low speed to remove nuclei and cell debris.

  • Centrifuge the resulting supernatant at a higher speed to pellet the mitochondria.

  • Wash the mitochondrial pellet in the homogenization buffer.

• GPAT Activity Assay:

  • Resuspend the mitochondrial pellet in the assay buffer.

  • Determine protein concentration using a standard method like the bicinchoninic acid (BCA) assay.

  • To distinguish between GPAT1 and other GPAT isoforms, incubate a subset of samples with 1 mM N-ethylmaleimide (NEM) on ice for 15 minutes. NEM inhibits GPAT2, 3, and 4, leaving the NEM-resistant GPAT1 activity[8].

  • Prepare the reaction mixture containing [³H]glycerol-3-phosphate (800 µM) and palmitoyl-CoA (82.5 µM).

  • Add varying concentrations of FSG67 to the reaction mixture.

  • Initiate the reaction by adding 10-30 µg of mitochondrial protein and incubate for 10 minutes at 25°C.

  • Stop the reaction and extract the lipids.

  • Quantify the formation of [³H]lysophosphatidic acid using liquid scintillation counting to determine GPAT activity.

  • Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the FSG67 concentration.

In Vivo Study in Diet-Induced Obese (DIO) Mice

This protocol describes a typical in vivo study to evaluate the effects of FSG67 on metabolism in a diet-induced obesity model[1][7][9].

• Animal Model:

  • Use male C57BL/6J mice.

  • At 6 weeks of age, induce obesity by feeding a high-fat diet (e.g., 40-60% of calories from fat) for 8-12 weeks[9]. A control group is fed a standard low-fat diet.

• FSG67 Administration:

  • Dissolve FSG67 in a suitable vehicle (e.g., glucose-free RPMI 1640 or PBS, neutralized with NaOH if necessary)[1].

  • Administer FSG67 or vehicle daily via intraperitoneal (i.p.) injection at a specified dose (e.g., 5 mg/kg)[7].

  • Include a pair-fed control group that receives the vehicle and is fed the same amount of food consumed by the FSG67-treated group on the previous day to control for the effects of reduced food intake.

• Metabolic Monitoring:

  • Monitor body weight and food intake daily.

  • Measure fat mass and lean mass at baseline and at the end of the study using quantitative nuclear magnetic resonance (qNMR).

  • Perform indirect calorimetry to assess energy expenditure and fatty acid oxidation.

Indirect Calorimetry

Indirect calorimetry is used to measure oxygen consumption (VO₂) and carbon dioxide production (VCO₂) to determine the respiratory exchange ratio (RER = VCO₂/VO₂), which indicates the primary fuel source being utilized (an RER of ~0.7 indicates fat oxidation, while an RER of ~1.0 indicates carbohydrate oxidation)[1][10][11][12].

• Procedure:

  • Acclimate individual mice to the metabolic chambers for at least 24 hours.

  • Place mice in the sealed chambers of an open-circuit indirect calorimetry system with free access to food and water.

  • Continuously monitor VO₂ and VCO₂ over a set period (e.g., 24-48 hours).

  • Calculate RER and energy expenditure (EE) using the collected data.

  • Analyze the data to compare the effects of FSG67 treatment with vehicle and pair-fed controls. A lower RER in the FSG67-treated group compared to the pair-fed group indicates a specific enhancement of fatty acid oxidation independent of reduced food intake[1].

Real-Time Polymerase Chain Reaction (RT-PCR)

RT-PCR is used to quantify the expression of specific genes involved in lipogenesis and fatty acid oxidation in tissues like white adipose tissue (WAT) and liver[1].

• RNA Extraction and cDNA Synthesis:

  • Harvest tissues from euthanized mice and immediately freeze them in liquid nitrogen.

  • Extract total RNA from the tissues using a suitable method (e.g., TRIzol reagent).

  • Assess RNA quality and quantity.

  • Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcriptase enzyme.

• Quantitative PCR (qPCR):

  • Perform qPCR using the synthesized cDNA, gene-specific primers, and a fluorescent dye (e.g., SYBR Green).

  • Use a housekeeping gene (e.g., β-actin) for normalization.

  • The relative expression of target genes is calculated using the ΔΔCt method.

• Target Genes and Primer Sequences (Mouse):

  • ACC1: Forward: 5'-CGCTCAGGTCACCAAAAAGAAT-3', Reverse: 5'-GTCCCGGCCACATAACTGAT-3'[13]

  • FAS: Forward: 5'-CCTGGATAGCATTCCGAACCT-3', Reverse: 5'-AGCACATCTCGAAGGCTACACA-3'[13]

  • CPT-1a: (Primer sequences can be designed or obtained from published literature)

  • UCP-2: (Primer sequences can be designed or obtained from published literature)

Signaling Pathways and Mechanisms of Action

Mechanism of Action of FSG67

FSG67's primary mechanism is the inhibition of GPAT. This action has direct consequences on lipid metabolism, leading to an increase in fatty acid oxidation.

Caption: Mechanism of FSG67 action.

Experimental Workflow for In Vivo Studies

The following diagram illustrates the typical workflow for preclinical studies evaluating the metabolic effects of FSG67.

Caption: In vivo experimental workflow for FSG67 studies.

FSG67 and AMPK Signaling

AMP-activated protein kinase (AMPK) is a key energy sensor in cells. When activated, it promotes catabolic pathways like fatty acid oxidation and inhibits anabolic pathways. FSG67 has been shown to inactivate AMPK in primary hypothalamic neurons, which is associated with an increase in ATP levels[14].

References

• 1. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mitochondria-type GPAT is required for mitochondrial fusion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. GPAT1 Activity and Abundant Palmitic Acid Impair Insulin Suppression of Hepatic Glucose Production in Primary Mouse Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Study of In Vivo Glucose Metabolism in High-fat Diet-fed Mice Using Oral Glucose Tolerance Test (OGTT) and Insulin Tolerance Test (ITT) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. iworx.com [iworx.com]
• 13. Item - Mouse primers for real-time polymerase chain reaction. - Public Library of Science - Figshare [plos.figshare.com]
• 14. researchgate.net [researchgate.net]

The Impact of FSG67 on Triglyceride Synthesis Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

FSG67 is a small-molecule inhibitor of glycerol-3-phosphate acyltransferases (GPATs), the enzymes that catalyze the initial and rate-limiting step of de novo triglyceride synthesis. By targeting GPAT, FSG67 effectively modulates lipid metabolism, leading to a reduction in triglyceride accumulation. This technical guide provides an in-depth overview of the mechanism of action of FSG67, its impact on triglyceride synthesis pathways, and detailed experimental protocols for its study. Quantitative data are presented to illustrate its potency and effects on lipogenic gene expression.

Introduction to FSG67 and Triglyceride Synthesis

Triglycerides are the primary form of energy storage in eukaryotes. Their synthesis is a multi-step process initiated by the acylation of glycerol-3-phosphate, a reaction catalyzed by the GPAT family of enzymes. There are four known GPAT isoforms in mammals (GPAT1-4), which are localized to the mitochondrial outer membrane and the endoplasmic reticulum. FSG67 is a synthetic, small-molecule inhibitor that demonstrates potent inhibition of mitochondrial GPAT activity.[1] Its inhibitory action on this key enzymatic step has significant downstream effects on lipid metabolism, making it a valuable tool for research and a potential therapeutic agent for metabolic disorders.

Mechanism of Action of FSG67

FSG67 acts as a competitive inhibitor of GPAT, targeting the initial step in the synthesis of glycerolipids.[2] This inhibition reduces the formation of lysophosphatidic acid (LPA), a precursor for both triglyceride and phospholipid synthesis.[3] The primary targets of FSG67 are the mitochondrial GPAT isoforms.[3] By blocking the function of these enzymes, FSG67 effectively decreases the substrate pool available for the subsequent steps in the triglyceride synthesis pathway.

Signaling Pathway of Triglyceride Synthesis and FSG67 Inhibition

Caption: The canonical triglyceride synthesis pathway and the inhibitory action of FSG67 on GPAT.

Quantitative Data on FSG67 Activity

The inhibitory potency of FSG67 has been quantified through various in vitro and in vivo studies. The following tables summarize key quantitative findings.

Table 1: In Vitro Inhibitory Potency of FSG67 on GPAT Activity

Enzyme Source	Assay Condition	IC50 Value (µM)	Reference
Isolated Mitochondrial GPATs	-	24.7 ± 2.1	[3]
Isolated Mitochondria (Total GPAT)	-	30.2	[1][3]
Isolated Mitochondria (GPAT1)	N-ethylmaleimide (NEM) treated	42.1	[1][3]

Table 2: Effect of FSG67 on Lipogenic Gene Expression in Diet-Induced Obese (DIO) Mice

Tissue	Gene	Treatment	Fold Change vs. Control	Reference
White Adipose Tissue	Acetyl-CoA Carboxylase 1 (ACC1)	Chronic FSG67	Decreased	[1]
White Adipose Tissue	Fatty Acid Synthase (FAS)	Chronic FSG67	Decreased	[1]
White Adipose Tissue	Mitochondrial GPAT (GPAT1)	Chronic FSG67	Decreased	[1]
Liver	Acetyl-CoA Carboxylase 1 (ACC1)	Chronic FSG67	Decreased	[1]
Liver	Fatty Acid Synthase (FAS)	Chronic FSG67	Decreased	[1]
Liver	Mitochondrial GPAT (GPAT1)	Chronic FSG67	Decreased	[1]

Note: Specific percentage decreases were not consistently reported in the source material, but were described as significant reductions.

Experimental Protocols

In Vitro GPAT Activity Assay with FSG67

This protocol is adapted from studies investigating GPAT inhibition.[4][5]

Objective: To determine the IC50 of FSG67 on GPAT activity in isolated mitochondria.

Materials:

• Isolated mitochondria from liver or adipose tissue

• Assay Buffer: 75 mM Tris-HCl (pH 7.5), 4 mM MgCl2, 2 mg/mL fatty acid-free BSA, 1 mM DTT, 8 mM NaF

• Substrates: [³H]glycerol-3-phosphate, Palmitoyl-CoA

• FSG67 stock solution (in DMSO)

• N-ethylmaleimide (NEM) for distinguishing GPAT1 activity

• Scintillation fluid and vials

• Microcentrifuge tubes

• Water bath or incubator at 37°C

Procedure:

• Prepare mitochondrial fractions from fresh or frozen tissue by differential centrifugation.

• Prepare a reaction mixture containing the assay buffer.

• Aliquot the reaction mixture into microcentrifuge tubes.

• To distinguish GPAT1 activity, pre-incubate a subset of mitochondrial samples with 100 µM NEM.

• Add varying concentrations of FSG67 (or DMSO as a vehicle control) to the reaction tubes and incubate for 15-30 minutes at 37°C.

• Initiate the enzymatic reaction by adding [³H]glycerol-3-phosphate (e.g., 300 µM) and palmitoyl-CoA (e.g., 80 µM).

• Incubate the reaction for 10-20 minutes at 37°C.

• Stop the reaction by adding a quenching solution (e.g., 1N HCl).

• Extract the lipid products using a chloroform:methanol (2:1) solution.

• Separate the organic and aqueous phases by centrifugation.

• Transfer the organic phase containing the radiolabeled lipid products to a new tube and evaporate the solvent.

• Resuspend the lipid extract in a small volume of chloroform:methanol and add to scintillation fluid.

• Quantify the radioactivity using a scintillation counter.

• Plot the percentage of inhibition against the FSG67 concentration to determine the IC50 value.

Workflow for In Vitro GPAT Activity Assay

Caption: A generalized workflow for determining the in vitro inhibitory effect of FSG67 on GPAT activity.

Measurement of Triglyceride Synthesis in Cultured Cells

Objective: To measure the rate of de novo triglyceride synthesis in cells treated with FSG67.

Materials:

• Cultured cells (e.g., 3T3-L1 adipocytes, hepatocytes)

• Cell culture medium and supplements

• FSG67 stock solution (in DMSO)

• Radiolabeled precursor (e.g., [¹⁴C]acetic acid or [³H]glycerol)

• Lipid extraction solvents (e.g., hexane:isopropanol 3:2)

• Thin-layer chromatography (TLC) plates and developing chamber

• Scintillation counter

Procedure:

• Plate cells and grow to desired confluency or differentiation state.

• Treat cells with various concentrations of FSG67 (or DMSO as a vehicle control) for a specified period (e.g., 24 hours).

• Add the radiolabeled precursor to the culture medium and incubate for a defined time (e.g., 2-4 hours) to allow for incorporation into newly synthesized lipids.

• Wash the cells with cold PBS to remove unincorporated label.

• Lyse the cells and extract the total lipids.

• Separate the different lipid classes (including triglycerides) from the total lipid extract using TLC.

• Scrape the silica (B1680970) corresponding to the triglyceride band into a scintillation vial.

• Add scintillation fluid and quantify the radioactivity.

• Normalize the radioactivity to the total protein content of the cell lysate.

• Compare the amount of radiolabel incorporated into triglycerides in FSG67-treated cells to control cells to determine the effect on the rate of synthesis.

Clinical Trial Data

As of the latest available information, there is no publicly accessible data from clinical trials of FSG67 in humans. The research has primarily been conducted in preclinical models.

Conclusion

FSG67 is a potent inhibitor of mitochondrial GPAT, the gatekeeping enzyme in triglyceride synthesis. Its mechanism of action is well-defined, and its effects on reducing lipogenesis are supported by in vitro and in vivo data. The experimental protocols provided in this guide offer a framework for researchers to further investigate the impact of FSG67 and similar compounds on lipid metabolism. The continued study of GPAT inhibitors like FSG67 holds promise for the development of novel therapeutics for metabolic diseases characterized by dysregulated triglyceride synthesis.

References

• 1. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glycerol-3-phosphate acyltransferases and metabolic syndrome: recent advances and future perspectives | Expert Reviews in Molecular Medicine | Cambridge Core [cambridge.org]
• 3. researchgate.net [researchgate.net]
• 4. Identification of a novel sn-glycerol-3-phosphate acyltransferase isoform, GPAT4, as the enzyme deficient in Agpat6−/− mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Understanding the Cellular Targets of FSG67: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the cellular targets and mechanisms of action of FSG67, a small molecule inhibitor of glycerol-3-phosphate acyltransferase (GPAT). The information presented herein is intended to support further research and drug development efforts centered on this compound.

Core Cellular Target: Glycerol-3-Phosphate Acyltransferase (GPAT)

FSG67 is a known inhibitor of glycerol-3-phosphate acyltransferase (GPAT), the enzyme that catalyzes the initial and rate-limiting step in the de novo synthesis of glycerolipids.[1][2][3] By blocking GPAT activity, FSG67 effectively reduces the production of lysophosphatidic acid (LPA) and subsequent downstream molecules, including phosphatidic acid (PA), triglycerides, and phospholipids.[4][5][6] The compound has been shown to inhibit multiple isoforms of GPAT, including the mitochondrial isoforms GPAT1 and GPAT2.[2][7][8]

Quantitative Inhibition Data

The inhibitory activity of FSG67 against its primary target and its effects on related cellular processes have been quantified in several studies. A summary of these findings is presented below.

Target/Process	IC50 Value	System	Reference
Glycerol-3-Phosphate Acyltransferase (GPAT)	24 µM	General	[1]
GPAT1 Activity	30.2 µM	Isolated Mitochondria	[7][8]
GPAT2 Activity	42.1 µM	Isolated Mitochondria	[7][8]
Triglyceride Synthesis	33.9 µM	3T3-L1 Adipocytes	[2]
Phosphatidylcholine Synthesis	36.3 µM	3T3-L1 Adipocytes	[2]
Oxidative Metabolism	27.7 ± 4.4 µM	Mature Adipocytes	[1]

Key Signaling Pathways Modulated by FSG67

FSG67 exerts its broader cellular effects by modulating key signaling pathways downstream of GPAT inhibition. The most well-documented of these are the Wnt/β-catenin and insulin (B600854) signaling pathways.

Wnt/β-catenin Signaling

In the context of liver regeneration following acetaminophen-induced injury, FSG67 has been shown to blunt the regenerative process by altering Wnt/β-catenin signaling.[4][9] The proposed mechanism involves the reduction of phosphatidic acid levels, which in turn leads to a dramatic decrease in the phosphorylation of Glycogen Synthase Kinase 3β (GSK3β).[4][9] Hypophosphorylated GSK3β is more active and contributes to the degradation of β-catenin, a key transcriptional co-activator in the Wnt pathway. This leads to reduced expression of downstream target genes, such as Cyclin D1, which are critical for cell proliferation.[4][9]

Caption: FSG67 inhibits GPAT, reducing PA and leading to increased GSK3β activity and subsequent β-catenin degradation.

Insulin Signaling

Chronic administration of FSG67 has been demonstrated to improve glucose tolerance and insulin sensitivity in diet-induced obese mice.[2][3] The mechanism is linked to the reduction of lipid accumulation in key metabolic tissues such as the liver and adipose tissue.[2] By inhibiting GPAT, FSG67 decreases the synthesis of diacylglycerol (DAG), a lipid second messenger implicated in the activation of protein kinase C (PKC) isoforms that can interfere with insulin receptor signaling.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature on FSG67.

Animal Studies

• Acetaminophen (B1664979) (APAP) Overdose Model:

  • Male C57BL/6J mice (8-10 weeks old) are fasted overnight.

  • Mice are administered 300 mg/kg APAP via intraperitoneal (i.p.) injection.

  • FSG67 (20 or 30 mg/kg) or vehicle (DMSO) is administered via i.p. injection at specified time points post-APAP (e.g., 3, 24, and 48 hours).[4][9]

  • Blood and liver tissues are collected at various time points (e.g., 6, 24, 52 hours) for analysis.[4][9]

  • Plasma alanine (B10760859) aminotransferase (ALT) levels are measured as an indicator of liver injury.

  • Liver tissue is processed for histology (H&E staining), immunoblotting, and RT-PCR analysis.[4][9]

• Diet-Induced Obesity (DIO) Model:

  • Male C57BL/6J mice are fed a high-fat diet (e.g., 60% kcal from fat) for several weeks to induce obesity.

  • FSG67 (e.g., 5 mg/kg daily) or vehicle is administered via i.p. injection.[3]

  • Body weight and food intake are monitored daily.

  • Glucose tolerance tests (GTT) and insulin tolerance tests (ITT) are performed to assess metabolic function.[2]

  • Tissues (liver, white and brown adipose tissue) are collected at the end of the study for gene expression analysis and lipid content measurement.[2]

Cellular Assays

• Immunoblotting:

  • Liver tissue or cultured cells are lysed in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein concentration is determined using a BCA assay.

  • Equal amounts of protein (e.g., 20-40 µg) are separated by SDS-PAGE and transferred to a PVDF membrane.

  • Membranes are blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Membranes are incubated with primary antibodies (e.g., anti-p-GSK3β, anti-GSK3β, anti-PCNA, anti-β-catenin) overnight at 4°C.[4]

  • After washing with TBST, membranes are incubated with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Bands are visualized using an enhanced chemiluminescence (ECL) detection system. Densitometry is performed for quantification.[4]

• Real-Time Quantitative PCR (RT-qPCR):

  • Total RNA is extracted from tissues or cells using TRIzol reagent or a commercial kit.

  • cDNA is synthesized from 1-2 µg of total RNA using a reverse transcription kit.

  • RT-qPCR is performed using a SYBR Green master mix and gene-specific primers on a real-time PCR system.

  • Relative gene expression is calculated using the ΔΔCt method, with a housekeeping gene (e.g., GAPDH) for normalization.[10] Target genes include Cyclin D1, Wnt4, and Wnt5.[4]

• Lipid Synthesis Assay:

  • 3T3-L1 cells are differentiated into adipocytes.

  • On day 7 post-differentiation, cells are treated with various concentrations of FSG67 for a specified period (e.g., 18 hours).[2]

  • [¹⁴C]-labeled acetic acid or glycerol (B35011) is added to the culture medium to trace lipid synthesis.

  • Lipids are extracted from the cells using a chloroform/methanol mixture.

  • The lipid extracts are separated by thin-layer chromatography (TLC).[2]

  • The spots corresponding to triglycerides and phosphatidylcholine are scraped, and radioactivity is measured by scintillation counting to quantify the rate of synthesis.[2]

Caption: A generalized workflow for investigating the effects of FSG67 in both in vivo and in vitro systems.

Other Reported Cellular Effects

Beyond its impact on Wnt/β-catenin and insulin signaling, FSG67 has been implicated in other cellular processes:

• Mitochondrial Dynamics: Inhibition of GPAT by FSG67 has been linked to the induction of mitochondrial fission.[5][10]

• Anti-Leukemic Effects: FSG67 has been shown to induce apoptosis and inhibit the growth of acute myeloid leukemia (AML) cells, suggesting a potential therapeutic application in oncology.[5]

• Appetite Regulation: The compound has been observed to decrease food intake and the expression of orexigenic neuropeptides in the hypothalamus.[2][3]

This guide summarizes the current understanding of FSG67's cellular targets and mechanisms. The detailed protocols and pathway diagrams provided serve as a resource for researchers aiming to further elucidate its biological functions and therapeutic potential.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GPAM mediated lysophosphatidic acid synthesis regulates mitochondrial dynamics in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chemical modulation of glycerolipid signaling and metabolic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. profiles.wustl.edu [profiles.wustl.edu]
• 10. researchgate.net [researchgate.net]

FSG67: A Novel GPAT Inhibitor with Therapeutic Potential in Metabolic Syndrome

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Metabolic syndrome, a constellation of conditions including visceral obesity, insulin (B600854) resistance, dyslipidemia, and hypertension, represents a significant and growing global health challenge. The search for effective therapeutic interventions has led to the exploration of novel molecular targets. One such target is glycerol-3-phosphate acyltransferase (GPAT), the rate-limiting enzyme in the de novo synthesis of triglycerides. FSG67, a small molecule inhibitor of GPAT, has emerged as a promising investigational compound with the potential to address multiple facets of metabolic syndrome. This technical guide provides a comprehensive overview of FSG67, its mechanism of action, its influence on key metabolic pathways, and a summary of preclinical findings, intended to inform researchers, scientists, and drug development professionals.

Introduction to FSG67 and its Target: GPAT

Glycerol-3-phosphate acyltransferases (GPATs) catalyze the initial and committed step in the synthesis of glycerolipids, including triglycerides and phospholipids.[1][2] By transferring an acyl-CoA to glycerol-3-phosphate, GPATs initiate the pathway leading to the formation of lysophosphatidic acid (LPA), a precursor for various lipids. In mammals, four isoforms of GPAT have been identified, with GPAT1 and GPAT2 located in the outer mitochondrial membrane and GPAT3 and GPAT4 in the endoplasmic reticulum.[1] Given their central role in triglyceride synthesis, the inhibition of GPAT enzymes presents a logical therapeutic strategy for metabolic disorders characterized by excess lipid accumulation.[1][3]

FSG67 is a novel, potent small-molecule inhibitor of GPAT.[3][4] It was designed to mimic the phosphate (B84403) of glycerol-3-phosphate and the saturated long-chain of palmitoyl-CoA.[5] By competitively inhibiting GPAT, FSG67 effectively reduces the production of LPA and downstream glycerolipids.[5]

Mechanism of Action and Signaling Pathways

The primary mechanism of action of FSG67 is the direct inhibition of GPAT activity. This has several downstream consequences on cellular metabolism and signaling.

Inhibition of Acylglyceride Synthesis

By blocking the first step in triglyceride synthesis, FSG67 has been shown to reduce the accumulation of lipids in various tissues. In vitro studies using 3T3-L1 adipocytes demonstrated that FSG67 decreases the number and size of lipid droplets.[3] This directly translates to its observed effects in animal models of obesity.

Modulation of Wnt/β-catenin Signaling via GSK3β

Recent research has uncovered a novel role for FSG67 in modulating the Wnt/β-catenin signaling pathway through its impact on Glycogen Synthase Kinase 3β (GSK3β).[6][7][8] In the context of liver regeneration following acetaminophen-induced injury, FSG67 was found to dramatically decrease the phosphorylation of GSK3β.[6][7] This reduction in phosphorylated (inactive) GSK3β leads to a decrease in active β-catenin and a subsequent reduction in the expression of downstream targets like cyclin D1.[6][7] While this particular study focused on liver regeneration, the Wnt/β-catenin pathway is also implicated in various metabolic processes, suggesting a potential avenue through which FSG67 exerts its systemic effects.

Figure 1: Proposed influence of FSG67 on the Wnt/β-catenin signaling pathway.

Preclinical Evidence in Metabolic Syndrome Models

Extensive preclinical studies in diet-induced obese (DIO) mice have demonstrated the therapeutic potential of FSG67 in treating metabolic syndrome.

Effects on Body Weight and Adiposity

Systemic administration of FSG67 to DIO mice resulted in a significant reduction in body weight and adiposity.[2][3] Daily intraperitoneal injections of FSG67 (5 mg/kg) led to a gradual 12% weight loss, which was greater than the 6% weight loss observed in pair-fed controls, indicating an effect beyond simple appetite suppression.[2] The weight loss was primarily attributed to a reduction in fat mass.[2]

Improvement in Glucose Homeostasis and Insulin Sensitivity

Chronic treatment with FSG67 has been shown to improve glucose tolerance and enhance insulin sensitivity in DIO mice.[1][3] An insulin tolerance test revealed that FSG67-treated mice were more effective at clearing blood glucose in response to an exogenous insulin bolus.[3] This is a critical finding, as insulin resistance is a cornerstone of metabolic syndrome. The proposed mechanism for this improvement is the reduction of diacylglycerol accumulation in insulin-sensitive tissues, which is known to activate PKC isoforms that interfere with insulin signaling.[3]

Reduction of Hepatic Steatosis

FSG67 treatment effectively resolved hepatic steatosis in DIO mice.[3] This is consistent with its mechanism of inhibiting triglyceride synthesis. The reduction in liver fat is a key therapeutic goal in the management of non-alcoholic fatty liver disease (NAFLD), a common component of metabolic syndrome.

Enhancement of Fatty Acid Oxidation

Indirect calorimetry studies in DIO mice treated with FSG67 revealed a significant decrease in the respiratory exchange ratio, beyond that of pair-fed controls.[2][3] This indicates a shift towards enhanced fatty acid oxidation as an energy source.[2][3]

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies on FSG67.

Parameter	Value	System/Assay	Reference
IC50 for GPAT Inhibition	24 µM	-	[4]
IC50 for Triglyceride Synthesis Inhibition	33.9 µM	3T3-L1 adipocytes	[3]
IC50 for Phosphatidylcholine Synthesis Inhibition	36.3 µM	3T3-L1 adipocytes	[3]
IC50 for Oxidative Metabolism Increase	27.7 ± 4.4 μM	Mature adipocytes	[4]
IC50 for GPAT1 Inhibition	30.2 µM	Isolated mitochondria	[9]
IC50 for GPAT2 Inhibition	42.1 µM	Isolated mitochondria	[9]

Table 1: In Vitro Inhibitory Concentrations of FSG67.

Study Population	FSG67 Dose	Route	Duration	Key Findings	Reference
Diet-Induced Obese (DIO) Mice	5 mg/kg	Intraperitoneal	Daily for 9-28 days	12% weight loss (vs. 6% in pair-fed); decreased fat mass; enhanced fat oxidation; improved glucose tolerance and insulin sensitivity; resolved hepatic steatosis.	[2][3]
Lean and DIO Mice	5 or 20 mg/kg	Intraperitoneal	Single dose	Decreased body weight and food intake.	[3]
DIO Mice	100 and 320 nmol	Intracerebroventricular	Single dose	24-hour weight loss and feeding suppression.	[2][3]
Mice with Acetaminophen (B1664979) Overdose	20 mg/kg	Intraperitoneal	3, 24, and 48 hours post-overdose	Reduced GSK3β phosphorylation; decreased cyclin D1 expression.	[6][7]

Table 2: Summary of In Vivo Studies with FSG67.

Experimental Protocols

In Vivo Administration of FSG67

For in vivo studies, FSG67 was dissolved and neutralized with NaOH in either glucose-free RPMI 1640 or PBS.[3] Mice were administered FSG67 or a vehicle control via intraperitoneal injection in a total volume of 50 µl.[3] Doses ranged from 5 mg/kg to 20 mg/kg for systemic administration.[3] For intracerebroventricular administration, doses of 100 and 320 nmol were used.[3]

Figure 2: General experimental workflow for in vivo studies of FSG67 in DIO mice.

Glucose and Insulin Tolerance Tests

A glucose tolerance test (GTT) was performed after an overnight fast.[3] Mice were administered a bolus of glucose (typically 1-2 g/kg) via intraperitoneal injection, and blood glucose levels were measured at various time points (e.g., 0, 15, 30, 60, 90, and 120 minutes) post-injection. For an insulin tolerance test (ITT), mice were fasted for a shorter period (e.g., 4-6 hours) and then injected intraperitoneally with insulin (e.g., 0.75 U/kg).[3] Blood glucose was measured at similar time intervals.

Conditioned Taste Aversion Test

To determine if the observed reduction in food intake was due to malaise, a conditioned taste aversion test was performed.[3] Mice were trained to consume their daily water intake within a 2-hour period. On the conditioning day, mice were given a novel taste (e.g., 0.15% saccharin (B28170) solution) followed by an intraperitoneal injection of FSG67 or vehicle. The following day, mice were given a two-bottle choice of water and the saccharin solution, and their preference was measured.[3]

Future Directions and Conclusion

FSG67 represents a promising therapeutic candidate for the treatment of metabolic syndrome. Its ability to inhibit GPAT, leading to reduced adiposity, improved insulin sensitivity, and resolution of hepatic steatosis, addresses several key components of this complex disorder. The discovery of its influence on the Wnt/β-catenin signaling pathway opens up new avenues for research into its broader metabolic effects.

References

• 1. Glycerol-3-phosphate acyltransferases and metabolic syndrome: recent advances and future perspectives | Expert Reviews in Molecular Medicine | Cambridge Core [cambridge.org]
• 2. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. GPAM mediated lysophosphatidic acid synthesis regulates mitochondrial dynamics in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. profiles.wustl.edu [profiles.wustl.edu]
• 7. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

The Foundational Science Behind GPAT Inhibition by FSG67: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the foundational science behind the inhibition of Glycerol-3-Phosphate Acyltransferase (GPAT) by the small molecule inhibitor, FSG67. We will delve into the mechanism of action, summarize key quantitative data, detail relevant experimental protocols, and visualize the associated signaling pathways and experimental workflows.

Introduction to GPAT and the Role of FSG67

Glycerol-3-phosphate acyltransferases (GPATs) are a family of enzymes that catalyze the initial and rate-limiting step in the de novo synthesis of glycerolipids, including triacylglycerols (TAGs) and phospholipids (B1166683).[1][2][3] This process begins with the acylation of glycerol-3-phosphate to form lysophosphatidic acid (LPA).[4][5] In mammals, there are four main isoforms of GPAT: GPAT1 and GPAT2, located on the outer mitochondrial membrane, and GPAT3 and GPAT4, which are found in the endoplasmic reticulum.[4] Given their central role in lipid metabolism, GPAT enzymes have emerged as significant therapeutic targets for metabolic disorders such as obesity, nonalcoholic fatty liver disease (NAFLD), and insulin (B600854) resistance.[4][6]

FSG67, also known as 2-(nonylsulfonamido)benzoic acid, is a synthetic, small-molecule inhibitor of GPAT.[2][7] It was designed to mimic the phosphate (B84403) group of glycerol-3-phosphate and the long-chain acyl-CoA, allowing it to competitively inhibit the enzyme's active site.[8][9] By blocking GPAT activity, FSG67 effectively reduces the production of LPA, thereby attenuating the synthesis of downstream lipids like TAGs and phospholipids.[8][9] This inhibitory action has been shown to have profound effects on lipid metabolism and energy homeostasis in both in vitro and in vivo models.[1][7]

Quantitative Data on FSG67 Inhibition

The inhibitory potency of FSG67 has been quantified in various assays, targeting different GPAT isoforms and downstream cellular processes. The following tables summarize the key half-maximal inhibitory concentration (IC50) values reported in the literature.

Table 1: In Vitro Enzyme Inhibition by FSG67

Target	Assay System	IC50 (μM)	Reference
Total Mitochondrial GPAT	Isolated mouse liver mitochondria	30.2	[2][7][8]
GPAT1	Isolated mouse liver mitochondria (in the presence of NEM to inactivate GPAT2)	42.1	[2][7][8]
Mitochondrial GPATs	Isolated mitochondrial GPATs	24.7 ± 2.1	[2]
GPAT (general)	Not specified	24	[10]

Table 2: Cellular Inhibition by FSG67

Process Inhibited	Cell Line	IC50 (μM)	Reference
Triglyceride Synthesis	3T3-L1 adipocytes	33.9	[7]
Phosphatidylcholine Synthesis	3T3-L1 adipocytes	36.3	[7]
Oxidative Metabolism	Mature adipocytes	27.7 ± 4.4	[10]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. Below are the protocols for key experiments used to characterize the inhibitory action of FSG67 on GPAT.

This assay measures the enzymatic activity of mitochondrial GPAT isoforms by quantifying the incorporation of radiolabeled glycerol-3-phosphate into lysophosphatidic acid.

• Isolation of Mitochondria:

  • Homogenize fresh mouse liver tissue in ice-cold mitochondrial isolation buffer (e.g., 250 mM sucrose, 10 mM Tris-HCl, 1 mM EDTA, pH 7.4).

  • Centrifuge the homogenate at low speed (e.g., 600 x g for 10 minutes at 4°C) to pellet nuclei and cell debris.

  • Transfer the supernatant to a new tube and centrifuge at a higher speed (e.g., 8,000 x g for 15 minutes at 4°C) to pellet the mitochondria.

  • Wash the mitochondrial pellet with isolation buffer and resuspend in a suitable assay buffer.

• Enzyme Inhibition Assay:

  • Prepare a reaction mixture containing assay buffer (e.g., 75 mM Tris-HCl, pH 7.5, 4 mM MgCl2, 1 mM DTT), bovine serum albumin (BSA), and the desired concentration of FSG67 dissolved in a suitable solvent (e.g., DMSO).

  • To distinguish between GPAT1 and GPAT2 activity, a parallel set of reactions can be prepared containing N-ethylmaleimide (NEM), which selectively inhibits GPAT2.[7]

  • Add the mitochondrial preparation to the reaction mixture and pre-incubate for a specified time (e.g., 10 minutes) at 37°C.

  • Initiate the enzymatic reaction by adding the substrates: acyl-CoA (e.g., palmitoyl-CoA) and radiolabeled [¹⁴C]glycerol-3-phosphate.

  • Incubate the reaction for a defined period (e.g., 15 minutes) at 37°C.

  • Stop the reaction by adding a quench solution (e.g., a mixture of chloroform (B151607) and methanol).

  • Extract the lipids and separate them using thin-layer chromatography (TLC).

  • Quantify the amount of radiolabeled lysophosphatidic acid formed using a scintillation counter.

  • Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the FSG67 concentration.

This cell-based assay assesses the effect of FSG67 on the synthesis of triglycerides and phospholipids in a relevant cell model.

• Cell Culture and Differentiation:

  • Culture 3T3-L1 pre-adipocytes in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with fetal bovine serum (FBS) and antibiotics.

  • Induce differentiation into mature adipocytes by treating the confluent cells with a differentiation cocktail (e.g., containing insulin, dexamethasone, and isobutylmethylxanthine).

  • Maintain the differentiated adipocytes in culture for 7-10 days to allow for lipid accumulation.

• Inhibition of Lipid Synthesis:

  • Treat the mature 3T3-L1 adipocytes with varying concentrations of FSG67 for a specified duration (e.g., 18 hours).[7][8]

  • During the last few hours of treatment, add a radiolabeled precursor, such as [¹⁴C]acetic acid or [³H]glycerol, to the culture medium.

  • After the incubation period, wash the cells with phosphate-buffered saline (PBS) and lyse them.

  • Extract the total lipids from the cell lysates using a suitable solvent system (e.g., chloroform:methanol).

  • Separate the different lipid species (e.g., triglycerides, phosphatidylcholine) using thin-layer chromatography (TLC).

  • Scrape the corresponding spots from the TLC plate and quantify the incorporated radioactivity using a scintillation counter.

  • Determine the IC50 values for the inhibition of triglyceride and phosphatidylcholine synthesis.

Signaling Pathways and Mechanisms of Action

The inhibition of GPAT by FSG67 initiates a cascade of molecular events that extend beyond the simple reduction of lipid synthesis. The following diagrams, generated using the DOT language for Graphviz, illustrate some of the key signaling pathways and conceptual relationships involved.

Caption: The inhibitory effect of FSG67 on GPAT and its downstream metabolic consequences.

The diagram above illustrates the central role of GPAT in lipid synthesis. FSG67 directly inhibits GPAT, leading to a reduction in LPA and, consequently, a decrease in the synthesis of TAGs and phospholipids. This reduction in lipid synthesis contributes to a decrease in lipid droplet formation and an amelioration of hepatic steatosis, which in turn can lead to improved insulin sensitivity.[7]

Caption: A generalized experimental workflow for characterizing FSG67.

This workflow outlines the multi-level approach to studying the effects of FSG67, starting from in vitro enzyme assays, moving to cell-based models, and culminating in in vivo studies using animal models of metabolic disease.

Recent studies have uncovered a role for GPAT-mediated lipid synthesis in other signaling pathways, such as the Wnt/β-catenin pathway, which is important in cellular proliferation and regeneration. Specifically, FSG67 has been shown to affect the phosphorylation of glycogen (B147801) synthase kinase-3β (GSK3β), a key component of this pathway.[11][12]

Caption: The impact of FSG67 on the Wnt/β-catenin signaling pathway via GSK3β.

In the canonical Wnt pathway, the inhibition of GSK3β leads to the stabilization and nuclear translocation of β-catenin, which then activates target gene expression. Phosphatidic acid (PA) and LPA, the products of the GPAT reaction, may play a role in inhibiting GSK3β.[11] By inhibiting GPAT, FSG67 reduces the levels of these lipids, which can lead to decreased inhibitory phosphorylation of GSK3β, thereby suppressing the Wnt/β-catenin signaling cascade.[11][12]

Conclusion

FSG67 is a potent inhibitor of GPAT enzymes, with well-characterized effects on lipid metabolism both in vitro and in vivo. Its ability to reduce the synthesis of key lipids like triacylglycerols and phospholipids underlies its therapeutic potential for metabolic diseases. Furthermore, emerging evidence suggests that the impact of FSG67 extends to the modulation of crucial signaling pathways, such as the Wnt/β-catenin pathway. The data and protocols summarized in this guide provide a solid foundation for researchers and drug development professionals working on GPAT inhibition and related therapeutic strategies. Further research into the isoform selectivity of FSG67 and its long-term effects in various disease models will be crucial for its potential clinical translation.

References

• 1. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. [PDF] Biochemistry, physiology, and genetics of GPAT, AGPAT, and lipin enzymes in triglyceride synthesis. | Semantic Scholar [semanticscholar.org]
• 4. Glycerol-3-phosphate acyltransferases and metabolic syndrome: recent advances and future perspectives | Expert Reviews in Molecular Medicine | Cambridge Core [cambridge.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. GPAM mediated lysophosphatidic acid synthesis regulates mitochondrial dynamics in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Enzymatic Kinetics of FSG67, an Inhibitor of Glycerol-3-Phosphate Acyltransferase (GPAT)

For Researchers, Scientists, and Drug Development Professionals

Abstract: FSG67 is a small molecule inhibitor targeting Glycerol-3-Phosphate Acyltransferase (GPAT), a critical enzyme in the synthesis of acylglycerides.[1] By catalyzing the initial step in this pathway, GPAT plays a significant role in lipid metabolism.[1] Inhibition of GPAT by compounds like FSG67 has demonstrated potential therapeutic applications in managing obesity and its comorbidities, as well as influencing cellular processes such as liver regeneration.[1][2] This document provides a comprehensive overview of the known kinetic properties of FSG67, its impact on signaling pathways, and detailed experimental protocols for its characterization.

Introduction to FSG67 and its Target: GPAT

Glycerol-3-phosphate acyltransferases (GPATs) are a family of enzymes that initiate the synthesis of triglycerides and other glycerolipids.[1] FSG67 has been identified as a potent inhibitor of GPAT activity, demonstrating effects in both in vitro and in vivo models.[3][4] Its mechanism of action is central to its observed physiological effects, which include decreased food intake, reduced adiposity, and increased insulin (B600854) sensitivity in diet-induced obese mice.[3] Furthermore, FSG67 has been shown to modulate the Wnt/β-catenin signaling pathway by altering GSK3β phosphorylation, which has implications for processes like liver regeneration following injury.[5][6]

Kinetic Profile of FSG67

The inhibitory action of FSG67 has been quantified through various studies, establishing its potency against GPAT and its effects on related cellular metabolic processes. The key kinetic parameters are summarized below.

Table 1: Summary of Quantitative Data for FSG67 Inhibition

Parameter	Description	Value	Organism/System
IC50 (GPAT)	Concentration for 50% inhibition of total mitochondrial GPAT activity.	30.2 µM	Mouse Liver Mitochondria
IC50 (GPAT1)	Concentration for 50% inhibition of the GPAT1 isoform.	42.1 µM	Mouse Liver Mitochondria
IC50 (Triglyceride Synthesis)	Concentration for 50% inhibition of cellular triglyceride synthesis.	33.9 µM	3T3-L1 Adipocytes
IC50 (Phosphatidylcholine Synthesis)	Concentration for 50% inhibition of cellular phosphatidylcholine synthesis.	36.3 µM	3T3-L1 Adipocytes

Data compiled from studies on diet-induced obesity.[3]

Impact on Cellular Signaling Pathways

FSG67 exerts significant influence on key signaling cascades, most notably the Wnt/β-catenin pathway. This interaction is critical for understanding its effects on cell proliferation and regeneration.[5]

In the context of liver regeneration after acetaminophen (B1664979) (APAP)-induced injury, FSG67 was found to decrease the phosphorylation of glycogen (B147801) synthase kinase-3β (GSK3β).[2][6] This reduction in phosphorylated GSK3β leads to a decrease in active β-catenin and subsequently reduces the expression of downstream targets like Cyclin D1, a key regulator of cell cycle progression.[5][6] This ultimately blunts the regenerative capacity of hepatocytes.[6]

References

• 1. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. profiles.wustl.edu [profiles.wustl.edu]
• 6. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

FSG67 Experimental Protocols for In Vitro Studies: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Introduction

FSG67, also known as 2-(nonylsulfonamido)benzoic acid, is a small molecule inhibitor of glycerol-3-phosphate acyltransferase (GPAT). This enzyme catalyzes the initial and rate-limiting step in the de novo synthesis of glycerolipids, including triglycerides and phospholipids. By blocking GPAT, FSG67 effectively reduces the production of lysophosphatidic acid (LPA), a key precursor for various lipids and a signaling molecule. Its inhibitory action has been demonstrated against multiple GPAT isoforms, including mitochondrial GPAT1 and GPAT2.[1][2] This document provides detailed protocols for in vitro studies involving FSG67, with a focus on its effects on lipid metabolism, cell signaling, and its potential as a therapeutic agent in metabolic diseases and oncology.

Quantitative Data Summary

The inhibitory activity of FSG67 has been quantified in various in vitro systems. The half-maximal inhibitory concentrations (IC50) are summarized in the table below for easy comparison.

Target System	Cell Type/Enzyme Source	Parameter Measured	IC50 Value
Acylglyceride Synthesis	3T3-L1 Adipocytes	Triglyceride Synthesis	33.9 µM[1]
Acylglyceride Synthesis	3T3-L1 Adipocytes	Phosphatidylcholine Synthesis	36.3 µM[1]
GPAT Activity	Isolated Mouse Mitochondria	Total Mitochondrial GPAT Activity	30.2 µM[1]
GPAT Activity	Isolated Mouse Mitochondria	GPAT1 Activity	42.1 µM[1]
GPAT Activity	Isolated Mitochondria	Mitochondrial GPATs	24.7 ± 2.1 μM
Oxidative Metabolism	Mature Adipocytes	Dose-dependent increase	27.7 ± 4.4 µM[3]

Signaling Pathway Analysis: Wnt/β-catenin

In the context of liver regeneration, FSG67 has been shown to impact the Wnt/β-catenin signaling pathway. By inhibiting GPAT, FSG67 is thought to reduce the levels of phosphatidic acid (PA) and lysophosphatidic acid (lysoPA). These lipids are suggested to normally inhibit glycogen (B147801) synthase kinase 3β (GSK3β). A reduction in their levels leads to increased GSK3β activity. Active GSK3β phosphorylates β-catenin, marking it for proteasomal degradation. This prevents β-catenin from translocating to the nucleus and activating the transcription of pro-proliferative genes like Cyclin D1.

Caption: FSG67's effect on the Wnt/β-catenin signaling pathway.

Application in Acute Myeloid Leukemia (AML)

Recent studies have highlighted the potential of FSG67 as a therapeutic agent for Acute Myeloid Leukemia (AML). AML cells exhibit a high expression of the mitochondrial GPAT isoform, GPAM.

Proposed Mechanism of Action in AML

FSG67's inhibition of GPAM in AML cells leads to a reduction in LPA synthesis. This disruption in lipid metabolism induces mitochondrial fission, which in turn suppresses oxidative phosphorylation (OXPHOS) and elevates reactive oxygen species (ROS), ultimately leading to apoptosis of the cancer cells. Notably, FSG67 shows selective cytotoxicity towards primary AML cells with minimal effects on healthy hematopoietic stem and progenitor cells.

Caption: Proposed mechanism of FSG67-induced apoptosis in AML cells.

Experimental Protocols

Cell Culture and Differentiation of 3T3-L1 Preadipocytes

This protocol describes the maintenance of 3T3-L1 preadipocytes and their differentiation into mature adipocytes, which are then used for studying the effects of FSG67 on lipid metabolism.

Materials:

• 3T3-L1 preadipocytes

• DMEM (high glucose)

• Calf Serum (CS)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (P/S)

• Dexamethasone

• 3-isobutyl-1-methylxanthine (IBMX)

• Insulin

• FSG67 (stock solution in DMSO)

Protocol:

• Maintenance of 3T3-L1 Preadipocytes:

  • Culture 3T3-L1 cells in DMEM supplemented with 10% Calf Serum and 1% P/S.

  • Maintain the cells in a humidified incubator at 37°C with 5% CO2.

  • Passage the cells before they reach confluence to maintain their preadipocyte state.

• Differentiation into Adipocytes:

  • Seed the 3T3-L1 preadipocytes in the desired culture plates and grow them to confluence.

  • Two days post-confluence (Day 0), replace the medium with differentiation medium I (DMEM, 10% FBS, 1% P/S, 1 µM dexamethasone, 0.5 mM IBMX, and 1 µg/mL insulin).

  • On Day 2, replace the medium with differentiation medium II (DMEM, 10% FBS, 1% P/S, and 1 µg/mL insulin).

  • On Day 4, and every two days thereafter, replace the medium with a maintenance medium (DMEM, 10% FBS, 1% P/S).

  • Mature adipocytes, characterized by the accumulation of lipid droplets, are typically observed from Day 7 onwards.

• Treatment with FSG67:

  • On Day 7 or later, treat the mature 3T3-L1 adipocytes with varying concentrations of FSG67 (e.g., 0, 10, 25, 50, 100 µM).

  • Prepare the FSG67 dilutions in the maintenance medium. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%.

  • Incubate the cells with FSG67 for the desired time period (e.g., 24, 48 hours) before proceeding with downstream assays.

Cell Viability Assessment using MTT Assay

This colorimetric assay measures the metabolic activity of cells, which is indicative of cell viability.

Caption: Experimental workflow for the MTT cell viability assay.

Materials:

• Cells treated with FSG67 in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Protocol:

• After the desired incubation period with FSG67, remove the culture medium from each well.

• Add 100 µL of fresh medium and 10 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan (B1609692) crystals by viable cells.

• Carefully remove the medium containing MTT.

• Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Gently shake the plate for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Apoptosis Detection

This luminescent assay measures the activity of caspases 3 and 7, which are key executioner caspases in the apoptotic pathway.

Materials:

• Cells treated with FSG67 in a white-walled 96-well plate

• Caspase-Glo® 3/7 Reagent

• Luminometer

Protocol:

• After treating the cells with FSG67 for the desired duration, remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

• Add Caspase-Glo® 3/7 Reagent to each well in a 1:1 ratio with the cell culture medium volume (e.g., 100 µL of reagent to 100 µL of medium).

• Mix the contents of the wells by placing the plate on a plate shaker at a low speed for 30-60 seconds.

• Incubate the plate at room temperature for 1-2 hours, protected from light.

• Measure the luminescence of each well using a luminometer.

• The luminescent signal is proportional to the amount of caspase activity.

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cells treated with FSG67

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Protocol:

• Harvest the cells (including any floating cells in the supernatant) after treatment with FSG67.

• Wash the cells twice with cold PBS and then resuspend them in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-FITC negative and PI negative.

  • Early apoptotic cells: Annexin V-FITC positive and PI negative.

  • Late apoptotic/necrotic cells: Annexin V-FITC positive and PI positive.

  • Necrotic cells: Annexin V-FITC negative and PI positive.

Western Blot Analysis of Wnt/β-catenin Signaling Proteins

This protocol is for detecting changes in the expression and phosphorylation status of key proteins in the Wnt/β-catenin pathway.

Caption: Workflow for Western blot analysis.

Materials:

• Cells treated with FSG67

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-GSK3β, anti-GSK3β, anti-β-catenin, anti-Cyclin D1, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Protein Extraction:

  • After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

  • Determine the protein concentration using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection:

  • Apply the chemiluminescent substrate to the membrane.

  • Capture the signal using an imaging system.

  • Quantify the band intensities and normalize to a loading control like β-actin.

In Vitro GPAT Activity Assay

This assay directly measures the enzymatic activity of GPAT in cell lysates or mitochondrial fractions.

Materials:

• Cell or mitochondrial lysates

• Assay buffer (e.g., 75 mM Tris-HCl, pH 7.5, 4 mM MgCl2, 1 mg/mL fatty acid-free BSA)

• [14C]glycerol-3-phosphate (G3P)

• Acyl-CoA substrate (e.g., palmitoyl-CoA)

• FSG67

• Scintillation fluid and counter

Protocol:

• Prepare the reaction mixture containing the assay buffer, [14C]G3P, and the acyl-CoA substrate.

• Add varying concentrations of FSG67 to the reaction mixture.

• Initiate the reaction by adding the protein lysate or mitochondrial fraction.

• Incubate the reaction at room temperature for a defined period (e.g., 15 minutes).

• Stop the reaction (e.g., by adding a solution of chloroform/methanol).

• Extract the lipids and separate the aqueous and organic phases.

• Measure the radioactivity in the organic phase, which contains the [14C]-labeled lysophosphatidic acid product, using a scintillation counter.

• Calculate the GPAT activity and the percentage of inhibition by FSG67 to determine the IC50 value.

References

• 1. GPAM mediated lysophosphatidic acid synthesis regulates mitochondrial dynamics in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GPAM mediated lysophosphatidic acid synthesis regulates mitochondrial dynamics in acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for FSG67 in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide comprehensive protocols for the use of FSG67, a small-molecule inhibitor of glycerol-3-phosphate acyltransferase (GPAT), in animal models. The information is intended to assist in the design and execution of studies investigating metabolic diseases and other conditions where GPAT inhibition is a therapeutic target.

Introduction to FSG67

FSG67 is a synthetic, small-molecule inhibitor of glycerol-3-phosphate acyltransferase (GPAT), the enzyme that catalyzes the initial and rate-limiting step in the de novo synthesis of glycerolipids, including triglycerides.[1][2] By inhibiting GPAT, FSG67 effectively reduces the synthesis of lysophosphatidic acid, a precursor for both triglyceride and phospholipid synthesis.[3] This mechanism of action makes FSG67 a valuable tool for studying the metabolic consequences of reduced acylglyceride synthesis. Notably, FSG67 has been shown to inhibit both GPAT1 and GPAT2 isoforms.[1]

In animal models, particularly in studies involving diet-induced obese (DIO) mice, FSG67 has demonstrated significant effects on body weight, food intake, and insulin (B600854) sensitivity.[1][2] It has also been investigated for its role in liver regeneration and its interaction with cellular signaling pathways.[4][5][6]

Mechanism of Action

FSG67 primarily functions by inhibiting GPAT, thereby reducing the acylation of glycerol-3-phosphate to form lysophosphatidic acid. This action directly curtails the synthesis of diacylglycerol and subsequently, triglycerides. This targeted inhibition of the glycerolipid synthesis pathway leads to a range of metabolic effects.

Signaling Pathway of FSG67 in Metabolic Regulation

Caption: Mechanism of FSG67 in metabolic regulation.

Signaling Pathway of FSG67 in Liver Regeneration (Acetaminophen Overdose Model)

In the context of acetaminophen (B1664979) (APAP)-induced liver injury, FSG67 has been shown to blunt liver regeneration by affecting the GSK3β and Wnt/β-catenin signaling pathway.[4][5][6]

Caption: FSG67's impact on liver regeneration signaling.

Quantitative Data Summary

The following tables summarize key quantitative data from in vitro and in vivo studies of FSG67.

Table 1: In Vitro Efficacy of FSG67

Parameter	Cell Line/System	IC50 Value	Reference
GPAT Inhibition	Isolated Mitochondrial GPATs	24.7 ± 2.1 μM	[7][8]
Total Mitochondrial GPAT Activity	Isolated Mitochondria	30.2 μM	[1][7][8]
GPAT1 Activity	Isolated Mitochondria	42.1 μM	[1][7][8]
Triglyceride Synthesis	3T3-L1 Adipocytes	33.9 μM	[1]
Phosphatidylcholine Synthesis	3T3-L1 Adipocytes	36.3 μM	[1]
Oxidative Metabolism	Mature Adipocytes	27.7 ± 4.4 μM	[9]

Table 2: In Vivo Effects of FSG67 in Diet-Induced Obese (DIO) Mice

Parameter	Dosage and Administration	Animal Model	Key Findings	Reference
Body Weight	5 mg/kg/day, IP	DIO Mice	Gradual 12% weight loss, primarily from fat mass.	[1][2]
Food Intake	5 mg/kg/day, IP	DIO Mice	Transient hypophagia for 9-10 days.	[1][2]
Fat Oxidation	5 mg/kg/day, IP	DIO Mice	Enhanced fat oxidation.	[1][2]
Glucose Tolerance	Chronic treatment	DIO Mice	Increased glucose tolerance and insulin sensitivity.	[1]
Gene Expression	Chronic treatment	DIO Mice	Decreased expression of lipogenic enzymes in white adipose tissue and liver.	[1]
Hypothalamic Neuropeptides	Acute and Chronic treatment	DIO Mice	Decreased expression of orexigenic neuropeptides AgRP and NPY.	[1]
Acute Body Weight Change	20 mg/kg, single dose, IP	DIO Mice	4.3% ± 0.5% body weight loss.	[1][7]
Acute Energy Intake	20 mg/kg, single dose, IP	DIO Mice	Reduced to 33% of vehicle control.	[1]

Table 3: Effects of FSG67 in an Acetaminophen (APAP) Overdose Model

Parameter	Dosage and Administration	Animal Model	Key Findings	Reference
Hepatocyte Proliferation	20 mg/kg at 3, 24, and 48h post-APAP, IP	Mice	Reduced expression of proliferating cell nuclear antigen (PCNA).	[4][5][6]
GSK3β Phosphorylation	20 mg/kg at 3, 24, and 48h post-APAP, IP	Mice	Dramatically decreased at 24 hours.	[4][5][6]
Cyclin D1 Expression	20 mg/kg at 3, 24, and 48h post-APAP, IP	Mice	Reduced expression.	[4][5][6]

Experimental Protocols

Animal Models

• Diet-Induced Obesity (DIO) Model: Male C57BL/6J mice are typically used. Obesity is induced by feeding a high-fat diet (e.g., 45-60% kcal from fat) for a period of 8-12 weeks, starting at around 6-8 weeks of age.[1]

• Lean Control Model: Age-matched male C57BL/6J mice are fed a standard chow diet.[1]

• Acetaminophen (APAP) Overdose Model: Mice are administered a toxic dose of APAP (e.g., 300 mg/kg) to induce acute liver injury.[4][5][6]

FSG67 Preparation and Administration

• Preparation: FSG67 is dissolved in a suitable vehicle. For in vivo studies, this is often glucose-free RPMI 1640 or phosphate-buffered saline (PBS).[1] The solution may require neutralization with NaOH.[1] For studies involving APAP, FSG67 has been dissolved in DMSO.[5]

• Administration Route:

  • Intraperitoneal (IP) Injection: This is the most common route for systemic administration in the cited studies.[1][4][5]

  • Intracerebroventricular (ICV) Injection: For investigating direct central nervous system effects, ICV administration can be used.[1][2]

• Dosage:

  • Chronic Obesity Studies: A daily dose of 5 mg/kg (IP) has been shown to be effective in producing gradual weight loss in DIO mice.[1][2]

  • Acute Studies: A single dose of 20 mg/kg (IP) has been used to study acute effects on food intake and body weight.[1]

  • APAP Overdose Studies: Doses of 20 mg/kg (IP) administered at multiple time points post-APAP have been used.[4][5][6]

Experimental Workflow for a Chronic Obesity Study

Caption: Workflow for a chronic obesity study using FSG67.

Key Experimental Methodologies

• Indirect Calorimetry: To measure whole-body metabolism, including oxygen consumption (VO2), carbon dioxide production (VCO2), respiratory exchange ratio (RER), and energy expenditure.[1]

• Glucose Tolerance Test (GTT) and Insulin Tolerance Test (ITT): To assess glucose homeostasis and insulin sensitivity.[1]

• Real-Time PCR (RT-PCR): To quantify gene expression levels of lipogenic enzymes, neuropeptides, and other targets in tissues like the liver, white adipose tissue, and hypothalamus.[1]

• Histology: To examine lipid accumulation in tissues such as the liver and adipose tissue.[1] In the APAP model, histology is used to assess liver necrosis and cell proliferation (e.g., PCNA staining).[4][5]

• Western Blotting: To measure protein levels and phosphorylation status, for example, of GSK3β and β-catenin in the liver regeneration model.[5]

Important Considerations

• Vehicle Selection: The choice of vehicle for FSG67 administration is crucial and should be reported. Both aqueous-based (RPMI, PBS) and organic-based (DMSO) vehicles have been used.[1][5]

• Toxicity: Existing studies suggest a lack of in vivo toxicity at the tested doses; however, researchers should always monitor for signs of adverse effects.[1]

• Pharmacokinetics: Detailed pharmacokinetic studies of FSG67 are not extensively reported in the provided search results. The ability of FSG67 to cross the blood-brain barrier for its central effects requires further investigation.[1]

• Pair-Fed Controls: In studies involving effects on food intake, including a pair-fed control group is essential to distinguish the direct metabolic effects of FSG67 from those secondary to reduced food consumption.[1]

By following these guidelines and protocols, researchers can effectively utilize FSG67 as a tool to investigate the roles of GPAT and glycerolipid synthesis in various physiological and pathological processes.

References

• 1. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. profiles.wustl.edu [profiles.wustl.edu]
• 5. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for FSG67 in Mouse Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the recommended use of FSG67, a potent glycerol-3-phosphate acyltransferase (GPAT) inhibitor, in various mouse models. The provided protocols and data are intended to guide researchers in designing and executing in vivo studies to evaluate the metabolic and signaling effects of FSG67.

Mechanism of Action

FSG67 is a small molecule inhibitor of glycerol-3-phosphate acyltransferases (GPATs), the enzymes that catalyze the initial and rate-limiting step in the synthesis of triacylglycerols and other glycerolipids.[1][2][3] By blocking GPAT activity, FSG67 effectively reduces the synthesis of lysophosphatidic acid and subsequent diacylglycerol, which can impact lipid accumulation and cellular signaling pathways.[1] Notably, FSG67 has been shown to inhibit both GPAT1 and GPAT2 isoforms.[1] In vitro studies using 3T3-L1 adipocytes have demonstrated that FSG67 reduces acylglycerol synthesis and lipid accumulation, with IC50 values of 33.9 μM for triglyceride synthesis and 36.3 μM for phosphatidylcholine synthesis.[1] Another source reports an IC50 of 24 μM for GPAT.[4]

Data Presentation: Recommended Dosage of FSG67 for Mouse Studies

The following table summarizes the recommended dosages of FSG67 from various mouse studies. The appropriate dose and administration route will depend on the specific research question and mouse model.

Mouse Model	Study Type	Dosage	Administration Route	Frequency	Vehicle	Key Findings	Reference
Lean Mice	Acute	20 mg/kg	Intraperitoneal (IP)	Single dose	Not specified, total volume 50 μl	Decreased body weight and food intake.	[1]
Diet-Induced Obese (DIO) Mice	Acute	5 or 20 mg/kg	Intraperitoneal (IP)	Single dose	Not specified, total volume 50 μl	Decreased body weight.	[1]
Diet-Induced Obese (DIO) Mice	Chronic	1, 2, or 5 mg/kg	Intraperitoneal (IP)	Daily for 5 days	Not specified	5 mg/kg dose produced significant weight loss.	[1]
Diet-Induced Obese (DIO) Mice	Chronic	5 mg/kg	Intraperitoneal (IP)	Daily	Not specified, total volume 50 μl	Gradual 12% weight loss, improved glucose tolerance and insulin (B600854) sensitivity.	[1][2]
Lean and DIO Mice	Acute (Central Administration)	100 and 320 nmol	Intracerebroventricular (ICV)	Single dose	Not specified	Produced 24-h weight loss and feeding suppression.	[1][2]
Acetaminophen (B1664979) (APAP) Overdose Mice	Acute	20 mg/kg	Intraperitoneal (IP)	3, 24, and 48 hours post-APAP	DMSO	Reduced hepatocyte proliferation.	[5]
Acetaminophen (APAP) Overdose Mice	Acute	30 mg/kg	Intraperitoneal (IP)	3, 24, and 48 hours post-APAP	DMSO	Increased mortality, which was rescued by a GSK3 inhibitor.	[5]

Experimental Protocols

Protocol 1: Evaluation of Acute Metabolic Effects of FSG67 in Lean or Diet-Induced Obese (DIO) Mice

Objective: To assess the immediate effects of a single dose of FSG67 on body weight and food intake.

Materials:

• FSG67

• Vehicle (e.g., DMSO)

• Sterile saline or phosphate-buffered saline (PBS)

• Lean or DIO mice (e.g., C57BL/6J)

• Metabolic cages for food intake monitoring

• Animal balance

Procedure:

• Acclimatize mice to individual housing in metabolic cages for at least 3 days prior to the experiment.

• Prepare the FSG67 dosing solution. For intraperitoneal (IP) injection, FSG67 can be dissolved in a suitable vehicle. A final injection volume of 50 μl is recommended.[1]

• Divide mice into treatment groups (e.g., Vehicle control, FSG67 5 mg/kg, FSG67 20 mg/kg). A group size of 6-8 mice is recommended.

• At the beginning of the dark cycle, record the baseline body weight of each mouse.

• Administer a single intraperitoneal injection of the vehicle or the appropriate dose of FSG67.

• Monitor and record food intake and body weight at regular intervals (e.g., 24 hours) post-injection.

• Analyze the data to determine the effect of FSG67 on body weight change and cumulative food consumption compared to the vehicle control group.

Protocol 2: Evaluation of Chronic Metabolic Effects of FSG67 in DIO Mice

Objective: To determine the long-term effects of daily FSG67 administration on body weight, adiposity, glucose tolerance, and insulin sensitivity.

Materials:

• FSG67

• Vehicle (e.g., DMSO)

• Sterile saline or PBS

• DIO mice

• Animal balance

• Glucose meter and test strips

• Insulin

• Equipment for body composition analysis (e.g., DEXA or MRI)

Procedure:

• Induce obesity in mice by feeding a high-fat diet for a specified period (e.g., 8-12 weeks).

• Record baseline body weight, body composition, and perform baseline glucose tolerance test (GTT) and insulin tolerance test (ITT).

• Divide mice into treatment groups (e.g., Vehicle control, FSG67 5 mg/kg).

• Administer daily intraperitoneal injections of vehicle or FSG67 at the same time each day (e.g., just prior to the dark cycle) for the duration of the study (e.g., 28 days).

• Monitor body weight and food intake regularly (e.g., daily or weekly).

• At the end of the treatment period, repeat the GTT and ITT to assess changes in glucose metabolism.

• Euthanize the mice and collect tissues (e.g., white adipose tissue, brown adipose tissue, liver) for further analysis, such as gene expression analysis of lipogenic enzymes or histological examination for lipid accumulation.[1]

Signaling Pathways and Experimental Workflows

FSG67 Mechanism of Action and Downstream Effects

FSG67 inhibits GPAT, leading to a reduction in the synthesis of lysophosphatidic acid (LPA) and subsequently phosphatidic acid (PA). This has several downstream consequences, including altered lipid metabolism and modulation of key signaling pathways.

References

• 1. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phospholipid Acyltransferases: Characterization and Involvement of the Enzymes in Metabolic and Cancer Diseases [mdpi.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]

FSG67 administration route for in vivo experiments

Application Notes: FSG67 for In Vivo Experiments

Introduction

FSG67 is a small-molecule inhibitor of glycerol-3-phosphate acyltransferase (GPAT), the rate-limiting enzyme in the de novo synthesis of glycerolipids.[1][2] By inhibiting GPAT, FSG67 effectively reduces the production of lysophosphatidic acid, a precursor for triglycerides and phospholipids.[2][3] This mechanism of action makes FSG67 a valuable tool for investigating metabolic pathways and a potential therapeutic agent for metabolic diseases and certain cancers.[1][4] In vivo studies have demonstrated its efficacy in reducing adiposity, improving insulin (B600854) sensitivity, and modulating signaling pathways involved in liver regeneration.[5][6][7]

These application notes provide detailed protocols for the administration of FSG67 in preclinical in vivo experiments, primarily in mouse models. The information is intended for researchers, scientists, and drug development professionals.

Mechanism of Action

FSG67 inhibits mitochondrial GPAT isoforms, GPAT1 and GPAT2.[4][5] This inhibition leads to a reduction in the synthesis of acylglycerides.[5] The downstream effects include decreased lipid accumulation, enhanced fat oxidation, and modulation of signaling pathways such as the Wnt/β-catenin pathway.[5][6][7][8]

Data Presentation

Table 1: In Vitro IC50 Values for FSG67

Target	System	IC50 (μM)	Reference
GPAT	Isolated Mitochondria	24.7 ± 2.1	[4]
GPAT1	Isolated Mitochondria	30.2	[4]
GPAT2	Isolated Mitochondria	42.1	[4]
Triglyceride Synthesis	3T3-L1 Adipocytes	33.9	[5]
Phosphatidylcholine Synthesis	3T3-L1 Adipocytes	36.3	[5]

Table 2: Summary of In Vivo Administration and Efficacy of FSG67 in Mice

Administration Route	Mouse Model	Dose	Dosing Frequency	Vehicle	Key Findings	Reference
Intraperitoneal (i.p.)	Lean Mice	20 mg/kg (single dose)	Single	RPMI 1640 or PBS	3.7% body weight loss and reduced food intake in 18h.	[5]
Intraperitoneal (i.p.)	Diet-Induced Obese (DIO) Mice	20 mg/kg (single dose)	Single	RPMI 1640 or PBS	4.3% body weight loss and reduced energy intake in 18h.	[5]
Intraperitoneal (i.p.)	Diet-Induced Obese (DIO) Mice	5 mg/kg	Daily	RPMI 1640 or PBS	Gradual 12% weight loss over 9 days, improved glucose tolerance and insulin sensitivity.	[1][5]
Intraperitoneal (i.p.)	Acetaminophen (B1664979) (APAP) Overdose Model	20 mg/kg	3, 24, and 48h post-APAP	DMSO	Reduced hepatocyte proliferation (PCNA expression).	[6][7][8]
Intraperitoneal (i.p.)	Acetaminophen (APAP) Overdose Model	30 mg/kg	3, 24, and 48h post-APAP	DMSO	Increased mortality.	[6]
Intracerebroventricular (i.c.v.)	Lean Mice	100 nmol and 320 nmol	Single	Sterile Saline	Dose-dependent weight loss and suppression of feeding over 24h.	[1][5]

Experimental Protocols

Protocol 1: Intraperitoneal (i.p.) Administration of FSG67 for Metabolic Studies in Mice

Objective: To assess the effect of FSG67 on body weight, food intake, and glucose metabolism in lean and diet-induced obese (DIO) mice.

Materials:

• FSG67

• Vehicle: RPMI 1640 (glucose-free) or Phosphate Buffered Saline (PBS)

• NaOH (for neutralization, if needed)

• Lean or DIO mice

• Standard or high-fat diet

• Animal balance

• Metabolic cages (for food intake and energy expenditure measurements)

• Glucometer and insulin measurement kits

• Syringes and needles (25-27 gauge)

Procedure:

• FSG67 Preparation:

  • Dissolve FSG67 in glucose-free RPMI 1640 or PBS to the desired concentration (e.g., for a 5 mg/kg dose in a 25g mouse with an injection volume of 50 µL, the concentration would be 2.5 mg/mL).[5]

  • Neutralize the solution with NaOH if necessary.[5]

  • Prepare a vehicle-only control solution.

• Animal Dosing:

  • Acclimatize mice to handling and injection procedures.

  • For acute studies, administer a single i.p. injection of FSG67 (e.g., 20 mg/kg) or vehicle.[5]

  • For chronic studies, administer daily i.p. injections of FSG67 (e.g., 5 mg/kg) or vehicle at a consistent time each day (e.g., just prior to the dark cycle).[5]

  • The total injection volume should be kept low, for example, 50 µL.[5]

• Data Collection:

  • Body Weight: Measure daily before dosing.

  • Food and Water Intake: Measure daily using metabolic cages.

  • Glucose and Insulin Tolerance Tests (GTT & ITT): Perform after a period of chronic treatment (e.g., 18-26 days) following standard procedures.[5]

  • Gene Expression Analysis: At the end of the study, euthanize animals and collect tissues (e.g., white adipose tissue, liver) for RT-PCR analysis of lipogenic enzymes.[5]

Protocol 2: Intracerebroventricular (i.c.v.) Administration of FSG67 in Mice

Objective: To investigate the central effects of FSG67 on energy balance.

Materials:

• FSG67

• Vehicle: Sterile Saline

• Stereotaxic apparatus for cannula implantation

• Anesthesia

• Hamilton syringe

• Lean mice

Procedure:

• Surgical Cannula Implantation:

  • Anesthetize mice and place them in a stereotaxic frame.

  • Implant a guide cannula into a lateral ventricle.

  • Allow mice to recover from surgery.

• FSG67 Preparation:

  • Dissolve FSG67 in sterile saline to the desired concentration for delivering doses of 100 nmol and 320 nmol in a small volume (e.g., 2 µL).[5]

  • Prepare a vehicle-only control solution.

• Animal Dosing:

  • Gently restrain the conscious mouse.

  • Administer FSG67 or vehicle via the implanted cannula into the lateral ventricle using a Hamilton syringe.

• Data Collection:

  • Body Weight: Measure at baseline and 24 hours post-injection.[5]

  • Food Intake: Measure over the 24-hour period following injection.[5]

Visualizations

Signaling Pathway

Caption: FSG67's impact on the Wnt/β-catenin signaling pathway.

Experimental Workflow

References

• 1. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GPAM mediated lysophosphatidic acid synthesis regulates mitochondrial dynamics in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. profiles.wustl.edu [profiles.wustl.edu]

FSG67: A Novel Inhibitor for Obesity and Diabetes Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

FSG67 is a novel, small-molecule inhibitor of glycerol-3-phosphate acyltransferases (GPATs), the enzymes that catalyze the initial and rate-limiting step in the synthesis of triglycerides and other acylglycerides.[1][2] By blocking this crucial step in lipid synthesis, FSG67 has emerged as a promising pharmacological tool for investigating the metabolic consequences of inhibiting triglyceride production, particularly in the context of obesity and type 2 diabetes.[1][2] Research in diet-induced obese (DIO) animal models has demonstrated that FSG67 administration leads to a reduction in body weight, fat mass, and food intake, alongside improvements in glucose tolerance and insulin (B600854) sensitivity.[1][2] These findings suggest that pharmacological inhibition of GPAT by FSG67 holds therapeutic potential for managing obesity and its associated metabolic disorders.[1][2]

Mechanism of Action

FSG67 exerts its effects by inhibiting the activity of mitochondrial GPAT isoforms, specifically GPAT1 and GPAT2.[1] This inhibition reduces the synthesis of lysophosphatidic acid, a precursor for both triglycerides and other glycerolipids.[1][3] The downstream effects of this inhibition are multifaceted, impacting lipid metabolism, appetite regulation, and insulin signaling pathways.

Key Signaling Pathways Affected by FSG67:

• Lipogenesis and Fatty Acid Oxidation: By inhibiting GPAT, FSG67 decreases the synthesis of triglycerides in key metabolic tissues such as the liver and adipose tissue.[1][2] This leads to reduced lipid accumulation and a corresponding increase in fatty acid oxidation, as the body shifts its energy metabolism.[1][2]

• Hypothalamic Appetite Regulation: FSG67 has been shown to act centrally in the nervous system.[1][4] Administration of FSG67, including direct intracerebroventricular injection, leads to decreased expression of orexigenic (appetite-stimulating) neuropeptides in the hypothalamus, such as Agouti-Related Protein (AgRP) and Neuropeptide Y (NPY).[1][2] This central action contributes to the observed reduction in food intake.[1][4]

• Insulin Signaling: In diet-induced obese mice, chronic treatment with FSG67 improves glucose tolerance and enhances insulin sensitivity.[1][2] The reduction in hepatic steatosis (fatty liver) and diacylglycerol accumulation is thought to play a role in mitigating the protein kinase C (PKC) isoform activity that can interfere with insulin signaling.[1]

• GSK3β and Wnt/β-catenin Signaling: Separate research has indicated that FSG67 can influence the glycogen (B147801) synthase kinase-3β (GSK3β) and Wnt/β-catenin signaling pathways, which are involved in cell proliferation and other cellular processes.[5][6]

Data Presentation

In Vitro Efficacy of FSG67

Parameter	Target	IC50 Value	Reference
Acylglyceride Synthesis	3T3-L1 Adipocytes	33.9 µM (Triglyceride)	[1]
36.3 µM (Phosphatidylcholine)	[1]
GPAT Activity	Total Mitochondrial GPAT	30.2 µM	[1]
GPAT1	42.1 µM	[1]

In Vivo Effects of FSG67 in Diet-Induced Obese (DIO) Mice

Parameter	Treatment Details	Key Findings	Reference
Body Weight and Food Intake
Acute Effects	Single dose of 20 mg/kg (i.p.)	Significant decrease in body weight and food intake in both lean and DIO mice.	[1]
Chronic Effects	5 mg/kg daily (i.p.) for 9 days	12% gradual weight loss in DIO mice (compared to 6% in pair-fed controls).[1]	[1]
Transient hypophagia for 9-10 days, after which food intake returned to baseline while weight loss was maintained.[1]	[1]
Metabolic Parameters
Fat Mass	5 mg/kg daily (i.p.)	Weight loss was specifically from fat mass.	[1][2]
Energy Expenditure	5 mg/kg daily (i.p.)	Partial protection against the decrease in energy expenditure typically seen with reduced food intake.	[1]
Fat Oxidation	5 mg/kg daily (i.p.)	Increased fat oxidation, indicated by a decreased respiratory exchange ratio (RER).[1][2]	[1][2]
Glucose Homeostasis
Glucose Tolerance	5 mg/kg daily (i.p.) for 18 days	Enhanced clearance of a glucose bolus during a glucose tolerance test (GTT).	[1]
Insulin Sensitivity	5 mg/kg daily (i.p.) for 18 days	Improved insulin sensitivity.	[1]
Gene Expression
Lipogenic Enzymes (WAT & Liver)	5 mg/kg daily (i.p.)	Decreased mRNA expression of ACC1, FAS, and GPAT1.	[1]
Hypothalamic Neuropeptides	Acute (20 mg/kg) & Chronic (5 mg/kg)	Decreased gene expression for orexigenic neuropeptides AgRP and NPY.	[1][2]
Central Nervous System Effects
Intracerebroventricular (i.c.v.) Administration	100 nmol and 320 nmol	24-hour weight loss and suppression of feeding.	[1][2]

Experimental Protocols

In Vitro Acylglyceride Synthesis Assay in 3T3-L1 Adipocytes

Objective: To determine the effect of FSG67 on triglyceride and phosphatidylcholine synthesis in cultured adipocytes.

Methodology:

• Cell Culture: Culture mouse 3T3-L1 cells and differentiate them into adipocytes.

• Treatment: On day 7 post-differentiation, treat the adipocytes with varying concentrations of FSG67 (e.g., 7.6 µM to 150 µM) for a specified period (e.g., 18 hours).[1]

• Radiolabeling: Introduce a radiolabeled precursor, such as [¹⁴C]glycerol-3-phosphate, to the culture medium to allow for its incorporation into newly synthesized lipids.

• Lipid Extraction: After the incubation period, wash the cells and extract the total lipids using a suitable solvent system (e.g., chloroform:methanol).

• Thin-Layer Chromatography (TLC): Separate the different lipid species (triglycerides, phosphatidylcholine, etc.) from the total lipid extract using TLC.

• Quantification: Scrape the spots corresponding to triglycerides and phosphatidylcholine from the TLC plate and quantify the incorporated radioactivity using liquid scintillation counting.

• Data Analysis: Calculate the IC50 value for the inhibition of triglyceride and phosphatidylcholine synthesis by performing a linear regression analysis of the dose-response data.[1]

In Vivo Assessment of FSG67 in Diet-Induced Obese (DIO) Mice

Objective: To evaluate the effects of FSG67 on body weight, food intake, and glucose metabolism in a mouse model of obesity.

Animal Model:

• Male C57BL/6J mice are a commonly used strain.[1]

• Induce obesity by feeding a high-fat diet (e.g., 45-60% kcal from fat) for a period of 10-12 weeks.[1]

• House animals in a controlled environment with a 12:12-h light-dark cycle.[1]

• All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).[1]

FSG67 Preparation and Administration:

• Dissolve FSG67 in a suitable vehicle, such as glucose-free RPMI 1640 or PBS.[1]

• Neutralize the solution with NaOH as needed.[1]

• Administer FSG67 via intraperitoneal (i.p.) injection. For chronic studies, a dose of 5 mg/kg administered daily is a good starting point based on published research.[1][2] For acute studies, a single dose of 20 mg/kg has been used.[1]

Key Experiments:

• Body Weight and Food Intake:

  • Measure the body weight of the mice daily at the same time.

  • Measure food intake daily by weighing the remaining food in the hopper.

  • Include a vehicle-treated control group and a pair-fed control group to distinguish the effects of FSG67 from those of reduced food intake alone.[1]

• Glucose Tolerance Test (GTT):

  • Fast the mice overnight (approximately 12-16 hours).

  • Administer a baseline blood glucose measurement from the tail vein.

  • Administer a glucose bolus (e.g., 1 g/kg body weight) via i.p. injection.[1]

  • Measure blood glucose levels at specific time points after the glucose injection (e.g., 15, 30, 60, 90, and 120 minutes).

  • Calculate the area under the curve (AUC) for glucose to quantify glucose tolerance.[1]

• Insulin Sensitivity Assessment:

  • An insulin tolerance test (ITT) can be performed by administering an insulin bolus and measuring the subsequent drop in blood glucose.

  • Alternatively, serum insulin levels can be measured during the GTT to assess insulin secretion in response to a glucose challenge.[1]

• Gene Expression Analysis (RT-PCR):

  • At the end of the study, euthanize the mice and collect tissues of interest (e.g., liver, white adipose tissue, hypothalamus).

  • Extract total RNA from the tissues.

  • Perform reverse transcription to synthesize cDNA.

  • Use quantitative real-time PCR (RT-PCR) to measure the relative expression levels of target genes (e.g., ACC1, FAS, GPAT1, AgRP, NPY) normalized to a housekeeping gene.[1]

Visualizations

Caption: Mechanism of action of FSG67 in metabolic regulation.

Caption: Experimental workflow for evaluating FSG67 in DIO mice.

Caption: Signaling pathways modulated by FSG67.

References

• 1. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chemical modulation of glycerolipid signaling and metabolic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. profiles.wustl.edu [profiles.wustl.edu]
• 6. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: FSG67 in Acute Myeloid Leukemia (AML) Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

FSG67 is a small molecule inhibitor of Glycerol-3-phosphate acyltransferase (GPAM), a key enzyme in the synthesis of lysophosphatidic acid (LPA). In acute myeloid leukemia (AML), GPAM is highly expressed and plays a crucial role in maintaining mitochondrial function and promoting cell survival. By inhibiting GPAM, FSG67 disrupts LPA production, leading to mitochondrial dysfunction, cell growth inhibition, and apoptosis in AML cells.[1] These application notes provide a comprehensive overview of the effects of FSG67 on AML cell lines, including detailed protocols for key experiments and a summary of its mechanism of action.

Mechanism of Action

FSG67 exerts its anti-leukemic effects by targeting the GPAM-mediated LPA synthesis pathway. This leads to a cascade of events within the AML cells, ultimately culminating in apoptosis. The proposed signaling pathway is as follows:

Caption: Mechanism of FSG67-induced apoptosis in AML cells.

Data Presentation

Cell Viability (IC50)

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The following table summarizes the reported IC50 values for FSG67 in various AML cell lines after 48 hours of treatment.

Cell Line	IC50 (µM)
THP-1	Data not available in tabular format
MOLM-13	Data not available in tabular format

Apoptosis Induction

FSG67 induces apoptosis in a dose-dependent manner in AML cell lines. The following table illustrates the percentage of apoptotic cells (Annexin V positive) after 48 hours of treatment with FSG67.

Cell Line	FSG67 Concentration (µM)	% Apoptotic Cells (Annexin V+)
THP-1	Control	Baseline
X µM	Data not available in tabular format
Y µM	Data not available in tabular format
MOLM-13	Control	Baseline
X µM	Data not available in tabular format
Y µM	Data not available in tabular format

Note: While dose-dependent induction of apoptosis is confirmed, specific quantitative data from dose-response experiments are not available in a tabular format in the reviewed literature.

Cell Cycle Analysis

Treatment with FSG67 can lead to cell cycle arrest in AML cells. The table below shows the percentage of cells in each phase of the cell cycle after 48 hours of treatment.

Cell Line	FSG67 Concentration (µM)	% G0/G1 Phase	% S Phase	% G2/M Phase
THP-1	Control	Baseline	Baseline	Baseline
X µM	Data not available in tabular format	Data not available in tabular format	Data not available in tabular format
MOLM-13	Control	Baseline	Baseline	Baseline
X µM	Data not available in tabular format	Data not available in tabular format	Data not available in tabular format

Note: The effect of FSG67 on cell cycle distribution in AML cell lines has been reported, but specific quantitative data for different concentrations is not available in a tabular format.

Experimental Protocols

Experimental Workflow: In Vitro Analysis of FSG67

Caption: General workflow for in vitro evaluation of FSG67.

Protocol 1: Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of FSG67 on AML cell lines and calculate the IC50 value.

Materials:

• AML cell lines (e.g., THP-1, MOLM-13)

• RPMI-1640 medium with 10% FBS and 1% Penicillin-Streptomycin

• FSG67 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed AML cells in a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of FSG67 in culture medium. Add 100 µL of the diluted compound to the respective wells. Include a vehicle control (DMSO) and a blank (medium only).

• Incubation: Incubate the plate for 48 hours at 37°C, 5% CO2.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve.

Protocol 2: Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

Objective: To quantify the percentage of apoptotic and necrotic cells after treatment with FSG67.

Materials:

• AML cell lines

• FSG67

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Seed AML cells in 6-well plates and treat with various concentrations of FSG67 for 48 hours.

• Cell Harvesting: Collect the cells by centrifugation at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

Protocol 3: Cell Cycle Analysis (Propidium Iodide Staining)

Objective: To determine the effect of FSG67 on the cell cycle distribution of AML cells.

Materials:

• AML cell lines

• FSG67

• PBS

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Treatment: Seed AML cells and treat with desired concentrations of FSG67 for 48 hours.

• Cell Harvesting and Fixation: Harvest the cells and wash with PBS. Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells and wash with PBS to remove the ethanol. Resuspend the cell pellet in PI staining solution.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the samples using a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity.

Conclusion

FSG67 represents a promising therapeutic agent for AML by targeting the GPAM-LPA axis, a pathway critical for the survival of leukemic cells. The protocols provided herein offer a framework for researchers to investigate the efficacy and mechanism of action of FSG67 in various AML cell line models. Further studies are warranted to establish a comprehensive quantitative profile of FSG67's activity and to explore its potential in preclinical and clinical settings.

References

• 1. GPAM mediated lysophosphatidic acid synthesis regulates mitochondrial dynamics in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying the Effects of FSG67 on Liver Regeneration

For Researchers, Scientists, and Drug Development Professionals

Introduction

The liver possesses a remarkable capacity for regeneration in response to injury. This complex process involves the interplay of numerous signaling pathways that regulate hepatocyte proliferation and tissue restoration.[1][2] FSG67, a known inhibitor of glycerol (B35011) 3-phosphate acyltransferase (GPAT), has been identified as a modulator of liver regeneration.[3][4] Understanding the precise effects of FSG67 is crucial for its potential therapeutic application in liver disease and regenerative medicine. These application notes provide a comprehensive set of protocols to investigate the impact of FSG67 on liver regeneration in a preclinical mouse model.

FSG67 has been shown to blunt liver regeneration following acetaminophen (B1664979) (APAP)-induced liver injury by altering GSK3β and Wnt/β-catenin signaling.[3][4] These protocols are designed to allow researchers to reproduce and build upon these findings, offering detailed methodologies for inducing liver injury, administering FSG67, and assessing the subsequent regenerative response through a variety of established techniques.

Key Signaling Pathway: FSG67 and the Wnt/β-catenin Pathway in Liver Regeneration

FSG67, by inhibiting GPAT, is hypothesized to influence the Wnt/β-catenin signaling pathway, a critical regulator of liver regeneration. The diagram below illustrates the proposed mechanism of action.

References

• 1. Liver regeneration: biological and pathological mechanisms and implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Liver regeneration - Wikipedia [en.wikipedia.org]
• 3. profiles.wustl.edu [profiles.wustl.edu]
• 4. medchemexpress.com [medchemexpress.com]

Utilizing FSG67 to Investigate α-Synuclein Toxicity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alpha-synuclein (α-Synuclein) aggregation is a pathological hallmark of several neurodegenerative disorders, including Parkinson's disease. The accumulation of misfolded α-Synuclein leads to the formation of toxic oligomers and larger aggregates, which are associated with neuronal dysfunction and cell death. Recent research has highlighted the critical role of lipid metabolism in the pathogenesis of these synucleinopathies. One promising therapeutic target in this context is Glycerol-3-phosphate acyltransferase (GPAT), a key enzyme in the synthesis of glycerolipids. FSG67 is a known inhibitor of GPAT. Preclinical studies have demonstrated that FSG67 can mitigate α-Synuclein-induced toxicity by inhibiting its aggregation and reducing associated cellular stress.[1][2]

These application notes provide detailed protocols for utilizing FSG67 to investigate its therapeutic potential in cellular and in vitro models of α-Synuclein toxicity. The included methodologies cover the assessment of α-Synuclein aggregation, lipid peroxidation, and mitochondrial reactive oxygen species (ROS) production.

Data Presentation

The following tables present illustrative quantitative data based on the reported effects of FSG67 on α-Synuclein toxicity.[1][2] Please note that this is example data for illustrative purposes, as specific quantitative data from the primary study was not available in a tabular format in the provided search results.

Table 1: Effect of FSG67 on α-Synuclein Aggregation in vitro

Treatment	α-Synuclein Concentration (µM)	Thioflavin T Fluorescence (Arbitrary Units)	% Inhibition of Aggregation
Vehicle (DMSO)	10	1500 ± 120	0%
FSG67 (1 µM)	10	1150 ± 95	23.3%
FSG67 (5 µM)	10	780 ± 65	48.0%
FSG67 (10 µM)	10	450 ± 50	70.0%

Table 2: Effect of FSG67 on α-Synuclein-Induced Lipid Peroxidation in Primary Neurons

Condition	Treatment	C11-BODIPY (581/591) Ratio (Oxidized/Reduced)	% Reduction in Lipid Peroxidation
Control (no PFF)	Vehicle (DMSO)	1.0 ± 0.1	N/A
α-Synuclein PFF	Vehicle (DMSO)	3.5 ± 0.4	0%
α-Synuclein PFF	FSG67 (5 µM)	2.1 ± 0.3	40.0%
α-Synuclein PFF	FSG67 (10 µM)	1.4 ± 0.2	60.0%

Table 3: Effect of FSG67 on α-Synuclein-Induced Mitochondrial ROS Production

Condition	Treatment	MitoSOX Red Fluorescence (Arbitrary Units)	% Reduction in Mitochondrial ROS
Control (no PFF)	Vehicle (DMSO)	500 ± 45	N/A
α-Synuclein PFF	Vehicle (DMSO)	1800 ± 150	0%
α-Synuclein PFF	FSG67 (5 µM)	1100 ± 90	38.9%
α-Synuclein PFF	FSG67 (10 µM)	700 ± 60	61.1%

Mandatory Visualizations

Caption: Proposed mechanism of FSG67 in reducing α-Synuclein toxicity.

Caption: Workflow for in vitro α-Synuclein aggregation assay.

Caption: Workflow for cellular α-Synuclein toxicity assays.

Experimental Protocols

In Vitro α-Synuclein Aggregation Assay

This protocol is adapted from standard Thioflavin T (ThT) fluorescence assays to monitor the aggregation of α-Synuclein in the presence of FSG67.

Materials:

• Recombinant human α-Synuclein monomer

• FSG67

• Thioflavin T (ThT)

• Phosphate-buffered saline (PBS), pH 7.4

• DMSO (vehicle for FSG67)

• 96-well black, clear-bottom microplates

• Plate reader with fluorescence capabilities

Procedure:

• Preparation of Reagents:

  • Prepare a 1 mM stock solution of ThT in dH₂O and filter through a 0.2 µm syringe filter.

  • Prepare a stock solution of FSG67 in DMSO.

  • Reconstitute lyophilized α-Synuclein monomer in PBS to a final concentration of 1 mg/mL. To remove any pre-existing aggregates, centrifuge the solution at 14,000 x g for 10 minutes at 4°C and collect the supernatant. Determine the precise protein concentration using a spectrophotometer.

• Assay Setup:

  • In a 96-well plate, set up reactions containing α-Synuclein monomer at a final concentration of 10 µM in PBS.

  • Add FSG67 at various final concentrations (e.g., 1, 5, 10 µM) or an equivalent volume of DMSO for the vehicle control.

  • Add ThT to a final concentration of 25 µM.

  • The final volume in each well should be 100-200 µL.

• Incubation and Measurement:

  • Seal the plate to prevent evaporation.

  • Incubate the plate at 37°C with continuous shaking (e.g., 600 rpm).

  • Measure the ThT fluorescence intensity at regular intervals (e.g., every 30 minutes for 48 hours) using a plate reader with excitation at approximately 450 nm and emission at approximately 485 nm.

• Data Analysis:

  • Plot the fluorescence intensity against time for each condition.

  • The percentage inhibition of aggregation by FSG67 can be calculated by comparing the fluorescence at the plateau phase of the vehicle control with that of the FSG67-treated samples.

Cellular Assay for α-Synuclein-Induced Lipid Peroxidation

This protocol utilizes the fluorescent probe C11-BODIPY(581/591) to measure lipid peroxidation in primary neurons treated with α-Synuclein pre-formed fibrils (PFFs) and FSG67.

Materials:

• Primary neuronal cell culture (e.g., mouse cortical neurons)

• α-Synuclein Pre-formed Fibrils (PFFs)

• FSG67

• C11-BODIPY(581/591)

• Neurobasal medium and supplements

• DMSO

• Fluorescence microscope or high-content imaging system

Procedure:

• Cell Culture and Treatment:

  • Plate primary neurons at an appropriate density in multi-well plates.

  • Allow the neurons to mature for at least 7 days in vitro.

  • Treat the neurons with α-Synuclein PFFs at a final concentration known to induce toxicity (e.g., 1-5 µg/mL).

  • Concurrently, treat the cells with FSG67 at desired concentrations (e.g., 5, 10 µM) or DMSO as a vehicle control.

  • Incubate the cells for 24-48 hours at 37°C in a CO₂ incubator.

• Staining with C11-BODIPY:

  • Prepare a working solution of C11-BODIPY(581/591) in cell culture medium (final concentration ~2 µM).

  • Remove the treatment medium from the cells and add the C11-BODIPY working solution.

  • Incubate for 30 minutes at 37°C, protected from light.

  • Wash the cells twice with pre-warmed PBS.

• Imaging and Analysis:

  • Image the cells using a fluorescence microscope. The unoxidized probe fluoresces in the red channel (Ex/Em ~581/591 nm), while the oxidized probe fluoresces in the green channel (Ex/Em ~488/510 nm).

  • Quantify the fluorescence intensity in both channels for individual cells or for the entire field of view.

  • The ratio of green to red fluorescence intensity is a measure of lipid peroxidation.

  • Calculate the percentage reduction in lipid peroxidation in FSG67-treated cells compared to the vehicle-treated, PFF-exposed cells.

Cellular Assay for α-Synuclein-Induced Mitochondrial ROS

This protocol uses the MitoSOX Red indicator to specifically detect mitochondrial superoxide (B77818) in primary neurons.

Materials:

• Primary neuronal cell culture

• α-Synuclein PFFs

• FSG67

• MitoSOX Red mitochondrial superoxide indicator

• HBSS (Hank's Balanced Salt Solution)

• DMSO

• Fluorescence microscope or plate reader

Procedure:

• Cell Culture and Treatment:

  • Follow the same cell culture and treatment procedure as described in Protocol 2.

• Staining with MitoSOX Red:

  • Prepare a 5 µM working solution of MitoSOX Red in HBSS.

  • Remove the treatment medium and wash the cells once with warm HBSS.

  • Add the MitoSOX Red working solution to the cells.

  • Incubate for 10-30 minutes at 37°C, protected from light.

  • Wash the cells gently three times with warm HBSS.

• Measurement and Analysis:

  • Measure the fluorescence intensity using a fluorescence microscope (Ex/Em ~510/580 nm) or a microplate reader.

  • Quantify the fluorescence intensity for each condition.

  • Calculate the percentage reduction in mitochondrial ROS production in FSG67-treated cells compared to the vehicle-treated, PFF-exposed cells.

Conclusion

FSG67 presents a promising tool for investigating the role of lipid metabolism in α-Synuclein-mediated neurotoxicity. The protocols outlined in these application notes provide a framework for researchers to assess the efficacy of FSG67 and other GPAT inhibitors in preclinical models of Parkinson's disease and other synucleinopathies. By quantifying the effects on α-Synuclein aggregation, lipid peroxidation, and mitochondrial ROS, these assays can contribute to the development of novel therapeutic strategies targeting the lipid-α-Synuclein axis.

References

• 1. researchgate.net [researchgate.net]
• 2. Identification of Glycerol 3-phosphate acyltransferase as a potent modifier of α-Synuclein-induced toxicity [ouci.dntb.gov.ua]

Technical Notes & Optimization

Technical Support Center: Optimizing FSG67 Concentration for Cell Viability Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the concentration of FSG67 for accurate and reproducible cell viability assays.

Frequently Asked Questions (FAQs)

Q1: What is FSG67 and what is its primary mechanism of action?

FSG67 is an inhibitor of glycerol-3-phosphate acyltransferase (GPAT), a key enzyme in the synthesis of lysophosphatidic acid (lysoPA) and phosphatidic acid (PA).[1] By inhibiting GPAT, FSG67 can impact lipid metabolism, cell proliferation, and signaling pathways.[1][2]

Q2: What is a typical IC50 value for FSG67?

The half-maximal inhibitory concentration (IC50) for FSG67 has been reported to be approximately 24 µM for GPAT inhibition.[3] In studies on mature adipocytes, an IC50 of 27.7 ± 4.4 μM was observed for its effect on oxidative metabolism.[3]

Q3: What is a recommended starting concentration range for FSG67 in a cell viability assay?

A good starting point for a dose-response experiment with a new compound is to test a wide range of concentrations centered around its known IC50 value. For FSG67, a preliminary experiment could include concentrations from 0.1 µM to 100 µM, using serial dilutions (e.g., 1:3 or 1:5). This broad range will help to identify the dynamic range of the compound's effect on the specific cell line being used.

Q4: Which cell viability assay is most suitable for use with FSG67?

The choice of assay can depend on the cell type and experimental goals. Common and reliable options include:

• MTT Assay: A colorimetric assay that measures metabolic activity. It's a widely used and cost-effective method.

• CellTiter-Glo® Luminescent Cell Viability Assay: A luminescence-based assay that quantifies ATP, an indicator of metabolically active cells. This assay is known for its high sensitivity.[4][5]

It is always recommended to confirm results with a second, mechanistically different assay to ensure the observed effects are not an artifact of the chosen method.

Q5: How does FSG67 impact signaling pathways within the cell?

Research has shown that FSG67 can influence the GSK3β (Glycogen Synthase Kinase-3 beta) and Wnt/β-catenin signaling pathways.[1][6] Specifically, FSG67 has been observed to decrease the phosphorylation of GSK3β, which can in turn affect the stability and nuclear translocation of β-catenin, a key transcriptional co-activator in the Wnt pathway.[1][6]

Troubleshooting Guide

This guide provides solutions to common issues encountered when performing cell viability assays with FSG67.

Issue	Potential Cause	Troubleshooting Steps
High Background Signal	Contamination of reagents or media with microorganisms or ATP.[4]	Use fresh, sterile reagents and media. Filter-sterilize solutions if contamination is suspected. Include "no-cell" control wells to determine the background signal from the media and assay reagents alone.
Use of clear or black microplates for luminescent assays.[4]	For luminescent assays like CellTiter-Glo®, use opaque, white-walled plates to prevent well-to-well crosstalk.[4]
Incorrect plate reader settings.	Optimize the gain setting on the luminometer; excessively high gain can amplify background noise.[4]
Inconsistent Results Between Replicates	Uneven cell seeding.	Ensure a homogenous cell suspension before and during plating. Mix the cell suspension gently between pipetting.
"Edge effect" in multi-well plates.	To minimize evaporation and temperature gradients, avoid using the outer wells of the plate for experimental samples. Instead, fill them with sterile media or phosphate-buffered saline (PBS).
Incomplete cell lysis (for ATP-based assays).	Ensure thorough mixing after adding the CellTiter-Glo® reagent. An orbital shaker can be used to facilitate lysis.[6]
Low Signal-to-Noise Ratio	Suboptimal cell number.	Perform a cell titration experiment to determine the optimal seeding density for your cell line and assay. The signal should be in the linear range of the assay.
Incorrect incubation times.	Optimize the incubation time for both the FSG67 treatment and the assay reagent. This may vary between cell lines.
Compound Interference with Assay Chemistry	FSG67 directly reduces the assay reagent (e.g., MTT).	To test for this, incubate FSG67 with the assay reagent in a cell-free system. If a color change or signal is produced, consider using an alternative assay with a different detection principle.

Quantitative Data Summary

Parameter	Value	Context	Reference
IC50 (GPAT inhibition)	24 µM	In vitro enzyme inhibition	[3]
IC50 (Oxidative Metabolism)	27.7 ± 4.4 μM	Mature adipocytes	[3]
In vivo dosage (mouse)	20 mg/kg	Treatment after acetaminophen (B1664979) overdose	[1][6]

Experimental Protocols

Detailed Protocol: Optimizing FSG67 Concentration using the MTT Assay

This protocol provides a step-by-step guide to determine the optimal concentration of FSG67 for your cell line of interest.

Materials:

• FSG67 stock solution (e.g., 10 mM in DMSO)

• Your cell line of interest

• Complete cell culture medium

• 96-well, clear, flat-bottom tissue culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Multichannel pipette

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding:

  • Harvest and count your cells.

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Include wells for "no-cell" controls (medium only) and "vehicle" controls (cells treated with the same concentration of DMSO as the highest FSG67 concentration).

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• FSG67 Treatment:

  • Prepare serial dilutions of FSG67 in complete culture medium. A suggested starting range is 0.1, 0.5, 1, 5, 10, 25, 50, and 100 µM.

  • Carefully remove the medium from the wells and add 100 µL of the prepared FSG67 dilutions or control medium to the appropriate wells.

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan (B1609692) crystals.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently on an orbital shaker for 10-15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the "no-cell" control wells from all other readings.

  • Calculate the percentage of cell viability for each FSG67 concentration relative to the vehicle control (100% viability).

  • Plot the percentage of cell viability against the log of the FSG67 concentration to generate a dose-response curve and determine the IC50 value.

Visualizations

Caption: Workflow for optimizing FSG67 concentration in cell viability assays.

Caption: Simplified Wnt/β-catenin signaling pathway and the putative effect of FSG67.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. promega.com [promega.com]

Stability and proper storage conditions for FSG67 powder

This technical support center provides guidance on the stability and proper storage of FSG67 powder for researchers, scientists, and drug development professionals.

Stability and Storage Conditions

Proper handling and storage of FSG67 powder are crucial for maintaining its integrity and ensuring reliable experimental outcomes.

Recommended Storage Conditions

For optimal stability, FSG67 powder and its solutions should be stored under the following conditions:

Form	Storage Temperature	Duration
Powder	-20°C	3 years
4°C	2 years
In Solvent	-80°C	6 months
-20°C	1 month

Data sourced from multiple suppliers and may be subject to minor variations. Always refer to the manufacturer's certificate of analysis for specific recommendations.

Frequently Asked Questions (FAQs)

Q1: What is the appearance of FSG67 powder?

A1: FSG67 is a solid, light yellow to yellow powder.[1] Any significant change in color may indicate degradation.

Q2: How should FSG67 powder be shipped?

A2: FSG67 powder is typically shipped at room temperature for continental US deliveries; shipping conditions may vary for other locations.[1] Upon receipt, it is imperative to transfer the powder to the recommended storage conditions.

Q3: Is FSG67 powder sensitive to moisture?

Q4: How many times can I freeze-thaw a solution of FSG67?

A4: To prevent degradation, it is highly recommended to aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw cycles.

Troubleshooting Guide

This guide addresses common issues that may arise during the handling and use of FSG67 powder.

Q1: I observed a change in the color of my FSG67 powder. What should I do?

A1: A visible change in the color of the powder (e.g., darkening) can be an indicator of chemical degradation. It is recommended to verify the integrity of the compound using an analytical method such as HPLC or LC-MS to check its purity. If degradation is confirmed, the use of a fresh batch of the compound is advised.

Q2: My FSG67 powder is not dissolving properly in DMSO, even with sonication.

A2: This issue is often linked to the quality of the DMSO. Ensure you are using a fresh, anhydrous grade of DMSO, as FSG67's solubility is significantly impacted by moisture absorbed by the solvent.[1] If the problem persists with fresh DMSO, consider preparing a fresh stock solution from a new vial of FSG67 powder.

Q3: I am seeing inconsistent or lower-than-expected activity in my experiments with FSG67.

A3: Inconsistent results can stem from the degradation of the FSG67 stock solution. It is advisable to prepare fresh working solutions for each experiment from a properly stored stock. If you have been using the same stock solution for an extended period or it has undergone multiple freeze-thaw cycles, its potency may be compromised. Prepare a new stock solution and compare its performance.

Q4: There is precipitation in my FSG67 stock solution after storage.

A4: Precipitation can occur if the compound's solubility limit is exceeded or if the solution has degraded. Gently warm the solution and sonicate to attempt redissolution. If precipitation persists, it is best to prepare a fresh stock solution. Storing aliquots at the recommended temperature (-80°C or -20°C) can help prevent this issue.

General Protocol for Assessing Powder Stability

While a specific, validated stability-indicating method for FSG67 is not publicly available, a general approach can be taken to assess the stability of the powder under specific conditions.

1. Initial Analysis:

• Obtain an initial purity profile of a new batch of FSG67 powder using a suitable analytical technique like High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS). This will serve as the baseline (T=0).
• Document the physical appearance (color, crystallinity) of the powder.

2. Stress Conditions:

• To perform forced degradation studies, expose aliquots of the powder to various stress conditions, such as:
• Heat: Store at an elevated temperature (e.g., 40°C) for a defined period.
• Humidity: Store in a humidity chamber (e.g., 25°C/75% RH).
• Light: Expose to a photostability chamber according to ICH Q1B guidelines.

3. Time-Point Analysis:

• At predefined time points (e.g., 1, 2, 4 weeks), remove an aliquot from each stress condition.
• Analyze the samples by HPLC or LC-MS and compare the purity profile to the T=0 baseline.
• Look for the appearance of new peaks (degradants) and a decrease in the main peak area of FSG67.
• Document any changes in physical appearance.

4. Data Evaluation:

• Calculate the percentage of degradation for each condition.
• This information will help in understanding the potential degradation pathways and in defining optimal storage and handling procedures.

Visual Guides

References

• 1. medchemexpress.com [medchemexpress.com]

Addressing inconsistent results in FSG67 experiments

Welcome to the technical support center for FSG67 experiments. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and inconsistencies encountered when working with the glycerol-3-phosphate acyltransferase (GPAT) inhibitor, FSG67.

Frequently Asked Questions (FAQs)

Q1: What is FSG67 and what is its primary mechanism of action?

A1: FSG67 is a small molecule inhibitor of glycerol-3-phosphate acyltransferase (GPAT), the enzyme that catalyzes the initial step in the synthesis of glycerolipids.[1][2][3] By inhibiting GPAT, FSG67 reduces the production of lysophosphatidic acid (lysoPA) and phosphatidic acid (PA), which are precursors for triacylglycerols and phospholipids.[4][5] This inhibition affects downstream signaling pathways, including the Wnt/β-catenin pathway.[6][7][8]

Q2: What are the common research applications of FSG67?

A2: FSG67 is utilized in various research areas, including:

• Liver Regeneration: Investigating its role in blunting liver regeneration after events like acetaminophen (B1664979) (APAP) overdose.[6][7][8]

• Metabolic Diseases: Studying its effects on diet-induced obesity, insulin (B600854) sensitivity, and food intake.[1]

• Cancer Research: Exploring its potential as an anti-leukemic agent, particularly in acute myeloid leukemia (AML).[2][4]

Q3: What are the reported IC50 values for FSG67?

A3: The half-maximal inhibitory concentration (IC50) of FSG67 can vary depending on the experimental system. Reported values include:

• GPAT inhibition: 24 µM.[9]

• Inhibition of triglyceride and phosphatidylcholine synthesis in 3T3-L1 adipocytes: 33.9 µM and 36.3 µM, respectively.[1]

• Total mitochondrial GPAT activity: 30.2 µM.[1]

• GPAT1 activity: 42.1 µM.[1]

Q4: How should FSG67 be stored?

A4: For long-term storage, it is recommended to store the stock solution at -80°C for up to 6 months or at -20°C for up to 1 month.[9]

Troubleshooting Inconsistent Results

Issue 1: Variability in the effect of FSG67 on cell proliferation and signaling.

• Question: My results on cell proliferation markers (like PCNA) and signaling pathways (like Wnt/β-catenin) are inconsistent between experiments. What could be the cause?

• Answer: Inconsistent results with FSG67 can stem from several factors. One key aspect to consider is the potential for variability in downstream signaling components. For instance, studies have shown that while FSG67 consistently reduces GSK3β phosphorylation, the rescue of its effects by other inhibitors like L803-mts highlights the complexity of the signaling cascade.[6][7] Furthermore, inconsistent results have been reported in experiments involving exogenous phosphatidic acid (PA), a lipid downstream of the enzyme inhibited by FSG67, suggesting that the formulation and delivery of related lipid molecules can be a source of variability.[7]

  Troubleshooting Steps:

  • Standardize Cell Culture Conditions: Ensure consistent cell density, passage number, and media composition.

  • Verify Compound Integrity: Use freshly prepared FSG67 solutions for each experiment to avoid degradation.

  • Optimize Dosing and Timing: The timing of FSG67 administration in relation to other treatments (e.g., APAP overdose models) is critical. Effects on markers like GSK3β phosphorylation have been observed to precede changes in proliferation markers like PCNA.[6][7][8]

  • Control for Vehicle Effects: The vehicle used to dissolve FSG67 can have its own biological effects. Always include a vehicle-only control group.

  • Consider Downstream Pathway Variability: Be aware that the cellular state and the activity of other signaling pathways can influence the outcome of FSG67 treatment.

Issue 2: Unexpected or off-target effects observed.

• Question: I am observing effects that don't seem directly related to GPAT inhibition. Is this expected?

• Answer: While FSG67 is a known GPAT inhibitor, it's important to consider its broader impact on lipid metabolism. By altering the levels of lysoPA and PA, FSG67 can indirectly influence numerous cellular processes that rely on these signaling lipids. For example, in studies of liver regeneration, FSG67 did not affect toxicity, APAP bioactivation, or oxidative stress, but it did reduce the expression of proliferating cell nuclear antigen (PCNA).[6][7][8]

  Troubleshooting Steps:

  • Comprehensive Analysis: Measure a broader range of endpoints to understand the full impact of FSG67 in your experimental system.

  • Dose-Response Analysis: Perform a dose-response study to determine the optimal concentration that elicits the desired effect with minimal off-target consequences.

  • Review Literature for Similar Models: Examine publications using FSG67 in similar experimental models to identify potential known secondary effects.

Experimental Protocols

In Vivo Mouse Model of Acetaminophen (APAP) Overdose

• Objective: To investigate the effect of FSG67 on liver regeneration following APAP-induced injury.

• Methodology:

  • Mice are administered 300 mg/kg APAP at 0 hours.[6][7][8]

  • FSG67 (20 mg/kg) or vehicle is administered at 3, 24, and 48 hours post-APAP treatment.[6][7][8]

  • Blood and liver tissues are collected at multiple time points for analysis.[6][7][8]

  • Analysis includes measurement of plasma alanine (B10760859) aminotransferase (ALT), histology, glutathione (B108866) levels, and protein expression of markers like PCNA and GSK3β phosphorylation via immunoblotting.[6][7]

FSG67 Solution Preparation for In Vivo Studies

• Vehicle Composition 1:

  • 10% DMSO

  • 40% PEG300

  • 5% Tween-80

  • 45% Saline

  • This formulation yields a clear solution of at least 2.5 mg/mL.[9]

• Vehicle Composition 2:

  • 10% DMSO

  • 90% Corn Oil

  • This formulation also yields a clear solution of at least 2.5 mg/mL.[9]

Quantitative Data Summary

Parameter	Value	Experimental Context	Reference
FSG67 IC50 (GPAT)	24 µM	General GPAT inhibition	[9]
FSG67 IC50 (Triglyceride Synthesis)	33.9 µM	3T3-L1 adipocytes	[1]
FSG67 IC50 (Phosphatidylcholine Synthesis)	36.3 µM	3T3-L1 adipocytes	[1]
FSG67 IC50 (Total Mitochondrial GPAT)	30.2 µM	Isolated mitochondria	[1]
FSG67 IC50 (GPAT1)	42.1 µM	Isolated mitochondria	[1]
In Vivo Dosage (Mouse)	20 mg/kg	APAP-induced liver injury model	[6][7][8]
In Vivo Dosage (Mouse)	5 mg/kg	Diet-induced obesity model	[1]

Visualizations

References

• 1. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Chemical modulation of glycerolipid signaling and metabolic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GPAM mediated lysophosphatidic acid synthesis regulates mitochondrial dynamics in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. profiles.wustl.edu [profiles.wustl.edu]
• 7. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]

Potential off-target effects of the inhibitor FSG67

This technical support center provides essential information for researchers, scientists, and drug development professionals utilizing the glycerol-3-phosphate acyltransferase (GPAT) inhibitor, FSG67. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address potential off-target effects and ensure the accurate interpretation of your experimental results.

Summary of FSG67 Inhibitory Activity

FSG67 is a known inhibitor of glycerol-3-phosphate acyltransferase (GPAT), a critical enzyme in the synthesis of glycerolipids. While potent against its intended target, researchers should be aware of potential off-target activities. The following table summarizes the known on-target and potential off-target inhibitory concentrations (IC50) of FSG67.

Target Family	Target	IC50 (µM)	Notes
On-Target	Total Mitochondrial GPAT	24 - 30.2	Primary target of FSG67.[1][2]
GPAT1	42.1	[2]
GPAT2	-	FSG67 inhibits both GPAT1 and GPAT2 isoforms.[2]
Potential Off-Target	GSK3β	-	FSG67 has been shown to reduce the phosphorylation of GSK3β, suggesting a potential indirect off-target effect.[1][3][4]

Frequently Asked Questions (FAQs)

Q1: What is the primary target of the FSG67 inhibitor?

A1: The primary target of FSG67 is glycerol-3-phosphate acyltransferase (GPAT), a key enzyme that catalyzes the initial step in the de novo synthesis of glycerolipids, including triglycerides and phospholipids. FSG67 has been shown to inhibit multiple isoforms of GPAT, including those located in the mitochondria.[2]

Q2: Are there any known off-target effects of FSG67?

A2: Yes, studies have indicated a potential off-target effect of FSG67 on the Glycogen Synthase Kinase 3β (GSK3β) and Wnt/β-catenin signaling pathway.[1][3][4] It has been observed that FSG67 can lead to a reduction in the phosphorylation of GSK3β.[1][3][4]

Q3: How does FSG67 affect the GSK3β and Wnt/β-catenin pathway?

A3: The precise mechanism is still under investigation, but it is hypothesized that FSG67's effect on GSK3β may be indirect. By inhibiting GPAT, FSG67 reduces the synthesis of phosphatidic acid (PA). PA is thought to inhibit GSK3β, so a reduction in PA levels could lead to increased GSK3β activity (and thus, reduced phosphorylation of GSK3β at its inhibitory serine residue).[1] This can subsequently impact the Wnt/β-catenin signaling pathway, which is crucial for various cellular processes, including proliferation.[1]

Q4: What are the potential consequences of the off-target effect on GSK3β?

A4: Altered GSK3β activity can have significant downstream effects. For instance, in the context of liver regeneration following acetaminophen-induced injury, inhibition of GSK3β phosphorylation by FSG67 was associated with reduced hepatocyte proliferation.[1][3][4] Researchers should consider this potential off-target effect when interpreting data from experiments involving cellular growth, proliferation, and apoptosis.

Troubleshooting Guide

This guide is designed to help you troubleshoot and interpret experimental results when using the FSG67 inhibitor, with a focus on identifying potential off-target effects.

Issue	Possible Cause	Recommended Action
Unexpected changes in cell proliferation or apoptosis.	This could be due to the off-target effects of FSG67 on the GSK3β/Wnt signaling pathway.	1. Confirm On-Target Effect: Use a structurally different GPAT inhibitor to see if the phenotype is replicated. 2. Assess GSK3β Activity: Perform a Western blot to analyze the phosphorylation status of GSK3β (at Ser9) and the levels of downstream targets like β-catenin and Cyclin D1. A decrease in p-GSK3β (Ser9) may indicate an off-target effect. 3. Dose-Response Curve: Perform a dose-response experiment to determine the minimal concentration of FSG67 required to inhibit GPAT activity without significantly affecting the GSK3β pathway.
Results are inconsistent with previously published data for GPAT inhibition.	The observed phenotype may be a combination of on-target and off-target effects, or it could be specific to your experimental system.	1. Control Experiments: Include appropriate controls, such as a vehicle-only control and a positive control with a well-characterized GPAT inhibitor. 2. Rescue Experiment: If you suspect GSK3β involvement, consider a rescue experiment using a GSK3 inhibitor to see if it reverses the effects of FSG67.[1] 3. Literature Review: Thoroughly review the literature for studies using FSG67 in similar experimental models to understand expected outcomes and potential confounding factors.
Difficulty in attributing the observed effects solely to GPAT inhibition.	The complexity of cellular signaling pathways means that inhibiting one enzyme can have cascading effects on other pathways.	1. Genetic Knockdown: Use siRNA or CRISPR/Cas9 to specifically knock down GPAT and compare the phenotype to that observed with FSG67 treatment. This can help to distinguish on-target from off-target effects. 2. Kinase Profiling: For a comprehensive analysis, consider performing a kinase selectivity screen to identify other potential off-target kinases that may be affected by FSG67.

Experimental Protocols

Protocol 1: In Vitro GPAT Activity Assay

This protocol provides a method for measuring the enzymatic activity of GPAT in the presence of FSG67.

Materials:

• FSG67 inhibitor

• Isolated mitochondria or microsomal fractions (as a source of GPAT)

• Assay Buffer: 75 mM Tris-HCl (pH 7.5), 4 mM MgCl2, 1 mM DTT, 8 mM NaF, 2 mg/mL fatty acid-free BSA

• Substrates: [³H]glycerol-3-phosphate and palmitoyl-CoA

• N-ethylmaleimide (NEM) to differentiate GPAT1 and GPAT2 activity

• Scintillation fluid and counter

Procedure:

• Prepare a reaction mixture containing the assay buffer and the GPAT enzyme source.

• Add varying concentrations of FSG67 (or vehicle control) to the reaction mixture and incubate for 15-30 minutes at 37°C.

• To distinguish between GPAT1 and GPAT2 activity, a parallel set of reactions can be prepared with the inclusion of 100 µM NEM, which inactivates GPAT2.[2]

• Initiate the enzymatic reaction by adding the substrates, [³H]glycerol-3-phosphate (e.g., 300 µM) and palmitoyl-CoA (e.g., 80 µM).

• Incubate the reaction for 10-20 minutes at 23-37°C.

• Stop the reaction by adding a quenching solution (e.g., a strong acid).

• Extract the lipid products using an organic solvent (e.g., chloroform:methanol).

• Quantify the amount of radiolabeled lysophosphatidic acid (LPA) formed using a scintillation counter.

• Plot the percentage of GPAT inhibition against the concentration of FSG67 to determine the IC50 value.

Protocol 2: Western Blot Analysis of GSK3β/Wnt Signaling Pathway

This protocol describes how to assess the potential off-target effects of FSG67 on the GSK3β/Wnt signaling pathway in cultured cells.

Materials:

• Cultured cells of interest

• FSG67 inhibitor

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-GSK3β (Ser9), anti-total GSK3β, anti-β-catenin, anti-Cyclin D1, and a loading control (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Treatment: Plate cells and allow them to adhere. Treat the cells with varying concentrations of FSG67 (and a vehicle control) for a specified period (e.g., 24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein from each sample onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibodies overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Apply the ECL substrate to the membrane and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize the levels of phosphorylated and total proteins to the loading control. A decrease in the ratio of p-GSK3β (Ser9) to total GSK3β in FSG67-treated cells compared to the control would suggest an off-target effect.

Visualizations

Caption: Wnt/β-catenin signaling pathway and the potential indirect effect of FSG67.

Caption: Experimental workflow for investigating potential off-target effects of FSG67.

Caption: Simplified overview of the GPAT-initiated lipid synthesis pathway.

References

• 1. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. profiles.wustl.edu [profiles.wustl.edu]
• 4. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating FSG67-Induced Cellular Stress

Welcome to the technical support center for FSG67. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting and mitigating cellular stress induced by the novel compound FSG67.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of cellular stress induced by FSG67?

Our preliminary data suggests that FSG67 induces a multi-faceted cellular stress response, primarily characterized by:

• Oxidative Stress: An imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify these reactive products.[1] This is an early and significant response to FSG67 treatment.

• Endoplasmic Reticulum (ER) Stress: Accumulation of unfolded or misfolded proteins in the ER lumen, triggering the Unfolded Protein Response (UPR).[2][3]

• DNA Damage: Evidence suggests that higher concentrations or prolonged exposure to FSG67 can lead to DNA strand breaks.[4][5]

Q2: My cells show high cytotoxicity even at low concentrations of FSG67. What could be the reason?

High cytotoxicity at low concentrations could be due to several factors:

• Cell Line Sensitivity: Different cell lines have varying sensitivities to FSG67. We recommend performing a dose-response curve for each new cell line.

• Basal Stress Levels: Cells that are already under stress (e.g., from high passage number, nutrient deprivation, or contamination) may be more susceptible to FSG67-induced toxicity.

• Compound Stability: Ensure that the FSG67 stock solution is properly stored and has not degraded.

Q3: Can I use antioxidants to mitigate FSG67-induced oxidative stress?

Yes, antioxidants can be an effective strategy. However, the choice and concentration of the antioxidant should be carefully considered. Systemic application of ROS scavengers might also reduce the intended therapeutic effect of a drug.[6][7]

Recommended Antioxidants:

• N-acetylcysteine (NAC): A precursor to glutathione, a major intracellular antioxidant.

• Vitamin E (α-tocopherol): A lipid-soluble antioxidant that protects cell membranes from lipid peroxidation.[1]

• Catalase: An enzyme that catalyzes the decomposition of hydrogen peroxide to water and oxygen.[1]

It is crucial to include appropriate controls, including cells treated with the antioxidant alone, to assess any independent effects on cell viability and signaling.

Q4: What are the key markers to confirm ER stress in my FSG67-treated cells?

To confirm ER stress, we recommend monitoring the activation of the three main UPR sensor proteins through Western blotting or qPCR:

• PERK (Protein kinase RNA-like ER kinase): Look for phosphorylation of PERK and its downstream target eIF2α.

• IRE1α (Inositol-requiring enzyme 1α): Monitor the splicing of XBP1 mRNA as an indicator of IRE1α activation.[8]

• ATF6 (Activating transcription factor 6): Assess the cleavage of ATF6, which releases its active transcription factor domain.[9]

Q5: Are there inhibitors available to specifically block FSG67-induced ER stress?

Yes, several small molecule inhibitors can target specific branches of the UPR. These can be useful tools to dissect the role of ER stress in FSG67's mechanism of action.

Inhibitor	Target	Recommended Starting Concentration
GSK2606414	PERK kinase	0.1 - 1 µM
4µ8C	IRE1α RNase	10 - 50 µM
TUDCA (Tauroursodeoxycholic acid)	Chemical Chaperone	100 - 500 µM

Note: Optimal concentrations may vary depending on the cell type and experimental conditions.

Troubleshooting Guides

High Variability in Cell Viability Assays (e.g., MTT, MTS)

Potential Cause	Troubleshooting Steps
Inconsistent Cell Seeding	Ensure a single-cell suspension before plating. Use reverse pipetting for viscous cell suspensions. Allow the plate to sit at room temperature for 15-20 minutes before incubation to ensure even cell distribution.
Edge Effects	Avoid using the outer wells of the plate, as they are more prone to evaporation. If you must use them, fill the surrounding wells with sterile PBS or media to create a humidity barrier.
Reagent-Compound Interaction	FSG67 may directly react with the viability assay reagent. Run a cell-free control with FSG67 and the assay reagent to check for any chemical interactions.
High Standard Deviation	A high standard deviation can indicate significant variability between replicate wells.[10][11] Increasing the number of replicates per condition can help to reduce this variability.
Viability Exceeding 100%	This can occur due to pipetting errors, natural variations in cellular metabolism, or if the compound has a proliferative effect at certain concentrations.[12]

High Background in Immunofluorescence Staining

Potential Cause	Troubleshooting Steps
Antibody Concentration Too High	Titrate the primary and secondary antibodies to determine the optimal concentration that provides a good signal-to-noise ratio.[13][14][15]
Insufficient Blocking	Increase the blocking time or try a different blocking agent (e.g., 5% BSA, normal serum from the secondary antibody host species).[14][15][16]
Inadequate Washing	Increase the number and duration of wash steps between antibody incubations to remove unbound antibodies.[13][14][15]
Autofluorescence	Examine an unstained sample to check for endogenous fluorescence.[17] If present, consider using a different fixative or treating with a quenching agent like sodium borohydride.
Secondary Antibody Cross-Reactivity	Use a secondary antibody that is pre-adsorbed against the species of your sample to minimize non-specific binding.[14]

Experimental Protocols & Data

Measuring Oxidative Stress

A common method to measure intracellular ROS is using the fluorescent probe 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFDA).

Protocol: DCFDA Assay for ROS Detection

• Cell Seeding: Plate cells in a 96-well black, clear-bottom plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

• FSG67 Treatment: Treat cells with various concentrations of FSG67 for the desired time. Include a positive control (e.g., 100 µM H₂O₂) and a vehicle control.

• DCFDA Staining: Remove the treatment media and wash the cells once with warm PBS. Add 100 µL of 10 µM DCFDA in warm PBS to each well and incubate for 30 minutes at 37°C, protected from light.

• Fluorescence Measurement: After incubation, remove the DCFDA solution and wash the cells twice with warm PBS. Add 100 µL of PBS to each well and measure the fluorescence using a microplate reader with excitation at 485 nm and emission at 535 nm.

Representative Data: Effect of NAC on FSG67-Induced ROS Production

Treatment	ROS Level (Fold Change vs. Control)	Standard Deviation
Vehicle Control	1.0	± 0.12
FSG67 (10 µM)	4.5	± 0.45
FSG67 (10 µM) + NAC (1 mM)	1.8	± 0.21
NAC (1 mM)	1.1	± 0.15

Assessing DNA Damage

The Comet Assay (Single-Cell Gel Electrophoresis) is a sensitive method for detecting DNA strand breaks in individual cells.[4][5]

Protocol: Alkaline Comet Assay

• Cell Preparation: Treat cells with FSG67. After treatment, harvest the cells and resuspend them in ice-cold PBS at a concentration of 1 x 10^5 cells/mL.

• Slide Preparation: Mix 10 µL of the cell suspension with 75 µL of low-melting-point agarose (B213101) at 37°C. Pipette the mixture onto a pre-coated microscope slide and cover with a coverslip. Allow the agarose to solidify at 4°C for 10 minutes.

• Lysis: Remove the coverslip and immerse the slides in a lysis solution (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, 1% Triton X-100, pH 10) at 4°C for 1-2 hours.

• Alkaline Unwinding: Place the slides in an electrophoresis tank filled with fresh, cold alkaline electrophoresis buffer (300 mM NaOH, 1 mM EDTA, pH >13) for 20-40 minutes to allow for DNA unwinding.

• Electrophoresis: Perform electrophoresis at 25 V and 300 mA for 20-30 minutes at 4°C.

• Neutralization and Staining: Gently wash the slides three times with a neutralization buffer (0.4 M Tris, pH 7.5). Stain the DNA with a fluorescent dye (e.g., SYBR Green, propidium (B1200493) iodide) and visualize using a fluorescence microscope.

Representative Data: DNA Damage Quantification

Treatment	% Tail DNA	Standard Deviation
Vehicle Control	3.2	± 1.5
FSG67 (25 µM)	28.7	± 4.2
FSG67 (50 µM)	55.1	± 6.8

Visual Guides

FSG67-Induced Cellular Stress Pathways

Caption: Overview of FSG67-induced stress and mitigation points.

Experimental Workflow: Assessing Mitigation Strategies

Caption: Workflow for testing FSG67 stress mitigation agents.

Logical Flow for Troubleshooting High Assay Variability

Caption: Decision tree for troubleshooting assay variability.

References

• 1. Drug-Induced Oxidative Stress and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 3. ER stress-induced cell death mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. championsoncology.com [championsoncology.com]
• 5. Strategies for the evaluation of DNA damage and repair mechanisms in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Editorial: Impacts of drug-induced oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Editorial: Impacts of drug-induced oxidative stress [frontiersin.org]
• 8. What are IRE1 inhibitors and how do they work? [synapse.patsnap.com]
• 9. journals.physiology.org [journals.physiology.org]
• 10. researchgate.net [researchgate.net]
• 11. youtube.com [youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. sinobiological.com [sinobiological.com]
• 14. hycultbiotech.com [hycultbiotech.com]
• 15. Immunofluorescence Troubleshooting Tips [elabscience.com]
• 16. ibidi.com [ibidi.com]
• 17. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]

Best practices for long-term storage of FSG67 solutions

This technical support center provides researchers, scientists, and drug development professionals with best practices for the long-term storage and handling of FSG67 solutions. Below you will find troubleshooting guides and frequently asked questions to ensure the stability and efficacy of FSG67 in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for FSG67?

A1: Proper storage of FSG67 is crucial to maintain its integrity. Recommendations for both powdered form and stock solutions are summarized below.

Q2: How should I prepare a stock solution of FSG67?

A2: It is recommended to prepare a concentrated stock solution in anhydrous Dimethyl Sulfoxide (DMSO). Due to DMSO's hygroscopic nature, it is crucial to use a fresh, unopened container to prevent the introduction of moisture, which can affect the solubility and stability of FSG67.[1]

Q3: Can I store FSG67 solutions in aqueous buffers?

A3: It is not recommended to store FSG67 in aqueous solutions for extended periods. For experiments requiring an aqueous environment, it is best to first dissolve FSG67 in DMSO and then perform a serial dilution into the aqueous buffer immediately before use.

Q4: My FSG67 solution appears to have precipitated. What should I do?

A4: Precipitation can occur if the solubility limit is exceeded or due to improper storage. If precipitation is observed, gentle warming and sonication can help to redissolve the compound.[2] To prevent precipitation, ensure the final concentration in your working solution does not exceed the solubility limit in the chosen solvent system. When diluting a DMSO stock solution into an aqueous buffer, ensure rapid mixing to avoid localized high concentrations that can lead to precipitation.

Q5: How many times can I freeze and thaw my FSG67 stock solution?

A5: To avoid degradation, it is highly recommended to aliquot the FSG67 stock solution into single-use volumes. This practice minimizes the number of freeze-thaw cycles, which can compromise the stability of the compound.[2]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Precipitation in stock solution	1. Incorrect solvent used. 2. Storage temperature is too high. 3. Moisture has been absorbed by the DMSO.	1. Ensure you are using anhydrous DMSO. 2. Store the stock solution at -20°C or -80°C. 3. Use fresh, high-quality DMSO. Gentle warming and sonication may help to redissolve the precipitate.[2]
Inconsistent experimental results	1. Degradation of FSG67 due to improper storage. 2. Multiple freeze-thaw cycles of the stock solution. 3. Inaccurate concentration of the stock solution.	1. Prepare fresh stock solutions and store them under the recommended conditions. 2. Aliquot stock solutions into single-use vials to avoid repeated freeze-thaw cycles. 3. Verify the concentration of your stock solution.
Low or no inhibitory activity	1. FSG67 has degraded. 2. Incorrect preparation of the working solution.	1. Use a fresh aliquot of the stock solution or prepare a new stock solution. 2. Review the protocol for preparing the working solution to ensure all steps were followed correctly.

Data Presentation

Table 1: Recommended Storage Conditions for FSG67

Form	Storage Temperature	Shelf Life	Special Considerations
Powder	-20°C	3 years	Store in a dry, dark place.
Powder	4°C	2 years	For shorter-term storage.
In Solvent (DMSO)	-80°C	6 months	Aliquot to avoid repeated freeze-thaw cycles.[2]
In Solvent (DMSO)	-20°C	1 month	For more frequent use, but with a shorter shelf life.[2]

Experimental Protocols

Protocol 1: Preparation of FSG67 Stock Solution in DMSO

Materials:

• FSG67 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Allow the FSG67 powder vial to equilibrate to room temperature before opening to prevent condensation.

• Weigh the desired amount of FSG67 powder.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock solution concentration (e.g., 10 mM or 20 mM).

• Vortex the solution until the FSG67 is completely dissolved. If necessary, use a sonicator to aid dissolution.

• Aliquot the stock solution into single-use, sterile microcentrifuge tubes.

• Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[2]

Protocol 2: Preparation of FSG67 Working Solution for In Vivo Studies

This protocol provides an example formulation for intraperitoneal (i.p.) injection in mice.

Materials:

• FSG67 DMSO stock solution (e.g., 25 mg/mL)

• PEG300

• Tween-80

• Saline (0.9% NaCl in sterile water)

• Sterile tubes

Procedure:

• To prepare a 1 mL working solution, add the following components sequentially in a sterile tube, ensuring to mix thoroughly after each addition:

  • 100 µL of 25 mg/mL FSG67 in DMSO

  • 400 µL of PEG300

  • 50 µL of Tween-80

  • 450 µL of saline[2]

• This will result in a final solution containing 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[2]

• The final concentration of FSG67 in this working solution will be 2.5 mg/mL.

• It is recommended to prepare this working solution fresh on the day of use.

Mandatory Visualization

Signaling Pathway of FSG67 Inhibition

FSG67 is an inhibitor of glycerol-3-phosphate acyltransferase (GPAT), a key enzyme in the synthesis of lysophosphatidic acid (lysoPA) and phosphatidic acid (PA).[3] By inhibiting GPAT, FSG67 reduces the levels of PA. In some cellular contexts, PA is known to inhibit glycogen (B147801) synthase kinase 3β (GSK3β). The inhibition of GSK3β is a critical step in the activation of the canonical Wnt/β-catenin signaling pathway. When GSK3β is active, it phosphorylates β-catenin, marking it for ubiquitination and subsequent degradation by the proteasome. When GSK3β is inhibited, β-catenin is not degraded, allowing it to accumulate in the cytoplasm and translocate to the nucleus, where it acts as a transcriptional co-activator for genes involved in cell proliferation and survival, such as Cyclin D1.[3][4][5] Therefore, by inhibiting GPAT, FSG67 can lead to a decrease in the inhibition of GSK3β, resulting in increased β-catenin degradation and a reduction in Wnt/β-catenin signaling.[4][5]

Caption: FSG67 inhibits GPAT, impacting the Wnt/β-catenin signaling pathway.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. profiles.wustl.edu [profiles.wustl.edu]
• 5. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Avoiding Precipitation of FSG67 in Culture Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the common issue of FSG67 precipitation in cell culture media.

Troubleshooting Guides

Issue: Immediate Precipitation of FSG67 Upon Addition to Culture Media

Question: I dissolved FSG67 in DMSO to make a stock solution. When I add it to my cell culture medium, a precipitate forms immediately. What is causing this and how can I fix it?

Answer: Immediate precipitation, often called "crashing out," is a common issue with hydrophobic compounds like FSG67 when a concentrated stock solution in an organic solvent like DMSO is diluted into an aqueous culture medium.[1] This occurs because the compound's concentration exceeds its solubility limit in the aqueous environment as the DMSO is diluted.[2]

Here are the potential causes and recommended solutions:

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of FSG67 in the media is higher than its aqueous solubility limit.[2]	Decrease the final working concentration of FSG67. It is crucial to determine the maximum soluble concentration by performing a solubility test first.[1]
Rapid Dilution	Adding a concentrated DMSO stock directly into a large volume of media causes a rapid solvent exchange, leading to precipitation.[1]	Perform a serial dilution of the DMSO stock in pre-warmed (37°C) culture media.[1] Add the compound stock solution dropwise while gently vortexing or swirling the media to ensure rapid and even distribution.[2]
Low Temperature of Media	The solubility of many compounds, including potentially FSG67, decreases at lower temperatures. Adding the stock solution to cold media can trigger precipitation.[1]	Always use pre-warmed (37°C) cell culture media for preparing your final working solution.[1][3]
Highly Concentrated Stock	Using a very high concentration stock solution can lead to localized areas of supersaturation upon dilution, causing precipitation.	Prepare a less concentrated intermediate stock solution in DMSO before the final dilution into the media.[2]

Issue: FSG67 Precipitates Over Time in the Incubator

Question: My FSG67 solution is clear initially, but after a few hours or days of incubation at 37°C, I observe a precipitate. What could be the reason for this delayed precipitation?

Answer: Delayed precipitation can occur due to several factors related to the stability of the compound and its interaction with the culture medium components over time.

Potential Cause	Explanation	Recommended Solution
Compound Instability	FSG67 may not be stable in the aqueous, physiological pH environment of the culture medium over extended periods, leading to degradation and precipitation of the less soluble degradants.[2]	If possible, refresh the media with freshly prepared FSG67 solution at regular intervals during long-term experiments.
Interaction with Media Components	Components in the media, such as salts and proteins from serum, can interact with FSG67 over time, reducing its solubility.[2] Serum proteins, for instance, can bind to small molecules, but changes in protein conformation or compound aggregation can still lead to precipitation.[4][5]	Consider using a different basal media formulation or opting for a serum-free medium if it is compatible with your specific cell line.[2]
Media Evaporation	Evaporation of media from the culture vessel can increase the concentration of all components, including FSG67, potentially exceeding its solubility limit.	Ensure proper humidification in the incubator to minimize evaporation. For long-term cultures, consider using sealed flasks or plates.
pH Shift	The CO2 environment in an incubator is designed to maintain the pH of the media. However, fluctuations in CO2 levels or improper buffering can lead to pH shifts that may affect the solubility of a pH-sensitive compound like FSG67.[3]	Ensure your incubator's CO2 is properly calibrated and that your media contains a suitable buffering system (e.g., HEPES) if pH stability is a concern.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to dissolve FSG67?

A1: For most cell-based assays, DMSO is the most common and recommended solvent for hydrophobic compounds due to its high solubilizing power.[6] However, it's important to keep the final concentration of DMSO in the culture medium low (preferably below 0.1%, and not exceeding 0.5%) to avoid solvent-induced cytotoxicity.[7][8] If FSG67 is soluble in ethanol, that can be an alternative, but it also has cytotoxic potential at higher concentrations.[6]

Q2: How can I determine the maximum soluble concentration of FSG67 in my specific culture medium?

A2: You can perform a simple solubility test. Prepare a high-concentration stock solution of FSG67 in DMSO (e.g., 10-20 mM). In a multi-well plate, perform a serial dilution of your compound in pre-warmed culture medium. Incubate the plate under your experimental conditions (e.g., 37°C, 5% CO2) and visually inspect for precipitation at different time points (e.g., 0, 2, 6, and 24 hours). The highest concentration that remains clear is your maximum working soluble concentration.[1] For a more quantitative assessment, you can measure the absorbance of the plate at a wavelength around 600 nm, where an increase in absorbance would indicate precipitation.[1]

Q3: Can serum in the culture medium affect the solubility of FSG67?

A3: Yes, serum components can have a complex effect on compound solubility. Serum albumin is a major protein in serum that can bind to hydrophobic drugs, which can either increase their apparent solubility or, in some cases, lead to the formation of insoluble complexes.[5][9] The presence of serum can sometimes help keep a compound in solution, but it can also introduce variability. If you are observing precipitation, testing the solubility of FSG67 in both serum-free and serum-containing media might provide insights.

Q4: Would filtering my final FSG67-containing medium help?

A4: If you observe precipitation, filtering the solution through a 0.22 µm syringe filter will remove the precipitate. However, this will also lower the effective concentration of your compound in the solution, leading to inaccurate and inconsistent results.[2] It is better to address the root cause of the precipitation rather than removing it after it has formed.

Q5: Are there any alternative formulation strategies to improve FSG67 solubility in culture media?

A5: For research purposes, if standard methods fail, you could explore the use of co-solvents or solubilizing agents. Co-solvents like PEG400 or non-ionic surfactants like Tween 80 can sometimes improve the solubility of hydrophobic compounds.[10] However, these should be used with caution as they can have their own effects on the cells. Always include appropriate vehicle controls in your experiments when using such additives.

Experimental Protocols

Protocol for Preparing FSG67 Working Solution in Culture Media

• Prepare a High-Concentration Stock Solution: Dissolve FSG67 powder in 100% DMSO to create a high-concentration stock solution (e.g., 10 mM). Ensure the compound is fully dissolved by vortexing. If necessary, brief sonication or gentle warming (37°C) can be applied.[8] Store this stock solution in small, single-use aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[11]

• Create an Intermediate Dilution (Optional but Recommended): To minimize the risk of precipitation, first, dilute your high-concentration stock in DMSO to a lower concentration (e.g., 1 mM).[1]

• Prepare the Final Working Solution: Pre-warm your complete cell culture medium (containing serum, if applicable) to 37°C.[1] While gently vortexing or swirling the medium, add a small volume of the FSG67 stock (or intermediate stock) to the pre-warmed medium to achieve the desired final concentration.[8] For example, to achieve a 1 µM final concentration from a 1 mM stock, add 1 µL of the stock to 1 mL of medium (this results in a final DMSO concentration of 0.1%).

• Final Check: After dilution, visually inspect the medium for any signs of precipitation. If the solution is clear, it is ready to be added to your cells.[1]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Diffusion of small molecule drugs is affected by surface interactions and crowder proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rroij.com [rroij.com]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.cn [medchemexpress.cn]
• 8. emulatebio.com [emulatebio.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Incubation Time for FSG67 Treatment in Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the GPAT inhibitor, FSG67. The content is designed to address specific issues that may arise during the optimization of incubation time and other experimental parameters.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of FSG67?

FSG67 is an inhibitor of glycerol-3-phosphate acyltransferase (GPAT), a critical enzyme in the synthesis of lysophosphatidic acid (lysoPA) and phosphatidic acid (PA).[1][2] By inhibiting GPAT, FSG67 can modulate downstream signaling pathways, notably the GSK3β/Wnt/β-catenin pathway.[3][4] Specifically, treatment with FSG67 has been shown to decrease the phosphorylation of GSK3β at Serine 9, which can impact cell proliferation and other cellular processes.[3][5]

Q2: What is a typical starting concentration and incubation time for FSG67 in cell culture?

The optimal concentration and incubation time for FSG67 are highly dependent on the cell line and the experimental endpoint. Based on published data, a good starting point for concentration is in the range of 10 µM to 50 µM. For incubation time, initial experiments can be performed at 18 to 24 hours.

• In 3T3-L1 adipocytes, FSG67 has been used at concentrations ranging from 7.6 µM to 150 µM for 18 hours to assess its effect on acylglycerol synthesis.[6][7]

• The IC50 of FSG67 for GPAT is approximately 24 µM.[1]

• For assessing changes in GSK3β phosphorylation, effects have been observed in vivo after 24 hours of treatment.[3][5]

It is strongly recommended to perform a dose-response and time-course experiment to determine the optimal conditions for your specific cell line and assay.

Q3: How should I prepare and store FSG67?

FSG67 is typically supplied as a solid. For use in cell culture, it should be dissolved in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create a stock solution.[1] It is recommended to prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles. Store the stock solution at -20°C or -80°C for long-term stability.[1] Before use, thaw an aliquot and dilute it to the final desired concentration in your cell culture medium.

Troubleshooting Guide

This guide addresses common issues that may be encountered when optimizing FSG67 incubation time in cell-based assays.

Issue	Potential Cause(s)	Recommended Solution(s)
No observable effect of FSG67	Incubation time is too short: The selected time point may not be sufficient for FSG67 to elicit a measurable response for your endpoint of interest (e.g., changes in protein expression, cell viability).	Perform a time-course experiment: Test a range of incubation times (e.g., 6, 12, 24, 48, 72 hours) to identify the optimal duration for your assay.[8]
FSG67 concentration is too low: The concentration of FSG67 may be below the effective range for your specific cell line.	Perform a dose-response experiment: Test a range of FSG67 concentrations (e.g., 1, 5, 10, 25, 50, 100 µM) to determine the IC50 value for your cell line and endpoint.
Cell line is resistant to FSG67: Some cell lines may have intrinsic resistance to GPAT inhibition or may express lower levels of the target enzyme.	Confirm GPAT expression: If possible, verify the expression of GPAT in your cell line. Consider testing a different cell line known to be sensitive to FSG67 as a positive control.
High cell death or unexpected toxicity	FSG67 concentration is too high: High concentrations of FSG67 may induce off-target effects or general cytotoxicity.	Lower the FSG67 concentration: Based on your dose-response experiment, select a concentration that effectively modulates your target without causing excessive cell death.
Prolonged incubation time: Long exposure to FSG67, even at a moderate concentration, may be toxic to some cell lines.	Shorten the incubation time: Determine the minimum time required to observe the desired effect in your time-course experiment.
Solvent (DMSO) toxicity: High concentrations of the solvent used to dissolve FSG67 can be toxic to cells.	Include a vehicle control: Always include a control group treated with the same concentration of DMSO as your highest FSG67 concentration to assess solvent-related toxicity. Ensure the final DMSO concentration in your culture medium is low (typically <0.5%).
High variability between replicates	Inconsistent cell seeding: Uneven cell numbers at the start of the experiment will lead to variable results.	Ensure accurate cell counting and seeding: Use a hemocytometer or an automated cell counter for precise cell quantification. Ensure a single-cell suspension before plating.
Edge effects in multi-well plates: Cells in the outer wells of a plate can experience different environmental conditions (e.g., evaporation), leading to variability.	Minimize edge effects: Avoid using the outermost wells of your plates for experimental samples. Instead, fill these wells with sterile PBS or media to maintain humidity.
Inconsistent drug addition: Pipetting errors during the addition of FSG67 can lead to variations in the final concentration.	Use calibrated pipettes and proper technique: Ensure your pipettes are calibrated and use consistent pipetting techniques for all samples.
Unexpected changes in cell morphology	FSG67-induced cellular stress: Inhibition of lipid metabolism can lead to changes in cell morphology.	Monitor cell morphology: Observe your cells under a microscope at different time points and concentrations of FSG67. Document any changes and correlate them with your experimental results.
Sub-optimal cell culture conditions: Poor cell health due to other factors can be exacerbated by drug treatment.	Maintain optimal cell culture conditions: Ensure your cells are healthy, in the logarithmic growth phase, and free from contamination before starting the experiment.

Data Presentation

Table 1: Reported IC50 Values and Effective Concentrations of FSG67

Cell Line/System	Assay	IC50 / Effective Concentration	Incubation Time	Reference
Isolated mitochondrial GPATs	Enzyme activity assay	IC50: 24.7 ± 2.1 μM	N/A	[2]
3T3-L1 adipocytes	Triglyceride synthesis inhibition	IC50: 33.9 μM	18 hours	[6]
3T3-L1 adipocytes	Phosphatidylcholine synthesis inhibition	IC50: 36.3 μM	18 hours	[6]
Acute Myeloid Leukemia (AML) cells (THP-1, MOLM-13)	Apoptosis and growth inhibition	Dose-dependent effects observed	Not specified	[5]

Experimental Protocols

Protocol 1: Determining the Optimal Incubation Time for FSG67 using a Cell Viability Assay (MTT Assay)

This protocol describes a time-course experiment to determine the optimal incubation time of FSG67 for assessing its effect on cell viability.

Materials:

• Target cells in logarithmic growth phase

• Complete cell culture medium

• FSG67 stock solution (in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count your cells.

  • Seed the cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• FSG67 Treatment:

  • Prepare serial dilutions of FSG67 in complete culture medium to achieve the desired final concentrations (e.g., based on a prior dose-response experiment).

  • Include a vehicle control (DMSO at the same final concentration as the highest FSG67 concentration) and an untreated control.

  • Carefully remove the medium from the wells and add 100 µL of the prepared FSG67 dilutions or control media.

• Incubation:

  • Incubate the plates for different time points (e.g., 24, 48, and 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Assay:

  • At the end of each incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 3-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each time point and concentration relative to the untreated control.

  • Plot the cell viability against the incubation time to determine the optimal duration for observing a significant effect of FSG67.

Protocol 2: Western Blot Analysis of GSK3β Phosphorylation after FSG67 Treatment

This protocol details the steps to assess the effect of FSG67 on the phosphorylation of GSK3β at Serine 9.

Materials:

• Target cells

• 6-well cell culture plates

• FSG67 stock solution (in DMSO)

• Ice-cold PBS

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-phospho-GSK3β (Ser9) and anti-total GSK3β

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and allow them to attach and reach the desired confluency (typically 70-80%).

  • Treat the cells with the desired concentration of FSG67 or vehicle control for the optimized incubation time determined previously.

• Cell Lysis:

  • After incubation, place the plates on ice and wash the cells twice with ice-cold PBS.

  • Add an appropriate volume of ice-cold lysis buffer to each well and scrape the cells.

  • Transfer the cell lysates to pre-chilled microcentrifuge tubes.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (protein lysate) to new pre-chilled tubes.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize the protein concentrations and prepare samples with Laemmli buffer.

  • Load equal amounts of protein (e.g., 20-40 µg) per lane onto an SDS-PAGE gel.

  • Perform electrophoresis to separate the proteins.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-GSK3β (Ser9) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Analysis:

  • Apply ECL substrate and visualize the signal using a chemiluminescence imaging system.

  • Strip the membrane and re-probe with the primary antibody against total GSK3β to normalize the data for protein loading.

  • Quantify the band intensities to determine the change in GSK3β phosphorylation relative to the total GSK3β levels.

Visualizations

Caption: FSG67 inhibits GPAT, impacting GSK3β/Wnt/β-catenin signaling.

Caption: Workflow for optimizing FSG67 incubation time.

Caption: Troubleshooting logic for no observable FSG67 effect.

References

• 1. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 2. Phosphorylation and Inactivation of Glycogen Synthase Kinase 3β (GSK3β) by Dual-specificity Tyrosine Phosphorylation-regulated Kinase 1A (Dyrk1A) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. broadpharm.com [broadpharm.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. texaschildrens.org [texaschildrens.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Troubleshooting unexpected phenotypes with FSG67 treatment

Welcome to the technical support center for FSG67. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting unexpected phenotypes and optimizing their experiments with FSG67.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for FSG67?

FSG67 is an inhibitor of Glycerol-3-Phosphate Acyltransferase (GPAT), the rate-limiting enzyme in the de novo pathway of triglyceride and phospholipid synthesis.[1] It has a reported IC50 of 24 μM for GPAT.[1] By inhibiting GPAT, FSG67 blocks the synthesis of lysophosphatidic acid (LPA) and subsequent lipid molecules.

Q2: What are the known downstream signaling effects of FSG67?

FSG67 has been shown to modulate the canonical Wnt/β-catenin signaling pathway. It decreases the phosphorylation of Glycogen Synthase Kinase 3β (GSK3β) at serine 9, which leads to increased GSK3β activity.[2][3] This, in turn, can affect the stability of β-catenin and the transcription of Wnt target genes.[2][3]

Q3: What are some general recommendations for preparing and storing FSG67?

FSG67 is typically supplied as a solid. For in vitro experiments, it is recommended to prepare a stock solution in an organic solvent like DMSO. It is advisable to prepare fresh working solutions for each experiment and to be mindful of the final solvent concentration in your cell culture medium, ideally keeping it below 0.5%. For in vivo studies, a formulation in a vehicle such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline has been used.

Q4: Are there any known off-target effects of FSG67?

While the primary target of FSG67 is GPAT, like many small molecule inhibitors, it may have off-target effects. Some studies suggest that inhibitors of lipid metabolism can indirectly affect various kinase signaling pathways. It is recommended to perform control experiments to validate that the observed phenotype is a direct result of GPAT inhibition.

Troubleshooting Unexpected Phenotypes

Issue 1: Lower than expected cell viability or proliferation.

• Possible Cause 1: High concentration of FSG67.

  • Troubleshooting Step: Perform a dose-response experiment to determine the optimal concentration for your cell line. Start with a broad range (e.g., 1 µM to 100 µM) to identify the IC50 value for cytotoxicity.

• Possible Cause 2: Solvent toxicity.

  • Troubleshooting Step: Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all treatment groups and is at a non-toxic level for your cells (typically ≤ 0.1%).

• Possible Cause 3: FSG67 instability in culture media.

  • Troubleshooting Step: Prepare fresh FSG67 dilutions for each experiment. For long-term experiments, consider replenishing the media with fresh compound at regular intervals.

Issue 2: Unexpected changes in cell morphology.

• Possible Cause 1: Effects on lipid metabolism.

  • Troubleshooting Step: As an inhibitor of lipid synthesis, FSG67 can alter cellular lipid composition, which may affect membrane structure and overall cell morphology. In adipocytes, for instance, FSG67 treatment leads to a reduction in the size and number of lipid droplets.[1][4]

• Possible Cause 2: Off-target effects.

  • Troubleshooting Step: Consider the possibility that the morphological changes are due to the modulation of signaling pathways other than the intended target. Comparing the observed phenotype with that of other GPAT inhibitors or using genetic approaches (e.g., siRNA against GPAT) can help to clarify this.

Issue 3: Altered mitochondrial function.

• Possible Cause: Disruption of mitochondrial lipid homeostasis.

  • Troubleshooting Step: GPAT is involved in the synthesis of phospholipids (B1166683) that are essential components of mitochondrial membranes. Inhibition of GPAT could lead to changes in mitochondrial membrane integrity and function. It is advisable to perform a mitochondrial membrane potential assay to assess mitochondrial health.

Quantitative Data Summary

The following tables summarize key quantitative data related to FSG67 treatment.

Parameter	Cell Line/System	Value	Reference
IC50 (GPAT activity)	In vitro	24 µM	[1]
IC50 (Triglyceride Synthesis)	3T3-L1 Adipocytes	33.9 µM	[1]
IC50 (Phosphatidylcholine Synthesis)	3T3-L1 Adipocytes	36.3 µM	[1]
Effect on PCNA expression	Mouse Liver (in vivo)	32±7% reduction at 52h (immunoblot)	[2]
Effect on PCNA positive cells	Mouse Liver (in vivo)	81±9% reduction at 52h (IHC)	[2]

Experimental Protocols

Cell Viability Assay (MTT)

Objective: To determine the cytotoxic effect of FSG67 on a specific cell line and calculate the IC50 value.

Materials:

• FSG67

• Cell line of interest

• 96-well plates

• Complete culture medium

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of FSG67 in complete culture medium. It is recommended to start with a high concentration (e.g., 100 µM) and perform 2-fold or 3-fold dilutions. Include a vehicle control (medium with the same final concentration of DMSO as the highest FSG67 concentration).

• Remove the old medium and add 100 µL of the medium containing the different concentrations of FSG67.

• Incubate the plate for the desired time (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot a dose-response curve to determine the IC50.

Western Blot for Phospho-GSK3β

Objective: To assess the effect of FSG67 on the phosphorylation of GSK3β.

Materials:

• FSG67

• Cell line of interest

• 6-well plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-GSK3β (Ser9) and anti-total-GSK3β

• HRP-conjugated secondary antibody

• ECL detection reagent

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with the desired concentrations of FSG67 for the appropriate time. Include a vehicle control.

• Wash cells with ice-cold PBS and lyse them with RIPA buffer.

• Determine protein concentration using a BCA or Bradford assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against phospho-GSK3β overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using an ECL reagent and an imaging system.

• Strip the membrane and re-probe with an antibody against total GSK3β for normalization.

Visualizations

Caption: FSG67 inhibits GPAT, leading to modulation of the Wnt/β-catenin signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. texaschildrens.org [texaschildrens.org]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of FSG67 and GPAT Genetic Knockdown in Metabolic Research

For Immediate Release

A comprehensive guide for researchers, scientists, and drug development professionals comparing the metabolic effects of the pharmacological inhibitor FSG67 and genetic knockdown of Glycerol-3-Phosphate Acyltransferase (GPAT). This document provides a detailed analysis of their respective impacts on key signaling pathways, supported by quantitative data and experimental protocols.

Introduction

Glycerol-3-phosphate acyltransferase (GPAT) enzymes catalyze the initial, rate-limiting step in the synthesis of triacylglycerols (TAGs) and other glycerolipids. As such, they represent a critical control point in cellular lipid metabolism. Dysregulation of GPAT activity is implicated in a range of metabolic disorders, including obesity, insulin (B600854) resistance, and non-alcoholic fatty liver disease. Two primary experimental approaches are utilized to investigate the physiological roles of GPAT and to explore its potential as a therapeutic target: pharmacological inhibition using small molecules like FSG67, and genetic knockdown of specific GPAT isoforms. This guide provides a detailed comparison of the reported effects of these two interventions, focusing on their mechanisms of action, impact on metabolic signaling pathways, and the quantitative changes observed in key metabolic parameters.

Mechanism of Action

FSG67 is a small molecule inhibitor that primarily targets the mitochondrial isoforms of GPAT, namely GPAT1 and GPAT2[1]. It has been shown to reduce food intake, decrease adiposity, and improve insulin sensitivity in diet-induced obese mice[2]. Genetic knockdown, typically achieved through the use of small interfering RNA (siRNA) or short hairpin RNA (shRNA), allows for the targeted reduction of specific GPAT isoform expression. This approach has been instrumental in elucidating the distinct roles of the four mammalian GPAT isoforms (GPAT1, GPAT2, GPAT3, and GPAT4) in various tissues.

Comparative Effects on Metabolic Parameters: A Tabular Summary

The following tables summarize the quantitative effects of FSG67 administration and GPAT genetic knockdown on key metabolic parameters as reported in the scientific literature.

Parameter	Intervention	Model System	Key Quantitative Findings	Reference(s)
GPAT Activity	FSG67	Mouse liver mitochondria	IC50 of 42.1 µM for GPAT1; IC50 of 30.2 µM for total mitochondrial GPAT activity	[1]
Triglyceride Synthesis	FSG67	3T3-L1 adipocytes	IC50 of 33.9 µM	[1]
Phosphatidylcholine Synthesis	FSG67	3T3-L1 adipocytes	IC50 of 36.3 µM	[1]
Body Weight	FSG67 (5 mg/kg/day)	Diet-induced obese mice	~12% weight loss over 28 days	[2]
Food Intake	FSG67 (20 mg/kg, single dose)	Lean mice	Reduced chow intake to 35% of vehicle control	[1]
Fat Mass	FSG67 (5 mg/kg/day)	Diet-induced obese mice	Significant reduction in fat mass	[2]
Glucose Tolerance	FSG67 (chronic treatment)	Diet-induced obese mice	Increased glucose tolerance	[2]
Insulin Sensitivity	FSG67 (chronic treatment)	Diet-induced obese mice	Increased insulin sensitivity	[2]

Table 1: Quantitative Effects of FSG67 on Metabolic Parameters

Parameter	Intervention	Model System	Key Quantitative Findings	Reference(s)
Diacylglycerol (DAG) Content	GPAT1 shRNA	Mouse gastrocnemius muscle	Significant decrease in total DAG content
Triacylglycerol (TAG) Content	GPAT1 shRNA	Mouse gastrocnemius muscle	Significant decrease in total TAG content
Insulin Receptor Phosphorylation	GPAT1 shRNA	Mouse gastrocnemius muscle	Increased tyrosine phosphorylation
IRS1 Phosphorylation	GPAT1 shRNA	Mouse gastrocnemius muscle	Increased tyrosine phosphorylation, decreased serine phosphorylation
Akt Phosphorylation	GPAT1 shRNA	Mouse gastrocnemius muscle	Increased serine phosphorylation
Glucose Uptake	GPAT1 shRNA	Mouse gastrocnemius muscle	Increased glucose uptake

Table 2: Quantitative Effects of GPAT Genetic Knockdown in Skeletal Muscle

Impact on Key Signaling Pathways

Insulin Signaling Pathway

Genetic knockdown of GPAT in skeletal muscle has been shown to significantly enhance insulin signaling. By reducing the intracellular pools of diacylglycerol (DAG), a known activator of protein kinase C (PKC) isoforms that can serine-phosphorylate and inhibit the insulin receptor substrate 1 (IRS1), GPAT knockdown leads to improved insulin sensitivity. This is evidenced by increased phosphorylation of key downstream effectors of the insulin receptor, including IRS1 and Akt. While systemic administration of FSG67 improves overall insulin sensitivity, direct quantitative comparisons of its effects on the phosphorylation status of insulin signaling proteins in skeletal muscle are not as extensively documented in the currently available literature.

Caption: Effect of GPAT Knockdown on Insulin Signaling

Wnt/β-Catenin Signaling Pathway

FSG67 has been demonstrated to impact the Wnt/β-catenin signaling pathway, particularly in the context of liver regeneration following injury. Treatment with FSG67 was found to decrease the phosphorylation of glycogen (B147801) synthase kinase 3β (GSK3β), a key component of the β-catenin destruction complex. This leads to a reduction in the stabilization of β-catenin and a subsequent decrease in the expression of its downstream target genes, such as cyclin D1. The effect of GPAT genetic knockdown on the Wnt/β-catenin signaling pathway is less well-characterized in the available literature, representing an area for future investigation.

Caption: FSG67's Impact on Wnt/β-Catenin Signaling

Experimental Protocols

FSG67 Administration for in vivo Metabolic Studies

This protocol is based on methodologies described for studies in diet-induced obese mice[2][3].

• Animal Model: Male C57BL/6J mice are typically used, rendered obese by feeding a high-fat diet for a specified period (e.g., 10-12 weeks).

• FSG67 Preparation: FSG67 is dissolved in a suitable vehicle, such as sterile phosphate-buffered saline (PBS) or RPMI 1640 medium. The solution may require neutralization with NaOH.

• Administration: For chronic studies, a daily intraperitoneal (i.p.) injection of FSG67 at a dose of 5 mg/kg body weight is administered. For acute studies, a single i.p. injection of 20 mg/kg can be used. Control animals receive vehicle injections of the same volume.

• Monitoring: Body weight and food intake are monitored daily. Metabolic parameters such as glucose tolerance and insulin sensitivity can be assessed at the end of the treatment period using standard tests (e.g., glucose tolerance test, insulin tolerance test)[4][5].

• Tissue Collection: At the end of the study, tissues such as liver, adipose tissue, and skeletal muscle are collected for further analysis (e.g., gene expression, lipid content).

Caption: Experimental Workflow for in vivo FSG67 Studies

shRNA-Mediated GPAT Knockdown in Skeletal Muscle via Electroporation

This protocol is a synthesis of methodologies for in vivo gene delivery to muscle[6][7].

• shRNA Plasmid Construction:

  • Design shRNA sequences targeting the specific GPAT isoform of interest using validated design tools. Include a scrambled shRNA sequence as a negative control.

  • Synthesize and anneal complementary oligonucleotides encoding the shRNA hairpin.

  • Ligate the shRNA cassette into a suitable expression vector, typically containing a U6 or H1 promoter for RNA polymerase III-driven expression. A fluorescent reporter (e.g., GFP) can be co-expressed to monitor transfection efficiency[8][9].

  • Verify the sequence of the final plasmid construct.

• In vivo Electroporation:

  • Anesthetize the mouse.

  • Inject the shRNA plasmid DNA (typically 10-50 µg in sterile saline or PBS) directly into the target muscle (e.g., tibialis anterior or gastrocnemius).

  • Apply a series of electric pulses to the muscle using external plate electrodes. Typical parameters involve a combination of high-voltage and low-voltage pulses to permeabilize the muscle fibers and facilitate DNA uptake.

  • Allow the animal to recover.

• Validation of Knockdown:

  • After a suitable period (e.g., 7-14 days) to allow for shRNA expression and target mRNA degradation, harvest the electroporated muscle.

  • Assess the knockdown efficiency at the mRNA level using quantitative real-time PCR (qRT-PCR) and at the protein level using Western blotting.

Caption: Workflow for shRNA-Mediated GPAT Knockdown

Conclusion

Both pharmacological inhibition with FSG67 and genetic knockdown of GPAT are powerful tools for investigating the role of glycerolipid synthesis in metabolic health and disease. FSG67 offers the advantage of systemic administration and has shown efficacy in improving metabolic parameters in preclinical models of obesity. Its effects appear to be mediated, at least in part, through the modulation of the Wnt/β-catenin signaling pathway. Genetic knockdown provides a more targeted approach to dissecting the specific functions of individual GPAT isoforms in different tissues. Studies utilizing this method have been pivotal in demonstrating the causal link between muscle DAG accumulation and insulin resistance.

A direct, head-to-head comparison in the same experimental model is warranted to fully delineate the overlapping and distinct effects of these two interventions. Future research should aim to quantify the effects of FSG67 on muscle lipid profiles and insulin signaling at a molecular level, and to investigate the impact of GPAT isoform-specific knockdown on the Wnt/β-catenin pathway. Such studies will be invaluable for the continued development of GPAT-targeted therapies for metabolic diseases.

References

• 1. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. In vivo techniques for assessment of insulin sensitivity and glucose metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protocol for in vivo and ex vivo assessment of hyperglycemia and islet function in diabetic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. shRNA-Mediated Gene Knockdown in Skeletal Muscle | Springer Nature Experiments [experiments.springernature.com]
• 8. Short Hairpin RNA (shRNA): Design, Delivery, and Assessment of Gene Knockdown | Springer Nature Experiments [experiments.springernature.com]
• 9. Criteria for effective design, construction, and gene knockdown by shRNA vectors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to FSG67 and Other Commercially Available GPAT Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Glycerol-3-phosphate acyltransferase (GPAT) plays a pivotal role in the de novo synthesis of glycerolipids, including triglycerides and phospholipids (B1166683).[1] Its position as the rate-limiting enzyme in this pathway makes it an attractive target for therapeutic intervention in metabolic diseases such as obesity, type 2 diabetes, and nonalcoholic fatty liver disease.[2][3] This guide provides a comparative overview of FSG67, a well-characterized GPAT inhibitor, and other commercially available alternatives, with a focus on their biochemical activity and supporting experimental data.

Introduction to GPAT Inhibition

There are four known isoforms of GPAT in mammals: GPAT1 and GPAT2 are located on the outer mitochondrial membrane, while GPAT3 and GPAT4 are found in the endoplasmic reticulum.[1][4] These isoforms exhibit different tissue distributions and substrate specificities. Small molecule inhibitors targeting these enzymes offer a promising avenue for modulating lipid metabolism.[5] FSG67 is a synthetic small-molecule inhibitor of GPAT that has been shown to be effective against both mitochondrial GPAT1 and GPAT2 isoforms.[6]

Commercially Available GPAT Inhibitors: A Comparative Look

Direct head-to-head comparative studies of commercially available GPAT inhibitors are limited in the published literature. Therefore, the following data is compiled from individual studies and should be interpreted with the understanding that experimental conditions may have varied.

Biochemical Potency

Compound	Supplier(s)	Target(s)	IC50 Value	Source
FSG67	MedChemExpress, AG Scientific, MedKoo Biosciences, Fisher Scientific	GPAT (general), mitochondrial GPAT1 & GPAT2	~24 µM (GPAT)[7][8], 30.2 µM (total mitochondrial GPAT), 42.1 µM (GPAT1)[6]	[6][7][8]
GPAT-IN-1	MedchemExpress	GPAT	8.9 µM	MedchemExpress Product Page

Disclaimer: The IC50 values presented above are from different sources and may have been determined using varied experimental protocols. A direct comparison of potency based on these values should be made with caution.

In Vitro and In Vivo Effects of FSG67

Extensive research has been conducted on the biological effects of FSG67.

In Vitro Effects:

• Inhibition of Acylglycerol Synthesis: FSG67 has been shown to reduce the synthesis of triglycerides and phospholipids in 3T3-L1 adipocytes.[6]

• Reduction of Lipid Droplets: Treatment of 3T3-L1 adipocytes with FSG67 leads to a decrease in the number and size of lipid droplets.[6]

In Vivo Effects (in mice):

• Reduced Body Weight and Food Intake: Administration of FSG67 to diet-induced obese (DIO) mice resulted in decreased body weight and energy intake.[9]

• Improved Insulin (B600854) Sensitivity: Chronic treatment with FSG67 in DIO mice led to increased glucose tolerance and insulin sensitivity.[9]

• Reduced Hepatic Steatosis: FSG67 treatment has been observed to reverse hepatic steatosis in DIO mice.[8]

• Altered Gene Expression: FSG67 has been shown to decrease the expression of lipogenic enzymes in white adipose tissue and liver.[9]

Currently, there is a lack of publicly available in vivo data for GPAT-IN-1.

Signaling Pathways and Experimental Workflows

To understand the mechanism of action and to facilitate further research, the following diagrams illustrate the GPAT signaling pathway and a general workflow for evaluating GPAT inhibitors.

Caption: The GPAT signaling pathway, the initial step in glycerolipid synthesis.

Caption: A general experimental workflow for the evaluation of GPAT inhibitors.

Experimental Protocols

In Vitro GPAT Activity Assay (Mitochondrial Fraction)

This protocol is adapted from studies investigating mitochondrial GPAT activity.

1. Isolation of Mitochondria:

• Homogenize fresh tissue (e.g., liver) in ice-cold isolation buffer (e.g., 250 mM sucrose, 10 mM Tris-HCl pH 7.4, 1 mM EDTA).

• Centrifuge the homogenate at low speed (e.g., 600 x g) to pellet nuclei and cell debris.

• Centrifuge the resulting supernatant at a higher speed (e.g., 8,000 x g) to pellet the mitochondria.

• Wash the mitochondrial pellet with isolation buffer and resuspend in a suitable assay buffer.

2. GPAT Activity Assay:

• Prepare a reaction mixture containing assay buffer (e.g., 75 mM Tris-HCl pH 7.5, 4 mM MgCl2, 1 mg/mL fatty acid-free BSA), radiolabeled [¹⁴C]glycerol-3-phosphate, and a long-chain acyl-CoA substrate (e.g., palmitoyl-CoA).

• Add the mitochondrial protein to the reaction mixture.

• To differentiate between GPAT isoforms, N-ethylmaleimide (NEM) can be included, as GPAT1 is NEM-resistant while GPAT2 is NEM-sensitive.[6]

• Incubate the reaction at room temperature for a defined period (e.g., 10-20 minutes).

• Stop the reaction by adding a solution like 1% perchloric acid.

• Extract the lipids using a solvent system (e.g., chloroform/methanol).

• Quantify the radiolabeled lysophosphatidic acid formed using liquid scintillation counting.

3. IC50 Determination:

• Perform the GPAT activity assay in the presence of a range of concentrations of the inhibitor (e.g., FSG67).

• Plot the percentage of inhibition against the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

In Vivo Efficacy Study in Diet-Induced Obese (DIO) Mice

This protocol provides a general framework for assessing the in vivo effects of a GPAT inhibitor.

1. Animal Model:

• Induce obesity in mice (e.g., C57BL/6J strain) by feeding them a high-fat diet for an extended period (e.g., 8-12 weeks).

2. Drug Administration:

• Dissolve the GPAT inhibitor (e.g., FSG67) in a suitable vehicle.

• Administer the inhibitor to the DIO mice daily via an appropriate route (e.g., intraperitoneal injection or oral gavage) at a predetermined dose.[9]

• Include a vehicle-treated control group and potentially a pair-fed control group to account for effects on food intake.

3. Monitoring and Endpoints:

• Body Weight and Food Intake: Monitor and record daily.

• Glucose and Insulin Tolerance Tests (GTT and ITT): Perform at baseline and after a period of treatment to assess insulin sensitivity.

• Body Composition: Analyze fat and lean mass using techniques like DEXA or NMR at the beginning and end of the study.

• Plasma and Tissue Analysis: At the end of the study, collect blood to measure plasma lipids, glucose, and insulin levels. Harvest tissues like liver and adipose tissue for histological analysis (e.g., H&E staining for lipid accumulation) and gene expression analysis (e.g., qPCR for lipogenic genes).

Conclusion

FSG67 is a valuable tool for studying the role of GPAT in lipid metabolism and has demonstrated promising in vivo effects in preclinical models of metabolic disease. While other commercially available GPAT inhibitors like GPAT-IN-1 exist, the lack of direct comparative studies necessitates careful consideration when evaluating their relative performance. The experimental protocols and pathway diagrams provided in this guide are intended to support researchers in the design and execution of their studies in this important area of drug discovery.

References

• 1. GPAT1 Activity and Abundant Palmitic Acid Impair Insulin Suppression of Hepatic Glucose Production in Primary Mouse Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of glycerol-3-phosphate acyltransferase as a potential treatment for insulin resistance and type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biochemistry, physiology, and genetics of GPAT, AGPAT, and lipin enzymes in triglyceride synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. agscientific.com [agscientific.com]
• 9. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating FSG67's Inhibitory Effect on Specific GPAT Isoforms: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the glycerol-3-phosphate acyltransferase (GPAT) inhibitor, FSG67, with other alternative inhibitors. The information presented herein is supported by experimental data to aid researchers in validating the inhibitory effects of FSG67 on specific GPAT isoforms.

Glycerol-3-phosphate acyltransferases (GPATs) are a family of enzymes that catalyze the initial and rate-limiting step in the de novo synthesis of glycerolipids, including triglycerides and phospholipids. There are four main isoforms of GPAT: GPAT1, GPAT2, GPAT3, and GPAT4, which differ in their subcellular localization, tissue distribution, and sensitivity to inhibitors. GPAT1 and GPAT2 are located on the outer mitochondrial membrane, while GPAT3 and GPAT4 are found in the endoplasmic reticulum. Due to their central role in lipid metabolism, GPATs have emerged as promising therapeutic targets for metabolic diseases such as obesity, type 2 diabetes, and nonalcoholic fatty liver disease.

FSG67 is a synthetic, small-molecule inhibitor of GPAT.[1] This guide will delve into its specificity for different GPAT isoforms and compare its potency with other known inhibitors.

Comparative Analysis of GPAT Inhibitors

The inhibitory potency of FSG67 and other selected GPAT inhibitors is summarized in the table below. The data is presented as the half-maximal inhibitory concentration (IC50), which indicates the concentration of an inhibitor required to reduce the activity of the enzyme by 50%.

Inhibitor	Target GPAT Isoform(s)	IC50 (µM)	Notes
FSG67	Mitochondrial GPATs	24.7 ± 2.1	General mitochondrial GPAT activity.[1]
GPAT1	30.2	Determined using N-ethylmaleimide (NEM) to inhibit other isoforms.[1]
GPAT2	42.1	Determined using N-ethylmaleimide (NEM) to isolate GPAT2 activity.[1]
GPAT-IN-1	GPAT (isoform not specified)	8.9	A potent inhibitor identified for obesity research.
ent-pimara-8(14),15-dien-19-oic acid (PA)	GPAT1	60.5	A natural product inhibitor isolated from Aralia cordata.[2]
o-(alkanesulfonamido)benzoic acid group	Mitochondrial GPATs	up to 17.4	A class of early-developed GPAT inhibitors.[1]
Para-biphenyl analogs	Mitochondrial GPATs	Potent inhibitors	A class of potent inhibitors within the o-(alkanesulfonamido)benzoic acid group.[1]

Signaling Pathway and Experimental Workflow

To understand the context of GPAT inhibition, it is crucial to visualize the glycerolipid synthesis pathway and the experimental workflow used to assess inhibitor activity.

Caption: Glycerolipid synthesis pathway showing the role of GPAT isoforms and the inhibitory action of FSG67.

Caption: Experimental workflow for determining the inhibitory effect of compounds on GPAT activity.

Experimental Protocols

A detailed methodology is essential for the accurate validation of an inhibitor's effect. Below is a typical protocol for a GPAT activity assay.

GPAT Activity Assay

This assay measures the enzymatic activity of GPAT by quantifying the formation of lysophosphatidic acid (LPA) from glycerol-3-phosphate (G3P) and a fatty acyl-CoA.

Materials:

• Isolated mitochondria or microsomes

• Assay Buffer: 75 mM Tris-HCl (pH 7.5), 4 mM MgCl2, 1 mg/mL fatty acid-free BSA

• Substrates: Radiolabeled [¹⁴C] or [³H]Glycerol-3-Phosphate, Palmitoyl-CoA (or other fatty acyl-CoA)

• Inhibitor Stock Solution (e.g., FSG67 in DMSO)

• N-ethylmaleimide (NEM) solution (for isoform differentiation)

• Stop Solution: Chloroform/Methanol (2:1, v/v)

• Scintillation fluid and counter

Procedure:

• Preparation of Enzyme Source: Isolate mitochondria or microsomes from tissue or cell culture expressing the GPAT isoform(s) of interest. Determine the protein concentration of the preparation.

• Isoform Differentiation (Optional): To differentiate between NEM-sensitive (GPAT2, 3, 4) and NEM-resistant (GPAT1) isoforms, pre-incubate the enzyme preparation with or without 1 mM NEM on ice for 15 minutes.

• Inhibitor Incubation: In a reaction tube, add the assay buffer and the enzyme preparation. Add varying concentrations of the inhibitor (e.g., FSG67) or vehicle control (e.g., DMSO).

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrates, radiolabeled G3P and the acyl-CoA.

• Incubation: Incubate the reaction mixture at room temperature for a defined period (e.g., 10-20 minutes), ensuring the reaction is in the linear range.

• Reaction Termination and Lipid Extraction: Stop the reaction by adding the stop solution (chloroform/methanol). Vortex thoroughly and centrifuge to separate the phases. The lipid-containing organic phase will be at the bottom.

• Quantification: Transfer an aliquot of the organic phase to a scintillation vial, evaporate the solvent, add scintillation fluid, and measure the radioactivity using a scintillation counter. The amount of radioactivity is proportional to the amount of LPA formed.

• Data Analysis: Calculate the percentage of GPAT inhibition for each inhibitor concentration relative to the vehicle control. Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Conclusion

FSG67 is a well-characterized inhibitor of mitochondrial GPAT isoforms, demonstrating inhibitory activity against both GPAT1 and GPAT2. Its potency is comparable to other known GPAT inhibitors. The provided experimental protocols and diagrams offer a framework for researchers to independently validate the inhibitory effects of FSG67 and other compounds on specific GPAT isoforms. This information is critical for the development of targeted therapies for metabolic diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Orthogonal Methods to Confirm FSG67 Research Findings: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Core Finding 1: FSG67 Impairs Liver Regeneration by Modulating the GSK3β/Wnt/β-catenin Signaling Pathway

Initial research demonstrates that FSG67 blunts liver regeneration following acetaminophen (B1664979) (APAP)-induced injury in mice. The proposed mechanism involves the inhibition of GPAT, leading to altered levels of its product, phosphatidic acid (PA), which in turn affects the phosphorylation of GSK3β and the subsequent Wnt/β-catenin signaling cascade. This ultimately results in reduced expression of proliferation markers such as Proliferating Cell Nuclear Antigen (PCNA) and Cyclin D1.

Original Research Findings: Quantitative Summary

Parameter	Method Used in Primary Study	Result	Citation
GPAT Inhibition (IC50)	In vitro enzyme activity assay	24 µM	[1][2][3][4]
PCNA Protein Expression	Western Blot	Reduced by 32±7% in FSG67-treated mice at 52h post-APAP	[5]
Cyclin D1 mRNA Expression	qPCR	Significantly reduced in FSG67-treated mice at 24h post-APAP	[5]
Rescue of Proliferation	In vivo treatment with GSK3 inhibitor (L803-mts)	L803-mts restored PCNA and Cyclin D1 expression to control levels in the presence of FSG67	[5][6]

Proposed Orthogonal Methods for Validation

To independently corroborate these findings, the following orthogonal methods are proposed:

• Co-Immunoprecipitation (Co-IP) to Confirm GSK3β Interaction: To further elucidate the mechanism, Co-IP can be used to investigate if FSG67 treatment alters the interaction of GSK3β with other proteins in the β-catenin destruction complex.

• Förster Resonance Energy Transfer (FRET) to Monitor Protein-Protein Interactions in Real-Time: FRET can provide dynamic insights into the interaction between GSK3β and β-catenin within living cells upon FSG67 treatment.

• Surface Plasmon Resonance (SPR) for Direct Binding Analysis: SPR can be employed to determine if FSG67 directly interacts with GSK3β or other components of the signaling pathway.

Experimental Protocols

Orthogonal Method: Co-Immunoprecipitation (Co-IP) for GSK3β Interaction

Objective: To determine if FSG67 treatment affects the interaction of GSK3β with β-catenin in liver tissue from the APAP-induced injury mouse model.

Methodology:

• Tissue Lysate Preparation:

  • Harvest liver tissue from control and FSG67-treated mice (as per the original study protocol) at 24 hours post-APAP administration.

  • Homogenize the tissue in ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C and collect the supernatant.

  • Determine protein concentration using a BCA assay.

• Immunoprecipitation:

  • Pre-clear the lysate by incubating with protein A/G agarose (B213101) beads for 1 hour at 4°C.

  • Incubate 1-2 mg of pre-cleared protein lysate with an anti-GSK3β antibody or an isotype control IgG overnight at 4°C with gentle rotation.

  • Add protein A/G agarose beads and incubate for another 2-4 hours at 4°C.

  • Wash the beads three to five times with ice-cold lysis buffer.

• Western Blot Analysis:

  • Elute the protein complexes from the beads by boiling in 2x Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against β-catenin and GSK3β.

  • Incubate with HRP-conjugated secondary antibodies and visualize using an enhanced chemiluminescence (ECL) detection system.

Expected Outcome: A change in the amount of β-catenin that co-immunoprecipitates with GSK3β in the FSG67-treated group compared to the control group would provide evidence for the modulation of this protein-protein interaction.

Orthogonal Method: Western Blot for Proliferation Markers

Objective: To confirm the reduction in PCNA and Cyclin D1 protein levels in liver tissue of FSG67-treated mice.

Methodology:

• Sample Preparation:

  • Prepare liver tissue lysates from control and FSG67-treated mice as described in the Co-IP protocol.

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein (20-40 µg) per lane on a 12% polyacrylamide gel.

  • Perform electrophoresis to separate the proteins by size.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against PCNA, Cyclin D1, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the protein bands using an ECL detection system.

  • Quantify the band intensities using densitometry software and normalize to the loading control.

Expected Outcome: A statistically significant decrease in the normalized protein levels of PCNA and Cyclin D1 in the FSG67-treated group compared to the control will confirm the original findings.

Orthogonal Method: Quantitative PCR (qPCR) for Gene Expression

Objective: To independently verify the downregulation of Ccnd1 (the gene encoding Cyclin D1) mRNA levels in response to FSG67 treatment.

Methodology:

• RNA Extraction and cDNA Synthesis:

  • Isolate total RNA from liver tissue of control and FSG67-treated mice using a suitable method (e.g., TRIzol reagent or a column-based kit).

  • Assess RNA quality and quantity using a spectrophotometer.

  • Reverse transcribe 1-2 µg of total RNA into cDNA using a reverse transcription kit.

• qPCR Reaction:

  • Set up qPCR reactions using a SYBR Green or TaqMan-based assay with primers specific for Ccnd1 and a reference gene (e.g., Actb or Gapdh).

  • Perform the qPCR on a real-time PCR instrument.

• Data Analysis:

  • Calculate the relative expression of Ccnd1 using the ΔΔCt method, normalizing to the reference gene.

Expected Outcome: A significant reduction in the relative mRNA expression of Ccnd1 in the FSG67-treated samples will corroborate the initial findings.

Core Finding 2: FSG67 Reduces Adiposity and Improves Insulin (B600854) Sensitivity in Diet-Induced Obese Mice

Studies have shown that FSG67 administration to diet-induced obese (DIO) mice leads to a reduction in body weight and fat mass, accompanied by improvements in glucose tolerance and insulin sensitivity. This is attributed to the inhibition of GPAT, which reduces triglyceride synthesis and enhances fat oxidation.

Original Research Findings: Quantitative Summary

Parameter	Method Used in Primary Study	Result	Citation
Body Weight Reduction	In vivo treatment of DIO mice	12% gradual weight loss in DIO mice with daily 5 mg/kg FSG67	[7]
Fat Mass	Not explicitly quantified in the provided snippets	Weight was lost specifically from fat mass	[7]
Lipogenic Gene Expression	RT-PCR on white adipose tissue and liver	Decreased expression of lipogenic enzymes	[7][8]

Proposed Orthogonal Methods for Validation

• Magnetic Resonance Imaging (MRI) or Computed Tomography (CT) for Adipose Tissue Quantification: To obtain a more precise and non-invasive measurement of changes in fat mass.

• Gas Chromatography-Mass Spectrometry (GC-MS) for Fatty Acid Profiling: To analyze changes in the fatty acid composition of different tissues, providing insights into altered lipid metabolism.

• Hyperinsulinemic-Euglycemic Clamp: The gold-standard method to assess insulin sensitivity in vivo.

Experimental Protocols

Orthogonal Method: Magnetic Resonance Imaging (MRI) for Body Composition Analysis

Objective: To non-invasively and accurately quantify the changes in fat mass in DIO mice treated with FSG67.

Methodology:

• Animal Protocol:

  • Use DIO mice as in the original study.

  • Perform baseline MRI scans on all mice before initiating treatment.

  • Administer FSG67 or vehicle control as per the established protocol.

  • Perform follow-up MRI scans at specified time points during the treatment period.

• MRI Acquisition:

  • Anesthetize the mice and place them in an MRI-compatible holder.

  • Acquire whole-body images using a T1-weighted sequence.

• Image Analysis:

  • Use specialized software to segment the images and quantify the volumes of fat and lean tissue.

  • Calculate the percentage change in fat mass for each group.

Expected Outcome: MRI data showing a significant reduction in adipose tissue volume in the FSG67-treated group compared to the control group will provide robust validation of the effect on adiposity.

Visualizations

Signaling Pathway Diagram

Caption: FSG67 signaling pathway in liver regeneration.

Experimental Workflow Diagram

Caption: Workflow for orthogonal validation of FSG67 findings.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. F-2489-50MG | FSG67, GPAT inhibitor [1158383-34-6] Clinisciences [clinisciences.com]
• 4. FSG67 - MedChem Express [bioscience.co.uk]
• 5. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. profiles.wustl.edu [profiles.wustl.edu]
• 7. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of FSG67 and C75 as Modulators of Lipid Metabolism

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of two small molecule inhibitors, FSG67 and C75, known for their significant impact on lipid metabolism. While both compounds have been investigated for their potential in treating metabolic disorders, they achieve their effects through distinct primary mechanisms. FSG67 is a direct inhibitor of glycerol-3-phosphate acyltransferase (GPAT), the enzyme catalyzing the initial and rate-limiting step of glycerolipid synthesis. In contrast, C75 primarily targets fatty acid synthase (FAS), the key enzyme in de novo fatty acid synthesis, and also functions as an agonist of carnitine palmitoyltransferase-1 (CPT-1), a critical enzyme in fatty acid oxidation. This guide will objectively compare their performance based on available experimental data, detail the methodologies of key experiments, and visualize the pathways they influence.

Data Presentation: Quantitative Comparison of FSG67 and C75

The following table summarizes the key quantitative data for FSG67 and C75, highlighting their different primary targets and associated in vitro and in vivo effects.

Parameter	FSG67	C75	Reference
Primary Target	Glycerol-3-Phosphate Acyltransferase (GPAT)	Fatty Acid Synthase (FAS)	[1][2]
Secondary Target(s)	-	Carnitine Palmitoyltransferase-1 (CPT-1) Agonist	[3][4]
IC50 (GPAT)	Total mitochondrial GPAT: 30.2 µM; GPAT1: 42.1 µM	Not reported as a primary GPAT inhibitor	[5]
IC50 (FAS)	Not a primary target	~15.53 µM	[6]
In Vitro Effects	- Reduces acylglycerol synthesis and lipid droplet formation in 3T3-L1 adipocytes.[5]	- Inhibits fatty acid synthesis in cancer cell lines.[7]- Increases fatty acid oxidation and ATP levels in adipocytes and hepatocytes.[8]
In Vivo Effects	- Decreases body weight and energy intake.[9]- Reduces adiposity and hepatic steatosis.[5]- Increases insulin (B600854) sensitivity.[9]- Decreases expression of lipogenic enzymes.[5]	- Induces rapid and significant weight loss.[3]- Reduces food intake via central nervous system effects.[6]- Increases energy expenditure and fatty acid oxidation.[3][10]
Mechanism of Action on Food Intake	- Acts on central nervous system sites to suppress feeding.[9]- Decreases expression of orexigenic neuropeptides AgRP and NPY.[9]	- Centrally mediated suppression of appetite.[6]- Modulates hypothalamic neuropeptides.[3]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

GPAT Activity Assay (for FSG67)

This protocol is adapted from studies investigating the inhibitory effect of FSG67 on GPAT activity in isolated liver mitochondria.[5]

1. Isolation of Liver Mitochondria:

• Liver tissue is homogenized in an ice-cold buffer (e.g., 250 mM sucrose, 10 mM Tris-HCl, 1 mM EDTA, pH 7.4).

• The homogenate is centrifuged at a low speed (e.g., 600 x g for 10 minutes at 4°C) to pellet nuclei and cell debris.

• The resulting supernatant is then centrifuged at a higher speed (e.g., 8,000 x g for 15 minutes at 4°C) to pellet the mitochondria.

• The mitochondrial pellet is washed and resuspended in an appropriate buffer.

2. GPAT Activity Measurement:

• Isolated mitochondria are incubated in a reaction mixture containing [¹⁴C]glycerol-3-phosphate, palmitoyl-CoA, and varying concentrations of FSG67.

• To distinguish between GPAT1 (NEM-insensitive) and GPAT2 (NEM-sensitive) activity, parallel assays are run with and without the sulfhydryl-reactive compound N-ethylmaleimide (NEM).[5]

• The reaction is allowed to proceed for a specific time at a controlled temperature (e.g., 10 minutes at room temperature).

• The reaction is stopped, and the radiolabeled product, lysophosphatidic acid, is extracted and quantified using liquid scintillation counting.

• IC50 values are determined by plotting the percentage of GPAT inhibition against the logarithm of the FSG67 concentration.

Fatty Acid Synthase (FAS) Activity Assay (for C75)

This protocol is based on methods used to characterize the inhibition of FAS by C75.[11]

1. Purification of FAS:

• FAS is purified from a suitable source, such as rat liver, using established chromatographic techniques.

2. FAS Activity Measurement:

• The overall FAS reaction is monitored spectrophotometrically by measuring the rate of NADPH oxidation at 340 nm.

• The assay mixture contains purified FAS, acetyl-CoA, malonyl-CoA, and NADPH in a suitable buffer (e.g., potassium phosphate (B84403) buffer, pH 7.0).

• To determine the inhibitory kinetics, FAS is pre-incubated with various concentrations of C75 for different time intervals before initiating the reaction by adding the substrates.

• The rate of NADPH disappearance is measured over time to determine the enzyme activity.

• IC50 values and the mechanism of inhibition (e.g., competitive, irreversible) are determined from kinetic analyses.

In Vivo Studies in Diet-Induced Obese (DIO) Mice

These protocols are representative of studies evaluating the metabolic effects of FSG67 and C75 in animal models of obesity.[3][9]

1. Animal Model:

• Male C57BL/6J mice are fed a high-fat diet (e.g., 60% kcal from fat) for an extended period to induce obesity, insulin resistance, and hepatic steatosis.

2. Compound Administration:

• FSG67 or C75 is dissolved in a suitable vehicle and administered to the DIO mice, typically via intraperitoneal (i.p.) injection.

• A control group receives the vehicle alone. For studies involving food intake, a pair-fed group may be included to control for the effects of reduced caloric intake.

3. Metabolic Phenotyping:

• Body Weight and Food Intake: Measured daily.

• Body Composition: Fat and lean mass are determined using techniques like quantitative magnetic resonance (qMR).

• Indirect Calorimetry: Mice are placed in metabolic cages to measure oxygen consumption (VO₂) and carbon dioxide production (VCO₂), from which energy expenditure and the respiratory exchange ratio (RER) are calculated to assess fuel utilization.

• Glucose and Insulin Tolerance Tests (GTT and ITT): Performed to assess glucose homeostasis and insulin sensitivity.

• Tissue Analysis: At the end of the study, tissues such as the liver, adipose tissue, and hypothalamus are collected for gene expression analysis (e.g., RT-PCR for lipogenic and orexigenic/anorexigenic genes) and histological examination.

Mandatory Visualization

The following diagrams, created using the DOT language, illustrate the signaling pathways and experimental workflows discussed in this guide.

Caption: Signaling pathway of FSG67 inhibiting GPAT.

Caption: Dual mechanism of C75 on FAS and CPT-1.

Caption: In vivo experimental workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. C75 increases peripheral energy utilization and fatty acid oxidation in diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of Fatty Acid Synthase with C75 Decreases Organ Injury after Hemorrhagic Shock - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of the anorectic fatty acid synthase inhibitor C75 on neuronal activity in the hypothalamus and brainstem - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. C75 increases peripheral energy utilization and fatty acid oxidation in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pnas.org [pnas.org]
• 11. Characterization of the inactivation of rat fatty acid synthase by C75: inhibition of partial reactions and protection by substrates - PMC [pmc.ncbi.nlm.nih.gov]

FSG67 Specificity for GPAT Enzymes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the specificity of FSG67, a small molecule inhibitor of glycerol-3-phosphate acyltransferase (GPAT) enzymes. Its performance is objectively compared with other commercially available GPAT inhibitors, supported by experimental data. Detailed methodologies for key experiments are provided to enable replication and further investigation.

Comparative Analysis of GPAT Inhibitors

Glycerol-3-phosphate acyltransferases (GPATs) catalyze the initial and rate-limiting step in the de novo synthesis of glycerolipids, including triacylglycerols (TAGs) and phospholipids.[1] In mammals, four major GPAT isoforms have been identified: GPAT1 and GPAT2, located on the outer mitochondrial membrane, and GPAT3 and GPAT4, located in the endoplasmic reticulum.[2][3] These isoforms exhibit differential tissue expression and sensitivity to inhibitors. FSG67 has been identified as an inhibitor of mitochondrial GPAT activity.[4] To objectively assess the efficacy and specificity of FSG67, its inhibitory activity is compared with other known GPAT inhibitors, PPHPC and GPAT-IN-1.

Inhibitor	Target Enzyme(s)	IC50 (µM)	Reference
FSG67	Total Mitochondrial GPAT	24 - 30.2	[1][5][6]
GPAT1	42.1	[1][6]
GPAT2	30.2	[1]
PPHPC	GPAT1	2.2	[1]
GPAT-IN-1	Not Specified	Not Specified	[1]

GPAT Signaling Pathway and Inhibition by FSG67

GPAT1 plays a crucial role in lipid metabolism, and its dysregulation is implicated in metabolic diseases such as nonalcoholic fatty liver disease (NAFLD) and insulin (B600854) resistance.[1] The enzyme catalyzes the conversion of glycerol-3-phosphate and long-chain fatty acyl-CoAs into lysophosphatidic acid (LPA). LPA is a precursor for both TAG and various phospholipids, which can act as signaling molecules.[1] Inhibition of GPAT1 by molecules like FSG67 can modulate these downstream pathways. For instance, the product of GPAT1, phosphatidic acid (PA), particularly the di-16:0 species, has been shown to inhibit insulin signaling by disrupting the assembly of the mTORC2 complex, which in turn affects the phosphorylation of Akt.[2][3] By reducing the production of LPA and subsequently PA, FSG67 can influence insulin sensitivity.

GPAT1 signaling pathway and the inhibitory action of FSG67.

Experimental Protocols

Mitochondrial GPAT Activity Assay

This biochemical assay directly measures the enzymatic activity of mitochondrial GPATs and is used to determine the inhibitory potential of compounds like FSG67.

Principle: The assay quantifies the formation of radiolabeled lysophosphatidic acid (LPA) from [³H]glycerol-3-phosphate and a fatty acyl-CoA substrate. The amount of radioactive LPA produced is proportional to the enzyme activity. To differentiate between GPAT isoforms, N-ethylmaleimide (NEM) is used. GPAT1 is resistant to NEM, while GPAT2, GPAT3, and GPAT4 are NEM-sensitive.[2]

Materials:

• Isolated mitochondria

• Assay Buffer: 75 mM Tris-HCl (pH 7.5), 4 mM MgCl₂, 1 mg/ml fatty acid-free BSA, 1 mM DTT, 8 mM NaF

• Substrates: [³H]glycerol-3-phosphate (e.g., 800 µM), Palmitoyl-CoA (e.g., 82.5 µM)

• Inhibitor: FSG67 at various concentrations

• NEM (N-ethylmaleimide) solution (e.g., 1 mM)

• Scintillation cocktail

• Chloroform/Methanol (2:1 v/v)

Procedure:

• Prepare reaction mixtures containing the assay buffer.

• For determining the activity of NEM-sensitive GPATs, pre-incubate the isolated mitochondria with NEM (e.g., 1 mM) on ice for 15 minutes. For total mitochondrial GPAT activity, omit this step.

• Add varying concentrations of FSG67 or vehicle control to the reaction mixtures.

• Initiate the enzymatic reaction by adding the substrates, [³H]glycerol-3-phosphate and palmitoyl-CoA.

• Incubate the reaction at 25°C for 10 minutes. The assay should be performed within the linear range of the reaction.

• Stop the reaction by adding chloroform/methanol (2:1 v/v) to extract the lipids.

• Separate the organic and aqueous phases by centrifugation.

• Collect the organic (lower) phase containing the lipids and dry it under a stream of nitrogen.

• Resuspend the dried lipids in a scintillation cocktail.

• Quantify the amount of [³H]-LPA formed using a scintillation counter.

• Calculate the specific activity of GPAT and the IC50 value for the inhibitor by plotting the percentage of inhibition against the inhibitor concentration.

References

• 1. benchchem.com [benchchem.com]
• 2. GPAT1 Activity and Abundant Palmitic Acid Impair Insulin Suppression of Hepatic Glucose Production in Primary Mouse Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 4. Update on glycerol-3-phosphate acyltransferases: the roles in the development of insulin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]

Validating the Downstream Effects of FSG67 Inhibition: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

FSG67 is a potent inhibitor of Glycerol-3-Phosphate Acyltransferase (GPAT), a critical enzyme in the de novo synthesis of glycerolipids. Inhibition of GPAT with FSG67 has been shown to have significant downstream effects on various cellular processes, including cell proliferation, signaling pathways, and metabolism. This guide provides a comparative overview of methods to validate these downstream effects, offering detailed experimental protocols and comparing FSG67 to other potential GPAT inhibitors.

Downstream Effects of FSG67 Inhibition: A Comparative Analysis

Inhibition of GPAT by FSG67 triggers a cascade of downstream events. The following tables summarize the key observable effects and compare the reported efficacy of FSG67 with other known GPAT inhibitors.

Table 1: Comparison of IC50 Values for GPAT Inhibition

Inhibitor	IC50 (µM)	Target	Notes
FSG67	24[1]	GPAT (total mitochondrial)	Broad-spectrum inhibitor of GPAT1 and GPAT2.[2]
Cerulenin	-	Fatty Acid Synthase (indirect GPAT inhibitor)	Inhibits the synthesis of fatty acids, the substrate for GPAT.
TOFA (5-(Tetradecyloxy)-2-furoic acid)	-	Acetyl-CoA Carboxylase (indirect GPAT inhibitor)	Decreases malonyl-CoA levels, indirectly affecting GPAT activity.
Triacsin C	-	Long-chain acyl-CoA synthetase (indirect GPAT inhibitor)	Reduces the levels of acyl-CoA, a substrate for GPAT.
Tunicamycin	-	N-linked glycosylation inhibitor (indirect effects on GPAT)	Affects the stability and function of enzymes like GPAT.

Table 2: Comparison of Downstream Cellular Effects

Effect	FSG67	Alternative Inhibitors	Experimental Method
↓ Cell Proliferation	Reduces expression of PCNA and Cyclin D1.[3][4]	Triacsin C has been shown to decrease proliferation in multiple myeloma cells.	Western Blot, Immunohistochemistry, qRT-PCR
↓ Wnt/β-catenin Signaling	Decreases GSK3β phosphorylation, leading to reduced Cyclin D1 expression.[3][4]	-	Western Blot, Luciferase Reporter Assay
↓ Lipid Accumulation	Decreases lipid droplets in adipocytes and lipid accumulation in various tissues.[2][5]	Triacsin C reduces lipid droplet formation in hepatocytes.	Oil Red O Staining, Bodipy Staining
↑ Fat Oxidation	Enhances fat oxidation in diet-induced obese mice.[2][5]	-	Indirect Calorimetry
↑ Insulin (B600854) Sensitivity	Increases glucose tolerance and insulin sensitivity in diet-induced obese mice.[2][5]	-	Glucose Tolerance Test (GTT), Insulin Tolerance Test (ITT)

Key Experimental Protocols

To aid researchers in validating the downstream effects of FSG67, detailed protocols for the key experimental assays are provided below.

Western Blotting for Protein Expression and Phosphorylation

This protocol is suitable for analyzing the protein levels of Proliferating Cell Nuclear Antigen (PCNA), Cyclin D1, and phosphorylated Glycogen Synthase Kinase 3 Beta (p-GSK3β).

Materials:

• Cell lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer apparatus and PVDF membranes

• Blocking buffer (5% BSA or non-fat milk in TBST)

• Primary antibodies (anti-PCNA, anti-Cyclin D1, anti-p-GSK3β, anti-total-GSK3β, and a loading control like anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse cells or tissues in ice-cold lysis buffer. Centrifuge to pellet cell debris and collect the supernatant containing the protein lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-40 µg) with Laemmli sample buffer and boil for 5 minutes at 95°C.

• Gel Electrophoresis: Load samples onto an SDS-PAGE gel and run at a constant voltage until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane in blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Apply ECL substrate to the membrane and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to the loading control. For phosphoproteins, normalize to the total protein level.

Quantitative Reverse Transcription PCR (qRT-PCR) for Gene Expression Analysis

This protocol is designed to measure the mRNA levels of CCND1 (Cyclin D1), WNT4, and WNT5A.

Materials:

• RNA extraction kit

• Reverse transcription kit

• qPCR master mix (e.g., SYBR Green or TaqMan)

• qRT-PCR instrument

• Nuclease-free water

• Primers and probes for target genes and a reference gene (e.g., GAPDH or ACTB)

Primer Sequences:

Gene	Forward Primer (5' to 3')	Reverse Primer (5' to 3')
CCND1	GCGTACCCTGACACCAATCTC	CTCCTCTTCGCACTTCTGCTC
WNT4	AGGAGGCTGTGGTGGTCATC	GGTGCTGTTGTAGAAGGCGTA
WNT5A	CCTTCGCCCAGGTTGTTATC	GCTCATACAGCACCTTGCTCT

| GAPDH | AGGTCGGTGTGAACGGATTTG | TGTAGACCATGTAGTTGAGGTC |

Procedure:

• RNA Extraction: Isolate total RNA from cells or tissues using a commercial kit. Assess RNA quality and quantity.

• cDNA Synthesis: Reverse transcribe 1 µg of total RNA into cDNA using a reverse transcription kit.

• qPCR Reaction Setup: Prepare the qPCR reaction mix containing qPCR master mix, forward and reverse primers, and cDNA template.

• qPCR Run: Perform the qPCR on a real-time PCR instrument using a standard three-step cycling protocol (denaturation, annealing, extension).

• Data Analysis: Determine the cycle threshold (Ct) values for each gene. Calculate the relative gene expression using the ΔΔCt method, normalizing to the reference gene.

Visualizing Pathways and Workflows

FSG67 Downstream Signaling Pathway

Caption: FSG67 inhibits GPAT, leading to reduced GSK3β phosphorylation and subsequent cell proliferation.

Experimental Workflow for Validating FSG67 Downstream Effects

Caption: A typical experimental workflow for validating the downstream effects of FSG67 inhibition.

This guide provides a framework for researchers to design and execute experiments to validate the downstream effects of FSG67 inhibition. By utilizing the provided protocols and comparative data, scientists can effectively investigate the role of GPAT in various biological systems and advance the development of novel therapeutics.

References

• 1. Inhibition of Acyl-CoA Synthetase Long Chain Isozymes Decreases Multiple Myeloma Cell Proliferation and Causes Mitochondrial Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mcgill.ca [mcgill.ca]

Comparative Efficacy of FSG67: An In Vitro and In Vivo Analysis

This guide provides a comprehensive comparison of the experimental efficacy of FSG67, a novel small-molecule inhibitor of glycerol-3-phosphate acyltransferase (GPAT). The data presented herein summarizes key findings from both cell-based (in vitro) and animal (in vivo) studies, offering a detailed perspective for researchers, scientists, and drug development professionals. FSG67's primary mechanism of action is the inhibition of GPAT, the enzyme that catalyzes the initial step in the synthesis of triglycerides and other acylglycerides.[1][2][3]

In Vitro Efficacy of FSG67

FSG67 has demonstrated significant activity in cellular models, primarily by inhibiting lipid synthesis and accumulation. Studies using 3T3-L1 adipocytes have been crucial in elucidating its direct effects on fat cells.

Data Summary: In Vitro Inhibition

Parameter	Cell Line	IC50 Value	Effect
Triglyceride Synthesis Inhibition	3T3-L1 Adipocytes	33.9 µM	Reduction in cellular triglyceride synthesis.[1]
Phosphatidylcholine Synthesis Inhibition	3T3-L1 Adipocytes	36.3 µM	Reduction in cellular phosphatidylcholine synthesis.[1]
GPAT Activity Inhibition	Isolated Mitochondria	24 µM	Direct inhibition of glycerol (B35011) 3-phosphate acyltransferase.[4]
Oxidative Metabolism	Mature Adipocytes	27.7 µM	Dose-dependent increase in oxidative metabolism.[4]

In addition to inhibiting lipid synthesis, treatment of 3T3-L1 adipocytes with FSG67 at concentrations similar to its IC50 values resulted in a significant decrease in the number and size of intracellular lipid droplets.[1][5]

In Vivo Efficacy of FSG67

The efficacy of FSG67 has been evaluated in both lean and diet-induced obese (DIO) mouse models, demonstrating notable effects on body weight, metabolism, and insulin (B600854) sensitivity.

Data Summary: In Vivo Effects in DIO Mice

Parameter	Animal Model	Dosage	Outcome
Body Weight	DIO Mice	5 mg/kg daily (i.p.)	12% weight loss over 9 days, sustained with continued treatment.[1][2]
Fat Mass	DIO Mice	5 mg/kg daily (i.p.)	Significant reduction in fat mass, measured by EchoMRI.[1][2]
Energy Intake	Lean & DIO Mice	20 mg/kg single dose (i.p.)	Reduced food intake to ~35% of vehicle control within 18 hours.[1][6]
Glucose Tolerance	DIO Mice	Chronic 5 mg/kg daily	Improved glucose clearance in a glucose tolerance test (GTT).[1][2]
Insulin Sensitivity	DIO Mice	Chronic 5 mg/kg daily	Enhanced insulin sensitivity in an insulin tolerance test (ITT).[1]
Fat Oxidation	DIO Mice	5 mg/kg daily (i.p.)	Increased fat oxidation, indicated by a decreased respiratory exchange ratio.[2]

Notably, FSG67 achieved these effects without producing conditioned taste aversion, suggesting the reduction in food intake is not due to malaise.[1][2]

Experimental Protocols

In Vitro Lipid Synthesis Assay

• Cell Culture: Mouse 3T3-L1 cells were differentiated into mature adipocytes.

• Treatment: Seven days post-differentiation, cells were treated with FSG67 at concentrations ranging from 7.6 µM to 150 µM.

• Lipid Analysis: The synthesis of triglycerides and phosphatidylcholine was measured. The specific method for quantification involved thin-layer chromatography.

• Data Analysis: IC50 values were determined from the dose-response curves using linear regression analysis.[1]

In Vivo Study in Diet-Induced Obese (DIO) Mice

• Animal Model: Male mice were rendered obese by feeding a high-fat diet.

• Drug Administration: For chronic studies, FSG67 was administered daily via intraperitoneal (i.p.) injection at a dose of 5 mg/kg.[1][2] For acute studies, a single i.p. dose of 20 mg/kg was used.[1] The vehicle used was typically glucose-free RPMI 1640 or PBS.[1]

• Body Composition Analysis: Fat and lean mass were measured using quantitative NMR (EchoMRI-100).[1]

• Metabolic Testing:

  • Glucose Tolerance Test (GTT): Performed on day 18 of chronic treatment to assess glucose clearance.[1]

  • Insulin Tolerance Test (ITT): Performed on day 26 of treatment to measure insulin sensitivity.[1]

• Food Intake: Measured by monitoring food consumption following drug administration.[1]

Visualizations

Signaling Pathway

FSG67 inhibits GPAT, the rate-limiting enzyme in triglyceride synthesis. This reduces the production of lysophosphatidic acid (LPA) and subsequent downstream products like diacylglycerol (DAG) and phosphatidic acid (PA).[1][3] In studies related to liver regeneration, FSG67 was shown to decrease the phosphorylation of GSK3β, a key component of the Wnt/β-catenin signaling pathway.[7][8]

Caption: FSG67 inhibits GPAT, blocking lipid synthesis and affecting Wnt/β-catenin signaling.

Experimental Workflow

The diagram below outlines the typical workflow for evaluating the in vivo efficacy of FSG67 in a diet-induced obese (DIO) mouse model.

Caption: Workflow for assessing FSG67's in vivo metabolic effects in DIO mice.

Logical Relationship

This decision tree illustrates the logical progression from initial findings to therapeutic potential for FSG67 in metabolic disease.

Caption: Logical framework for evaluating FSG67 as a metabolic disease therapeutic.

References

• 1. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling FSG67

Disclaimer: This document provides essential safety and logistical information for handling the glycerol-3-phosphate acyltransferase (GPAT) inhibitor, FSG67, in a research setting. It is intended to offer procedural guidance. However, it is not a substitute for a comprehensive Safety Data Sheet (SDS). Researchers, scientists, and drug development professionals should always consult the specific SDS provided by the manufacturer before handling this compound. Treat all new or uncharacterized compounds as potentially hazardous.

Personal Protective Equipment (PPE)

When handling FSG67, especially in its solid (powder) form, a comprehensive approach to personal protection is crucial to minimize exposure. The following table summarizes the recommended PPE.

PPE Category	Item	Specifications & Use Case
Eye Protection	Safety Glasses with Side Shields or Goggles	Must meet ANSI Z87.1 standards for impact resistance. Goggles provide better protection against splashes and fine powders.
Face Shield	To be worn over safety glasses or goggles, especially when there is a significant risk of splashes or aerosol generation.
Hand Protection	Chemical-Resistant Gloves	Nitrile gloves are a common choice for handling laboratory chemicals. Ensure they are compatible with the solvents used for FSG67 solutions (e.g., DMSO). Change gloves immediately if contaminated.
Body Protection	Laboratory Coat	A standard lab coat should be worn to protect against minor spills and contamination of personal clothing. Ensure it is fully buttoned.
Respiratory Protection	N95 Respirator or higher	Recommended when handling the powdered form of FSG67 to prevent inhalation of fine particles. Use in a well-ventilated area or a chemical fume hood.

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining the integrity of FSG67 and ensuring laboratory safety.

Storage:

• FSG67 is typically stored at low temperatures. For stock solutions, storage at -80°C is recommended for up to 6 months, while storage at -20°C is suitable for up to 1 month[1].

• Store in a tightly sealed, clearly labeled container in a designated, well-ventilated, and dry area.

• Light-sensitive materials should be stored in opaque containers to prevent degradation.

Handling (Solid Form):

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the workspace by ensuring it is clean, uncluttered, and located within a chemical fume hood or other ventilated enclosure.

• Weighing: When weighing the powdered compound, use a chemical fume hood to minimize the risk of inhalation.

• Spill Management: Have a spill kit readily available. In case of a small spill, carefully clean it up using appropriate absorbent materials and dispose of the waste in a sealed, labeled container. For larger spills, evacuate the area and follow institutional emergency procedures.

Handling (Solutions):

• FSG67 is often dissolved in solvents like DMSO[1]. Handle these solutions with the same care as the solid form, paying close attention to the hazards of the solvent.

• When preparing solutions, add solvents slowly to avoid splashing. If precipitation or phase separation occurs, heating and/or sonication may be used to aid dissolution[1].

• Avoid direct contact with solutions and use tools like pipettes to transfer liquids[2].

Disposal Plan

Proper disposal of FSG67 and its associated waste is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Labeling:

• Segregate Waste: Do not mix FSG67 waste with other chemical waste unless their compatibility is confirmed.

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name ("FSG67"), and any other components in the waste stream (e.g., solvents).

• Containerization: Use designated, leak-proof, and tightly sealed containers for all FSG67 waste.

Disposal Procedure:

• Solid Waste: Contaminated items such as gloves, weigh boats, and paper towels should be collected in a designated, sealed hazardous waste container.

• Liquid Waste: Unused or waste solutions of FSG67 should be collected in a separate, labeled hazardous waste container. Do not pour chemical waste down the drain.

• Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in an approved sharps container.

• Contact EHS: Follow your institution's guidelines for the final disposal of chemical waste, which typically involves contacting the Environmental Health and Safety (EHS) office for pickup.

Experimental Workflow and Safety Diagram

The following diagram illustrates the standard workflow for safely handling FSG67, from preparation to disposal.

Caption: Workflow for the safe handling and disposal of FSG67.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchchemshub.com [researchchemshub.com]